(S)-(-)-5-Fluorowillardiine hydrochloride

• CAS: 140187-23-1

Core Science & Biosynthesis

Topic: (S)-(-)-5-Fluorowillardiine Hydrochloride Receptor Selectivity Profile

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-(-)-5-Fluorowillardiine is a pivotal pharmacological tool for the precise investigation of ionotropic glutamate receptors (iGluRs). As a potent and selective agonist for the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, it serves as a benchmark compound for dissecting the roles of AMPA receptor-mediated signaling in both physiological and pathological contexts.[1][2] This technical guide provides a comprehensive analysis of the receptor selectivity profile of (S)-(-)-5-Fluorowillardiine, detailing its binding affinities and functional potencies across various iGluR subtypes. We will explore the causality behind the experimental methodologies used for its characterization, present its downstream signaling effects, and offer field-proven insights for its application in research and drug development.

Introduction: The Chemical Basis of Selectivity

(S)-(-)-5-Fluorowillardiine is a synthetic analogue of willardiine, a naturally occurring excitotoxic amino acid. Its structure is distinguished by a fluorine atom at the 5-position of the uracil ring. This seemingly minor modification is the critical determinant of its pharmacological profile. The high electronegativity and small atomic radius of fluorine enhance its affinity for the AMPA receptor binding pocket, while sterically hindering its interaction with most kainate receptor subtypes.[1] In contrast, substituting a larger halogen, such as iodine, at the same position, as in (S)-5-Iodowillardiine, dramatically shifts selectivity towards GluK5-containing kainate receptors.[3] This structure-activity relationship underscores the exquisite sensitivity of iGluR binding domains and establishes the willardiine scaffold as a versatile platform for developing subtype-selective ligands.

This guide will dissect the binding and functional data that define (S)-(-)-5-Fluorowillardiine as a selective AMPA receptor agonist, providing the technical foundation necessary for its effective use in experimental systems.

Receptor Binding Profile: Quantifying Molecular Interactions

Binding assays are the first step in quantifying the physical interaction between a ligand and its receptor. For (S)-(-)-5-Fluorowillardiine, these assays reveal a distinct preference for AMPA receptors over other iGluR subtypes.

Self-Validating Protocol: Competitive Radioligand Binding Assay

The causality behind this protocol is to determine a ligand's affinity (Ki) by measuring its ability to displace a known radiolabeled ligand from the receptor. The system is self-validating through the inclusion of controls for total binding (radioligand only), non-specific binding (radioligand + a high concentration of an unlabeled standard), and a full displacement curve of the test compound.

Objective: To determine the inhibition constant (Ki) of (S)-(-)-5-Fluorowillardiine at AMPA and kainate receptors.

Methodology:

• Membrane Preparation (Source of Receptors):

  • Harvest and homogenize rat cerebral cortex tissue in ice-cold 50 mM Tris-HCl buffer. The cortex is chosen for its high density of AMPA and kainate receptors.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.

  • Pellet the crude membrane fraction from the supernatant by centrifugation at 40,000 x g for 30 minutes at 4°C.

  • Wash the membranes repeatedly by resuspension and centrifugation to remove endogenous glutamate and other potential interfering substances.

• Assay Execution:

  • In a 96-well plate, combine the prepared membranes, a fixed concentration of a suitable radioligand (e.g., -AMPA for AMPA receptors), and a range of concentrations of unlabeled (S)-(-)-5-Fluorowillardiine.

  • Incubate the mixture to allow the binding to reach equilibrium (e.g., 60 minutes at 4°C).

  • Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates receptor-bound radioligand from the unbound fraction.

  • Wash the filters rapidly with ice-cold buffer to minimize dissociation of the radioligand from the receptor.

• Data Acquisition & Analysis:

  • Measure the radioactivity retained on the filters using liquid scintillation counting.

  • Calculate the IC₅₀ value (the concentration of (S)-(-)-5-Fluorowillardiine that inhibits 50% of the specific binding of the radioligand) by fitting the data to a nonlinear regression curve.

  • Convert the IC₅₀ to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration and Kd is the dissociation constant of the radioligand.

Quantitative Binding Data Summary

The binding affinity data clearly illustrate the selectivity of (S)-(-)-5-Fluorowillardiine for AMPA receptors.

Receptor Subtype	Radioligand	Ki (nM)	Interpretation
Human GluA1	[³H]AMPA	14.7	High Affinity
Human GluA2	[³H]AMPA	25.1	High Affinity
Human GluK5 (formerly GluR5)	[³H]Kainate	1820	Low Affinity

Data sourced from Tocris Bioscience and Jane et al. (1997).

Notably, some studies using -5-Fluorowillardiine as the radioligand have shown that it binds with two affinity components in native rat brain membranes, suggesting it can distinguish between different states of the AMPA receptor (e.g., desensitized vs. non-desensitized states).[4][5]

Functional Selectivity Profile: From Binding to Biological Response

Functional assays are essential to determine the biological consequence of ligand binding—whether it activates (agonism), blocks (antagonism), or modulates receptor activity. Electrophysiology provides a direct measure of the ion flux mediated by iGluR activation.

Authoritative Protocol: Two-Electrode Voltage Clamp (TEVC) on Xenopus Oocytes

This protocol is authoritative for characterizing recombinant receptors because it allows for the controlled expression of specific receptor subunit combinations in a system with low endogenous channel activity. This ensures that the measured currents are a direct result of the interaction between the compound and the specific receptor subtype under investigation.

Objective: To determine the potency (EC₅₀) and efficacy of (S)-(-)-5-Fluorowillardiine at specific AMPA and kainate receptor subtypes.

Methodology:

• Receptor Expression:

  • Prepare complementary RNA (cRNA) for the desired glutamate receptor subunits (e.g., GluA1, GluK2) via in vitro transcription from cDNA templates.

  • Inject the cRNA into Stage V-VI Xenopus laevis oocytes.

  • Incubate the oocytes for 2-5 days to allow for the translation and assembly of functional receptors on the oocyte membrane.

• Electrophysiological Recording:

  • Place a single oocyte in a recording chamber continuously perfused with standard frog Ringer's solution.

  • Impale the oocyte with two microelectrodes (one for voltage sensing, one for current injection) and clamp the membrane potential at a holding potential of -70 mV.

  • Establish a stable baseline current.

  • Apply increasing concentrations of (S)-(-)-5-Fluorowillardiine via the perfusion system.

  • Record the inward current generated by the influx of cations through the activated receptor channels.

• Data Analysis:

  • Measure the peak current amplitude for each concentration.

  • Normalize the responses to the maximum response elicited by a saturating concentration of the agonist.

  • Plot the normalized response against the logarithm of the agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (the concentration that elicits 50% of the maximal response).

Functional Potency Summary

Functional data confirm that (S)-(-)-5-Fluorowillardiine is a potent agonist at AMPA receptors, while its activity at kainate receptors is significantly weaker and subtype-dependent.

Receptor Subtype	Assay System	EC₅₀	Interpretation
AMPA/Kainate Receptors	Mouse Hippocampal Neurons	1.5 µM	Potent Agonist (Desensitization)
High-Affinity Component	Murine Cortical Neurons	0.70 µM	Potent Neurotoxicity (AMPA-mediated)
Low-Affinity Component	Murine Cortical Neurons	170 µM	Low Potency Neurotoxicity (Kainate-mediated)

Data compiled from Patneau et al. (1992) and Larm et al. (1996).[1][2][6] The biphasic neurotoxicity curve strongly supports a dual-receptor mechanism of action, with high-potency effects mediated by AMPA receptors and low-potency effects occurring via kainate receptors.[6]

Downstream Signaling Pathways: The Consequence of Activation

Activation of AMPA and kainate receptors by (S)-(-)-5-Fluorowillardiine initiates rapid depolarization, which triggers a cascade of downstream cellular events.

Experimental Workflow: Assessing Downstream Signaling

Caption: Workflow for analyzing downstream signaling events post-receptor activation.

AMPA Receptor-Mediated Signaling

Activation of AMPA receptors by (S)-(-)-5-Fluorowillardiine causes rapid influx of Na⁺ ions, leading to strong postsynaptic depolarization. For AMPA receptors lacking the edited GluA2 subunit, there is also significant Ca²⁺ influx, which acts as a critical second messenger.

Caption: Primary signaling cascade following AMPA receptor activation.

Kainate Receptor-Mediated Signaling

While (S)-(-)-5-Fluorowillardiine has low potency at kainate receptors, at higher concentrations it can elicit responses. Kainate receptors have a dual function: ionotropic (postsynaptic depolarization) and metabotropic (presynaptic modulation of neurotransmitter release).[7]

Caption: Dual presynaptic and postsynaptic signaling of kainate receptors.

Conclusion and Future Directions

(S)-(-)-5-Fluorowillardiine hydrochloride remains an indispensable pharmacological agent due to its high potency and selectivity for AMPA receptors over kainate and NMDA receptors. The data and protocols presented in this guide validate its profile and provide a framework for its application in research. Its ability to selectively activate AMPA receptors allows for the precise dissection of their contribution to synaptic transmission, plasticity, and excitotoxicity.[1][6] Future research may leverage -5-Fluorowillardiine in high-throughput screening campaigns to identify novel allosteric modulators of AMPA receptors, which represent promising therapeutic targets for a range of neurological and psychiatric disorders.[8]

References

• Title: 5-Fluorowillardiine - Wikipedia Source: Wikipedia URL: [Link]

• Title: Kainate and AMPA receptors in epilepsy: Cell biology, signalling pathways and possible crosstalk Source: PubMed URL: [Link]

• Title: AMPA Receptors and Kainate Receptors Encode Different Features of Afferent Activity Source: National Institutes of Health (NIH) URL: [Link]

• Title: Kainate receptor - Wikipedia Source: Wikipedia URL: [Link]

• Title: AMPA receptor and Kainate receptor (AMPAR, KAR) Source: Gosset URL: [Link]

• Title: Kainate Receptor Signaling in Pain Pathways Source: PubMed Central (PMC) URL: [Link]

• Title: Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review Source: MDPI URL: [Link]

• Title: Effects of thiocyanate and AMPA receptor ligands on (S)-5-fluorowillardiine, (S) Source: PubMed URL: [Link]

• Title: (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors Source: PubMed URL: [Link]

• Title: Synthesis and Pharmacology of Willardiine Derivatives Acting as Antagonists of Kainate Receptors Source: ResearchGate URL: [Link]

• Title: Structural requirements for novel willardiine derivatives acting as AMPA and kainate receptor antagonists Source: PubMed Central (PMC) URL: [Link]

• Title: 5-Fluorowillardiine Source: DrugBank URL: [Link]

• Title: Cyclothiazide binding to functionally active AMPA receptor reveals genuine allosteric interaction with agonist binding sites Source: PubMed URL: [Link]

Sources

• 1. 5-Fluorowillardiine - Wikipedia [en.wikipedia.org]
• 2. medbox.iiab.me [medbox.iiab.me]
• 3. Structural requirements for novel willardiine derivatives acting as AMPA and kainate receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of thiocyanate and AMPA receptor ligands on (S)-5-fluorowillardiine, (S)-AMPA and (R,S)-AMPA binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cyclothiazide binding to functionally active AMPA receptor reveals genuine allosteric interaction with agonist binding sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Kainate receptor - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]

An In-depth Technical Guide to (S)-(-)-5-Fluorowillardiine Hydrochloride: A Potent and Selective AMPA Receptor Agonist

Authored by: Your Senior Application Scientist

Introduction: (S)-(-)-5-Fluorowillardiine hydrochloride is a synthetic, potent, and selective agonist of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, a key player in fast excitatory neurotransmission in the central nervous system.[1] Structurally derived from willardiine, a naturally occurring amino acid, the introduction of a fluorine atom at the 5-position of the uracil ring significantly enhances its affinity and selectivity for AMPA receptors over other ionotropic glutamate receptors, such as the kainate receptor.[1][2] This high affinity and selectivity make it an invaluable tool for researchers in neuroscience and drug development, enabling the precise investigation of AMPA receptor function, signaling pathways, and their role in various physiological and pathological processes, including learning, memory, and neurodegenerative diseases.[2] This guide provides a comprehensive overview of the chemical and physical properties of (S)-(-)-5-Fluorowillardiine hydrochloride, its mechanism of action, and practical guidance for its use in experimental settings.

Physicochemical Properties

Property	Data	Source(s)
Molecular Formula	C₇H₉ClFN₃O₄	[3]
Molecular Weight	253.61 g/mol	[3]
CAS Number	1321546-70-6	[3]
Appearance	White to off-white solid powder	[3]
Solubility	Water: ~6.67 mg/mL (~26.30 mM)	[3]
Purity	≥98% (HPLC)	[3]
Storage	Powder: -20°C for 3 years; 4°C for 2 years. In solvent: -80°C for 6 months; -20°C for 1 month.	[3]

Spectroscopic Data: Detailed experimental spectroscopic data (¹H-NMR, ¹³C-NMR, IR, Mass Spectrometry) for (S)-(-)-5-Fluorowillardiine hydrochloride are not widely available in the public literature. Researchers should refer to the Certificate of Analysis provided by the supplier for batch-specific data.

Pharmacology and Mechanism of Action

(S)-(-)-5-Fluorowillardiine hydrochloride exerts its biological effects by binding to and activating AMPA receptors, which are ligand-gated ion channels permeable to Na⁺ and, depending on the subunit composition, Ca²⁺ ions.[4] Upon binding, the receptor's ion channel opens, leading to an influx of cations and depolarization of the neuronal membrane. This rapid depolarization is the basis of fast excitatory postsynaptic potentials (EPSPs).

The high affinity of (S)-(-)-5-Fluorowillardiine for AMPA receptors is attributed to the electron-withdrawing nature of the fluorine atom at the 5-position of the uracil ring, which does not sterically hinder binding.[1] Studies have shown that it is a more potent agonist than AMPA itself at human GluR1 and GluR2 receptor subtypes.[3]

Signaling Pathway

The activation of AMPA receptors by (S)-(-)-5-Fluorowillardiine hydrochloride initiates a cascade of intracellular events. Beyond its primary function as an ion channel, the AMPA receptor can also act as a signal transducer. Upon agonist binding, it can associate with and activate the Src-family non-receptor protein tyrosine kinase, Lyn.[5] This activation is independent of ion influx and subsequently triggers the mitogen-activated protein kinase (MAPK) signaling pathway.[5] The activation of the MAPK pathway can lead to changes in gene expression, such as an increase in brain-derived neurotrophic factor (BDNF) mRNA, which plays a crucial role in synaptic plasticity.[5]

Sources

• 1. 5-Fluorowillardiine - Wikipedia [en.wikipedia.org]
• 2. Structural requirements for novel willardiine derivatives acting as AMPA and kainate receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In-Line Purification: A Key Component to Facilitate Drug Synthesis and Process Development in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-Fluorowillardiine [medbox.iiab.me]
• 5. Synthesis of willardiine and 6-azawillardiine analogs: pharmacological characterization on cloned homomeric human AMPA and kainate receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Binding Affinity of (S)-(-)-5-Fluorowillardiine Hydrochloride for AMPA Receptors

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-(-)-5-Fluorowillardiine is a highly potent and selective agonist for the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, a critical mediator of fast excitatory neurotransmission in the central nervous system.[1][2] Its unique pharmacological profile, characterized by high affinity for specific AMPA receptor subunits, makes it an indispensable tool in neuroscience research. This technical guide provides an in-depth analysis of the binding affinity of (S)-(-)-5-Fluorowillardiine for AMPA receptors. We will explore the underlying principles of its interaction, present detailed, field-proven protocols for quantifying its binding affinity using radioligand binding assays and functional electrophysiology, and discuss the implications of these findings for the study of synaptic plasticity and the development of novel therapeutics for neurological disorders.

Introduction: The AMPA Receptor as a Prime Therapeutic and Research Target

Fast excitatory synaptic transmission is a cornerstone of cognitive functions like learning and memory, and it is largely mediated by AMPA-type ionotropic glutamate receptors (AMPARs).[3][4][5] These receptors are ligand-gated ion channels that, upon binding the neurotransmitter glutamate, facilitate a rapid influx of sodium ions, leading to neuronal depolarization.[6]

1.1 Structure and Function of AMPA Receptors

AMPARs are tetrameric complexes assembled from four core subunits: GluA1, GluA2, GluA3, and GluA4.[5][6] The specific combination of these subunits dictates the receptor's functional properties, including its ion permeability, gating kinetics, and pharmacology.[3][5] The majority of native AMPARs contain the GluA2 subunit, which renders the channel impermeable to calcium. The presence or absence of GluA2 is a key determinant of synaptic plasticity. Furthermore, AMPAR function is fine-tuned by a host of auxiliary subunits, such as TARPs and cornichons, which modulate everything from receptor trafficking to channel gating.[3][4][7][8]

1.2 The Significance of Selective AMPA Receptor Agonists

The development of subunit-selective agonists is crucial for dissecting the complex roles of different AMPAR populations in the brain. (S)-(-)-5-Fluorowillardiine, a synthetic analog of the naturally occurring willardiine, has emerged as a key pharmacological tool.[1][9] Its high affinity and selectivity are conferred by the electron-withdrawing fluorine atom at the 5-position of its uracil ring, which enhances its interaction with the agonist binding site.[1]

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Figure 1: Simplified signaling pathway of AMPA receptor activation.

Profile of (S)-(-)-5-Fluorowillardiine Hydrochloride



Chemical Name:  α-amino-5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinepropanoic acid, monohydrochloride
[10]*   Molecular Formula:  C₇H₈FN₃O₄ • HCl
[10]*   Molecular Weight:  253.6  g/mol 
[10]*   Key Feature:  A potent and selective AMPA receptor agonist, more so than AMPA itself. It shows a preference for hGluR1 and hGluR2 subunits over kainate receptors.




Quantifying Binding Affinity: Radioligand Binding Assays

The gold standard for determining the affinity of a ligand for its receptor is the radioligand binding assay. [11][12]This technique allows for the direct measurement of the interaction between a radiolabeled ligand and the receptor population within a given tissue or cell preparation.

3.1 The Principle of Competitive Binding 

To determine the binding affinity (Kᵢ) of a non-radiolabeled compound like (S)-(-)-5-Fluorowillardiine, a competitive binding assay is employed. This involves incubating the receptor preparation with a fixed concentration of a suitable radioligand (e.g., [³H]AMPA) and varying concentrations of the unlabeled "competitor" (in this case, 5-Fluorowillardiine). The competitor displaces the radioligand from the receptor's binding site in a concentration-dependent manner. The concentration of the competitor that inhibits 50% of the specific binding of the radioligand is known as the IC₅₀, which can then be converted to the inhibition constant, Kᵢ.
[11]
3.2 Protocol 1: Membrane Preparation from Tissue or Recombinant Cells 

The quality of the receptor preparation is paramount for a successful binding assay. This protocol ensures the enrichment of membranes containing the target AMPA receptors.



Objective:  To prepare a crude membrane fraction containing AMPA receptors from brain tissue (e.g., rat cortex) or cultured cells (e.g., HEK293) expressing specific AMPA receptor subunits.



Causality:  Homogenization disrupts the cells, while centrifugation separates the heavier membrane fractions from soluble cytosolic components. The use of a protease inhibitor cocktail is critical to prevent the degradation of the target receptors by endogenous proteases released during lysis.
[13]
Step-by-Step Methodology: 





Homogenization:  Homogenize frozen tissue or washed cell pellets in ~20 volumes of ice-cold lysis buffer (e.g., 50mM Tris-HCl, pH 7.4, with a protease inhibitor cocktail).
[13]2.  Initial Centrifugation:  Centrifuge the homogenate at low speed (e.g., 1,000 x g for 5 minutes at 4°C) to remove nuclei and large cellular debris.
[13]3.  Membrane Pelleting:  Transfer the supernatant to a new tube and centrifuge at high speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the membranes.
[13]4.  Washing:  Discard the supernatant, resuspend the pellet in fresh buffer, and repeat the high-speed centrifugation. This step is crucial for removing any remaining soluble contaminants.



Final Preparation:  Resuspend the final pellet in a suitable assay buffer. Determine the protein concentration using a standard method, such as the bicinchoninic acid (BCA) assay.



Storage:  Aliquot the membrane preparation and store at -80°C until use.
[13]
3.3 Protocol 2: Competitive Radioligand Binding Assay 





Objective:  To determine the IC₅₀ and Kᵢ of (S)-(-)-5-Fluorowillardiine at AMPA receptors.



Causality:  This assay relies on the principle of competition between a radiolabeled agonist ([³H]AMPA) and the unlabeled test compound (5-Fluorowillardiine) for the same binding site on the AMPA receptor. The inclusion of a chaotropic agent like potassium thiocyanate (KSCN) is often used to increase the proportion of high-affinity binding sites and reduce non-specific binding, thereby improving the assay window.
[14][15]
Step-by-Step Methodology: 





Plate Setup:  In a 96-well plate, set up triplicate wells for:



Total Binding:  Membrane preparation + Radioligand ([³H]AMPA) + Assay Buffer.



Non-Specific Binding (NSB):  Membrane preparation + Radioligand + a saturating concentration of a non-radiolabeled ligand (e.g., 1 mM L-Glutamate).



Competitor Wells:  Membrane preparation + Radioligand + increasing concentrations of (S)-(-)-5-Fluorowillardiine.





Incubation:  Add the membrane preparation (typically 50-100 µg protein), the competitor compound, and finally the radioligand (e.g., 10 nM [³H]AMPA) to each well. [13][15]The final volume should be consistent across all wells (e.g., 250 µL).



Equilibration:  Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (typically 60-90 minutes) with gentle agitation.
[13]4.  Termination & Separation:  Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter (e.g., GF/C) that has been pre-soaked in a solution like polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter.
[13]5.  Washing:  Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.



Quantification:  Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.



Data Analysis: 



Calculate Specific Binding = Total Binding - Non-Specific Binding.



Plot the percentage of specific binding against the log concentration of (S)-(-)-5-Fluorowillardiine.



Use non-linear regression (sigmoidal dose-response curve) to determine the IC₅₀.



Calculate the Kᵢ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ) , where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.
[13]






```dot
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Count [label="Scintillation Counting\n(Quantify Bound Radioactivity)", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Analyze [label="Data Analysis\n(IC50 → Ki Calculation)", fillcolor="#34A853", fontcolor="#FFFFFF"];

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Prep -> Incubate;
Incubate -> Filter;
Filter -> Wash;
Wash -> Count;
Count -> Analyze;
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• 2. 5-Fluorowillardiine [medbox.iiab.me]
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• 4. AMPA receptor structure and auxiliary subunits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. AMPA receptor - Wikipedia [en.wikipedia.org]
• 7. Structure and mechanism of AMPA receptor - auxiliary protein complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Activation and desensitization of AMPA/kainate receptors by novel derivatives of willardiine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. giffordbioscience.com [giffordbioscience.com]
• 12. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. giffordbioscience.com [giffordbioscience.com]
• 14. Effects of thiocyanate and AMPA receptor ligands on (S)-5-fluorowillardiine, (S)-AMPA and (R,S)-AMPA binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Binding of the new radioligand (S)-[3H]AMPA to rat brain synaptic membranes: effects of a series of structural analogues of the non-NMDA receptor agonist willardiine - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Discovery and Development of Willardiine Analogs

Introduction: From Plant Seed to Pharmacological Probe

In the vast theater of neuroscience research, few molecules offer as compelling a narrative as willardiine. A non-proteinogenic amino acid first isolated from the seeds of Mariosousa willardiana, this simple uracil-containing compound has become a cornerstone for dissecting the function of ionotropic glutamate receptors (iGluRs).[1][2] Specifically, willardiine's activity as a partial agonist at α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) and kainate receptors has established it as an invaluable lead structure.[1][3] These receptors are ligand-gated ion channels that mediate the majority of fast excitatory neurotransmission in the central nervous system (CNS), playing pivotal roles in synaptic plasticity, learning, and memory.[4][5][6][7]

Dysregulation of AMPA and kainate receptor signaling is implicated in a host of neurological and psychiatric disorders, making them critical therapeutic targets.[3][8] The journey from the natural product willardiine to a diverse library of synthetic analogs represents a classic tale of medicinal chemistry and pharmacology. By systematically modifying the willardiine scaffold, researchers have developed potent and selective tools that can distinguish between AMPA and various kainate receptor subtypes, and have even converted the agonist scaffold into highly selective antagonists.[9][10][11][12]

This guide provides an in-depth technical exploration of this journey. It is designed for researchers, scientists, and drug development professionals, offering not just a recitation of facts, but a field-proven perspective on the experimental choices, the causality behind structure-activity relationships (SAR), and the practical methodologies that underpin the discovery and development of willardiine analogs. We will delve into the synthetic strategies, the bioassay cascades used for characterization, the structural basis for receptor selectivity, and the therapeutic horizons for these remarkable compounds.

Section 1: The Chemical Foundation and Synthetic Evolution

The power of willardiine as a chemical scaffold lies in its modularity. The structure consists of a pyrimidine (uracil) ring linked at the N1 position to an alanine side chain. This provides three primary sites for chemical modification, each profoundly influencing pharmacological activity: the C5-position of the uracil ring, the N3-position of the ring, and the alanine side chain .

Core Synthetic Strategy: N1-Alkylation of Uracils

The foundational synthetic route to willardiine and its C5-substituted analogs involves the N1-alkylation of a substituted uracil. A common and effective method employs a specialized lactone, (S)-3-[(tert-butoxycarbonyl)amino]oxetan-2-one, as the alanine precursor.

Causality: The choice of this oxetanone electrophile is deliberate. Its strained four-membered ring is readily opened by the nucleophilic uracil anion, and its inherent chirality ensures the desired (S)-stereochemistry at the α-carbon of the amino acid, which is crucial for biological activity.[10] This approach offers a convergent and stereocontrolled route to the target molecules.

A generalized synthetic scheme is as follows:

• Deprotonation of Uracil: A 5-substituted uracil is treated with a base (e.g., sodium hydride) in an anhydrous polar aprotic solvent like dimethylformamide (DMF) to generate the sodium salt.

• Nucleophilic Ring Opening: The uracil salt is reacted with the chiral oxetanone. The reaction proceeds via an SN2 mechanism, with the more nucleophilic N1 atom of the uracil attacking the β-lactone.[13]

• Deprotection: The tert-butoxycarbonyl (Boc) protecting group on the amino acid is removed under acidic conditions, typically with trifluoroacetic acid (TFA).

• Purification: The final product is purified, often using ion-exchange chromatography to isolate the zwitterionic amino acid.[13]

This robust synthesis allows for the creation of a diverse library of analogs by simply varying the starting 5-substituted uracil.

Section 2: Pharmacological Characterization: A Multi-Pillar Approach

Determining the precise pharmacological profile of a new willardiine analog requires a tiered approach, moving from target engagement (binding affinity) to functional consequences (receptor activation or inhibition). This ensures a comprehensive understanding of a compound's potency, efficacy, and selectivity.

Pillar 1: Target Engagement - Radioligand Binding Assays

The first critical question is: does the compound bind to the receptor of interest, and with what affinity? Radioligand binding assays provide a direct measure of this interaction.

Causality: This technique is a primary screening tool because it is high-throughput and directly quantifies the affinity (expressed as the inhibition constant, Ki) of a test compound for a receptor, independent of its functional effect (i.e., whether it's an agonist or antagonist).

This protocol is a self-validating system for determining the Ki of a willardiine analog at a specific AMPA receptor subtype (e.g., GluA2).

• Receptor Source Preparation:

  • Culture human embryonic kidney (HEK293) cells stably expressing the desired homomeric human AMPA receptor subtype (e.g., hGluR1, hGluR2).[13]

  • Harvest cells and prepare cell membranes via homogenization in a hypotonic buffer followed by differential centrifugation to isolate the membrane fraction containing the receptors. Resuspend the membrane pellet in an appropriate assay buffer.

• Assay Setup (96-well format):

  • Total Binding: Add assay buffer, a known concentration of a high-affinity radioligand (e.g., [3H]-AMPA or [3H]-5-Fluorowillardiine), and the receptor membrane preparation.

  • Non-Specific Binding (NSB): Add assay buffer, the radioligand, receptor membranes, and a high concentration of a non-radiolabeled, known standard ligand (e.g., 1 mM L-glutamate) to saturate all specific binding sites.

  • Competitor Wells: Add assay buffer, the radioligand, receptor membranes, and serial dilutions of the test willardiine analog.

• Incubation: Incubate the plate at a controlled temperature (e.g., 4°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Separation: Rapidly separate bound from free radioligand by harvesting the contents of each well onto glass fiber filters using a cell harvester. The filters trap the membranes (with bound radioligand) while the unbound ligand passes through.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and count the radioactivity (in disintegrations per minute, DPM) using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding: Specific Binding = Total Binding - Non-Specific Binding.

  • Generate a competition curve by plotting the percentage of specific binding against the logarithm of the competitor concentration.

  • Fit the curve using a non-linear regression model (one-site fit) to determine the IC50 (the concentration of the analog that inhibits 50% of specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Trustworthiness: The validity of this assay rests on the clear difference between total and non-specific binding, and the sigmoidal dose-response curve for the competitor. The inclusion of a known standard allows for assay-to-assay comparison.

Pillar 2: Functional Activity - Electrophysiology

While binding assays confirm target engagement, electrophysiology reveals the functional consequence: is the compound an agonist, antagonist, or partial agonist? And what is its potency (EC50) or inhibitory constant (KB)?

Causality: Techniques like two-electrode voltage clamp (TEVC) on Xenopus oocytes or whole-cell patch clamp on mammalian cells provide a direct readout of ion channel function.[14] They measure the flow of ions through the receptor channel in response to compound application, giving a real-time measure of receptor activation and desensitization.[15][16]

• Oocyte Preparation: Surgically harvest oocytes from a female Xenopus laevis. Defolliculate the oocytes using collagenase treatment.

• Receptor Expression: Inject oocytes with cRNA encoding the desired iGluR subunits (e.g., human GLUK5 for a kainate receptor study).[17] Incubate for 2-5 days to allow for receptor expression on the oocyte membrane.

• Recording Setup:

  • Place a single oocyte in a recording chamber continuously perfused with a standard frog Ringer's solution.

  • Impale the oocyte with two microelectrodes filled with 3M KCl, one for voltage clamping and one for current recording.

  • Clamp the oocyte membrane potential at a holding potential of -60 mV.[14]

• Compound Application:

  • For Agonists: Apply increasing concentrations of the willardiine analog via the perfusion system and record the peak inward current elicited at each concentration.

  • For Antagonists: Co-apply a fixed, sub-maximal concentration of a known agonist (e.g., glutamate or kainate) with increasing concentrations of the test willardiine analog. Measure the inhibition of the agonist-evoked current.

• Data Analysis:

  • Agonist Potency: Plot the normalized peak current response against the log of the agonist concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 (concentration for half-maximal activation) and the maximum response (efficacy).

  • Antagonist Potency: Calculate the dose ratio (the ratio of the agonist EC50 in the presence and absence of the antagonist). A Schild plot analysis can be used to determine the KB value.

Section 3: Structure-Activity Relationship (SAR): The Path to Selectivity

The true power of the willardiine scaffold is revealed through systematic SAR studies, which correlate specific chemical modifications with changes in pharmacological activity.

The C5-Position: The Agonist Selectivity Switch

The substituent at the C5-position of the uracil ring is the primary determinant of agonist selectivity between AMPA and kainate receptors.[9]

• Small, Electron-Withdrawing Groups (e.g., -F, -NO2): These groups favor activity at AMPA receptors. (S)-5-Fluorowillardiine (5-FW) is a classic example of a potent and selective AMPA receptor agonist.[2][13] The fluorine atom's high electronegativity and small size are optimal for interaction within the AMPA binding pocket.[2]

• Large, Lipophilic Groups (e.g., -I, -Br): These bulkier groups dramatically shift selectivity towards kainate receptors, particularly those containing the GLUK5 (formerly GluR5) subunit. (S)-5-Iodowillardiine (5-IW) is a highly selective and potent GLUK5 agonist.[10][13] The larger binding pocket of GLUK5-containing receptors can accommodate these bulky substituents, whereas the AMPA receptor pocket cannot.[13]

The N3-Position: The Agonist-to-Antagonist Conversion

Modification at the N3-position is the key to converting willardiine agonists into antagonists.[9] Merely blocking ionization at this position (e.g., with a methyl group) is insufficient and only reduces agonist activity.[9]

Causality: The crucial modification is the introduction of a substituent bearing a terminal carboxylic acid, such as a carboxymethyl or carboxybenzyl group.[9][17][18] This additional acidic group is thought to occupy a different space within the ligand-binding domain, preventing the conformational change ("clamshell closure") required for channel activation and instead stabilizing an inactive state.[19][20]

For example, attaching a 2-carboxybenzyl group to the N3-position of willardiine creates a potent antagonist.[10][11][12] Combining this N3-substitution with a C5-iodo group leads to highly potent and selective antagonists for GLUK5-containing kainate receptors, such as UBP310.[10][21]

SAR Summary Table

Compound Name	C5-Substituent	N3-Substituent	Primary Activity	Receptor Selectivity
(S)-Willardiine	-H	-H	Agonist	AMPA > Kainate
(S)-5-Fluorowillardiine	-F	-H	Agonist	Selective for AMPA[13]
(S)-5-Iodowillardiine	-I	-H	Agonist	Selective for GLUK5 Kainate[10][13]
UBP275	-H	-CH2COOH	Antagonist	Weak AMPA/Kainate[9]
UBP304	-H	2-carboxythiophene-3-ylmethyl	Antagonist	Potent & Selective for GLUK5 Kainate[17][22]
UBP310 (ACET)	-I	2-carboxybenzyl	Antagonist	Highly Potent & Selective for GLUK5 Kainate[10][21][23]

Visualization of SAR Logic

Section 4: Advanced Applications and Therapeutic Horizons

The development of willardiine analogs has provided sophisticated tools for basic research and pointed toward potential therapeutic strategies.

Probing Receptor Dynamics with Caged Compounds

To study the rapid kinetics of receptor activation and desensitization, researchers have developed "caged" willardiine derivatives. These are inactive analogs containing a photolabile protecting group. A flash of UV light rapidly cleaves this group, releasing the active agonist at the receptor site with millisecond precision, allowing for precise measurement of channel opening and closing rates.

Drug Discovery Workflow

Therapeutic Potential

The ability to selectively modulate AMPA and kainate receptors opens up numerous therapeutic possibilities.[4][6]

• Kainate Receptor Antagonists: Selective antagonists of GLUK5-containing receptors, developed from the willardiine scaffold, have potential in treating conditions characterized by neuronal hyperexcitability, such as epilepsy and neuropathic pain.[3][8]

• AMPA Receptor Modulators: While potent agonists can be excitotoxic, positive allosteric modulators (PAMs) of AMPA receptors, which enhance receptor function without direct activation, are being investigated as cognitive enhancers for disorders like Alzheimer's disease and schizophrenia.[4][5][6][24] The deep structural understanding gained from willardiine analogs informs the design of these more nuanced modulators.

The primary challenge in developing CNS drugs from willardiine analogs is achieving brain penetrance and avoiding off-target effects. The amino acid structure can be a liability for crossing the blood-brain barrier, and excitotoxicity from potent agonists remains a concern. Future work will likely focus on developing non-amino acid mimics and allosteric modulators that offer a wider therapeutic window.

Conclusion

The story of willardiine is a testament to the power of natural product chemistry as a starting point for drug discovery. From a simple plant-derived amino acid, a rich and diverse pharmacology has been uncovered through rational, systematic chemical modification. The willardiine analogs developed over the past decades are not merely laboratory curiosities; they are precision tools that have helped delineate the distinct functional roles of iGluR subtypes and have provided the foundational knowledge for developing next-generation therapeutics for complex neurological disorders. This guide has illuminated the key experimental and intellectual frameworks that drove this success, providing a blueprint for future investigations in the dynamic field of neuropharmacology.

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• Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review. OUCI.
• Willardiine and Its Synthetic Analogues: Biological Aspects and Implications in Peptide Chemistry of This Nucleobase Amino Acid. MDPI.
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• Synthesis and pharmacology of willardiine derivatives acting as antagonists of kain
• Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review. PubMed.
• Structure−Activity Relationship Studies on N3-Substituted Willardiine Derivatives Acting as AMPA or Kainate Receptor Antagonists. Journal of Medicinal Chemistry.
• Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review. MDPI.
• Synthesis and Pharmacological Characterization of N3-Substituted Willardiine Derivatives: Role of the Substituent at the 5-Position of the Uracil Ring in the Development of Highly Potent and Selective GLUK5 Kainate Receptor Antagonists. Journal of Medicinal Chemistry.
• Synthesis and pharmacological characterization of N3-substituted willardiine derivatives: role of the substituent at the 5-position of the uracil ring in the development of highly potent and selective GLUK5 kain
• Synthesis and Pharmacology of Willardiine Derivatives Acting as Antagonists of Kainate Receptors.
• Willardiine and Its Synthetic Analogues: Biological Aspects and Implications in Peptide Chemistry of This Nucleobase Amino Acid. PubMed.
• 5-Fluorowillardiine. Wikipedia.
• Willardiine and Its Synthetic Analogues: Biological Aspects and Implications in Peptide Chemistry of This Nucleobase Amino Acid. PubMed Central.
• Synthesis and Pharmacology of Willardiine Derivatives Acting as Antagonists of Kainate Receptors. Journal of Medicinal Chemistry.
• Synthesis and Pharmacological Characterization of N 3 -Substituted Willardiine Derivatives: Role of the Substituent at the 5-Position of the Uracil Ring in the Development of Highly Potent and Selective GLU K5 Kainate Receptor Antagonists.
• Allosteric coupling of sub-millisecond clamshell motions in ionotropic glutamate receptor ligand-binding domains. PubMed Central.
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An In-Depth Technical Guide to the Pharmacology of (S)-(-)-5-Fluorowillardiine as a Selective AMPA Receptor Agonist

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-(-)-5-Fluorowillardiine (5-FW) is a potent and selective agonist for the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, a critical component of fast excitatory neurotransmission in the central nervous system (CNS).[1][2] Structurally derived from willardiine, a naturally occurring amino acid, 5-FW's unique properties—notably the fluorine substitution at the 5-position—confer high affinity and selectivity for AMPA receptors over other ionotropic glutamate receptors (iGluRs) like kainate and NMDA receptors.[1][3] This makes it an invaluable pharmacological tool for the in vitro investigation of AMPA receptor function, trafficking, and downstream signaling cascades.[1][2] This guide provides a comprehensive overview of the chemical properties, pharmacodynamics, and key experimental applications of (S)-(-)-5-Fluorowillardiine, offering field-proven insights and detailed protocols for its characterization.

Introduction: The Significance of Selective AMPA Receptor Agonists

AMPA receptors are ligand-gated ion channels that mediate the vast majority of fast excitatory synaptic transmission in the brain.[4] Their dynamic regulation, including changes in number, subunit composition, and phosphorylation state, is fundamental to synaptic plasticity phenomena such as long-term potentiation (LTP) and long-term depression (LTD), which are cellular correlates of learning and memory.[4][5]

The development of receptor-selective agonists is paramount for dissecting the precise roles of different iGluR subtypes. While glutamate is the endogenous agonist, it activates AMPA, kainate, and NMDA receptors. Compounds like (S)-(-)-5-Fluorowillardiine, which exhibit high selectivity for the AMPA receptor, allow researchers to stimulate this specific receptor population, thereby isolating its contribution to neuronal function and signaling.[1][3] 5-FW is widely used in vitro to probe AMPA receptor pharmacology, though its in vivo application is limited due to excitotoxic potential.[1][2]

Chemical and Pharmacological Profile

(S)-(-)-5-Fluorowillardiine is an analogue of willardiine, distinguished by a fluorine atom on the uracil ring.[1] This small, highly electronegative substituent is key to its pharmacological profile, enhancing its affinity for the AMPA receptor.[1]

Property	Value	Source
Chemical Name	(2S)-2-Amino-3-(5-fluoro-2,4-dioxopyrimidin-1-yl)propanoic acid	[1]
Molecular Formula	C₇H₈FN₃O₄	[1]
Molecular Weight	217.156 g/mol	[1]
Agonist Target	AMPA Receptor (selective)	[1][2]
Potency (EC₅₀)	~1.5 µM (in mouse hippocampal neurons)	[6]
Form	The active enantiomer is the (S)-isomer	[6]

Pharmacodynamics: Mechanism of Action and Selectivity

Mechanism of Action

Like the endogenous agonist glutamate, 5-FW binds to the ligand-binding domain (LBD) of the AMPA receptor, which is a tetrameric assembly of four subunits (GluA1-4).[4] This binding event induces a conformational change in the receptor, opening the integral ion channel.[7] The open channel is permeable to sodium (Na⁺) and, depending on the subunit composition (specifically the absence of an edited GluA2 subunit), calcium (Ca²⁺) ions.[8] The resulting influx of cations leads to depolarization of the postsynaptic membrane, generating an excitatory postsynaptic potential (EPSP).

Receptor Potency and Desensitization

Electrophysiological studies on mouse embryonic hippocampal neurons revealed that (S)-5-Fluorowillardiine is a highly potent AMPA receptor agonist.[6]

• High Potency : It exhibits an EC₅₀ of 1.5 µM, making it approximately 7 times more potent than racemic AMPA (EC₅₀ of 11 µM) and 30 times more potent than willardiine (EC₅₀ of 45 µM).[6]

• Strong Desensitization : Among willardiine derivatives, 5-FW is a strongly desensitizing agonist.[6] Upon prolonged application, the receptor enters a closed, agonist-bound state, which is a critical physiological mechanism to prevent over-excitation. The sequence for desensitization among willardiines is: fluoro > willardiine > nitro ~ chloro > bromo > iodo.[6]

Receptor Selectivity

5-FW is highly selective for AMPA receptors with only limited effects at kainate receptors.[1][2][3] However, it's important to note that at higher concentrations, its activity can extend to kainate receptors. One study on cultured murine cortical neurons demonstrated that 5-FW induced neurotoxicity in a biphasic manner, with a high-affinity component (EC₅₀ of 0.70 µM) mediated by AMPA receptors and a low-affinity component (EC₅₀ of 170 µM) involving kainate receptors.[9] This underscores the importance of using appropriate concentrations to ensure target selectivity in experiments. The neurotoxicity of the high-affinity component was attenuated by AMPA receptor antagonists, while the low-affinity component was blocked by a kainate receptor antagonist.[9]

Downstream Signaling Pathways

Activation of AMPA receptors by 5-FW initiates a cascade of intracellular events crucial for synaptic function and plasticity.

• Ionotropic Action : The primary and most rapid effect is the influx of Na⁺ and Ca²⁺ ions, leading to membrane depolarization.[8]

• Second Messenger Activation : The rise in intracellular Ca²⁺ acts as a critical second messenger, activating numerous downstream signaling molecules. Key effectors include:

  • Ca²⁺/calmodulin-dependent protein kinase II (CaMKII) : A central molecule in LTP induction, CaMKII is activated by Ca²⁺ influx (primarily through NMDA receptors, but potentiated by AMPA receptor-mediated depolarization). It phosphorylates AMPA receptors and other synaptic proteins, enhancing synaptic strength.[4][5]

  • Protein Kinase A (PKA) and Protein Kinase C (PKC) : These kinases are also involved in modulating AMPA receptor function, particularly through phosphorylation of the GluA1 subunit at specific serine residues, which influences receptor trafficking and channel conductance.[10]

• Metabotropic Action : Emerging evidence suggests that AMPA receptors can also engage in G-protein-coupled signaling independent of their ion channel function, activating pathways like the mitogen-activated protein kinase (MAPK) cascade.[11]

Fig. 1: Signaling cascade following AMPA receptor activation by 5-FW.

Key Experimental Protocols & Methodologies

(S)-(-)-5-Fluorowillardiine is a cornerstone tool for the functional characterization of AMPA receptors. Below are validated, high-level protocols for its use in common experimental paradigms.

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology

Objective: To measure the ionic currents evoked by 5-FW activation of AMPA receptors in cultured neurons or brain slices. This technique provides direct evidence of receptor function, potency (EC₅₀), and kinetics (desensitization, deactivation).[12][13]

Rationale: Patch-clamp electrophysiology is the gold standard for studying ion channel function with high temporal and spatial resolution.[12] By controlling the cell's membrane potential (voltage-clamp), one can isolate and measure the current flowing specifically through AMPA receptors upon agonist application.

Step-by-Step Methodology:

• Preparation: Prepare acute brain slices (e.g., hippocampus, 300-400 µm thick) or cultured neurons. Maintain tissue in ice-cold, oxygenated artificial cerebrospinal fluid (aCSF).

• Recording Setup: Transfer a slice/coverslip to a recording chamber continuously perfused with oxygenated aCSF at physiological temperature (32-34°C). Visualize neurons using a microscope with DIC optics.

• Pharmacological Isolation: To isolate AMPA receptor-mediated currents, include antagonists for other receptors in the aCSF, such as picrotoxin (for GABA-A receptors) and D-AP5 (for NMDA receptors).[8]

• Patching: Using a glass micropipette filled with internal solution, form a high-resistance (>1 GΩ) "giga-seal" with the membrane of a target neuron.

• Whole-Cell Configuration: Apply gentle suction to rupture the cell membrane, achieving the whole-cell configuration. Clamp the neuron's voltage at -70 mV.

• Agonist Application: Apply (S)-(-)-5-Fluorowillardiine at various concentrations (e.g., 0.1 µM to 100 µM) via the perfusion system or a local application system.

• Data Acquisition: Record the inward currents evoked by 5-FW. Measure the peak amplitude and decay kinetics.

• Validation: At the end of the experiment, apply a selective AMPA receptor antagonist (e.g., NBQX or CNQX) to confirm that the recorded currents are indeed mediated by AMPA receptors.[14]

• Analysis: Plot the normalized peak current amplitude against the agonist concentration and fit with the Hill equation to determine the EC₅₀.

Fig. 2: Workflow for electrophysiological characterization of 5-FW.

Protocol 2: Radioligand Binding Assay

Objective: To determine the binding affinity (Kᵢ) of unlabeled 5-FW for the AMPA receptor by measuring its ability to displace a known radiolabeled ligand.

Rationale: Radioligand binding assays are robust, high-throughput methods to quantify the interaction between a ligand and a receptor.[15][16] A competition binding assay is used to determine the affinity of a non-radiolabeled compound ('competitor') by measuring how effectively it competes with a radiolabeled ligand ('tracer') for the same binding site.[16] Tritiated 5-FW ([³H]-(S)-5-FW) can also be used directly as the radioligand.[1][17]

Step-by-Step Methodology:

• Membrane Preparation: Homogenize brain tissue (e.g., rat cortex) in a buffered solution and prepare a crude membrane fraction via centrifugation. Resuspend the final membrane pellet in assay buffer.

• Assay Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: Membranes + radioligand (e.g., [³H]-AMPA or [³H]-5-FW) + buffer.

  • Non-Specific Binding (NSB): Membranes + radioligand + a high concentration of a non-labeled agonist (e.g., 1 mM L-glutamate) to saturate all specific binding sites.

  • Competition: Membranes + radioligand + increasing concentrations of unlabeled (S)-(-)-5-Fluorowillardiine.

• Incubation: Incubate the plate at a controlled temperature (e.g., 4°C) for a sufficient time to reach binding equilibrium.

• Termination & Filtration: Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: Quickly wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Scintillation Counting: Place the filter discs into scintillation vials, add scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of the competitor (5-FW).

  • Fit the resulting sigmoidal curve using non-linear regression to determine the IC₅₀ (the concentration of 5-FW that inhibits 50% of specific binding).

  • Convert the IC₅₀ to a Kᵢ (inhibition constant) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used.

Applications in Research and Drug Development

• Probing Receptor Structure-Function: 5-FW and its analogues are used to understand how subtle chemical modifications affect agonist potency and desensitization kinetics, providing insights into the receptor's binding pocket.[6][18]

• Evaluating Allosteric Modulators: 5-FW is used as the primary agonist to evaluate the effects of positive allosteric modulators (PAMs), also known as ampakines, which enhance AMPA receptor currents and are being investigated for cognitive and neurological disorders.[1][19][20]

• Autoradiography: Radiolabeled 5-FW has been utilized to map the anatomical distribution of AMPA receptors in various brain regions.[1]

• Neurotoxicity Studies: While limiting its therapeutic potential, the excitotoxic properties of 5-FW are used in vitro to model glutamate-induced cell death, a process implicated in neurodegenerative diseases and ischemic stroke.[9]

Conclusion and Future Directions

(S)-(-)-5-Fluorowillardiine remains an indispensable pharmacological tool. Its high potency and selectivity for the AMPA receptor allow for precise in vitro investigations of excitatory neurotransmission. The detailed characterization of its effects through electrophysiology and binding assays provides a foundational understanding of AMPA receptor function. Future research will continue to leverage 5-FW to explore the nuances of AMPA receptor subtype pharmacology, the mechanisms of allosteric modulation, and the intricate signaling pathways that underpin synaptic plasticity and neurological disease.

References

• 5-Fluorowillardiine - Wikipedia. (n.d.).
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• 5-Fluorowillardiine. (n.d.).
• Larm, J. A., Cheung, N. S., & Beart, P. M. (1996). (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors. European Journal of Pharmacology, 314(1-2), 249-254.
• Brown, T. E., & Kourrich, S. (2017). Whole-cell patch clamp electrophysiology to study ionotropic glutamatergic receptors and their roles in addiction. Methods in Molecular Biology, 1677, 241-262.
• Willardiines differentiate agonist binding sites for kainate- versus AMPA-preferring glutamate receptors in DRG and hippocampal neurons. (n.d.). Semantic Scholar.
• Malerba, F., & Ruggiero, A. M. (2022). Presynaptic AMPA Receptors in Health and Disease. International Journal of Molecular Sciences, 23(19), 11883.
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• AMPA receptor - Wikipedia. (n.d.).
• Grychowska, K., Satała, G., & Kos, T. (2021). Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review. Molecules, 26(11), 3169.
• Sheng, M., & Lee, S. H. (2001). Methods for Uncovering the Mechanisms of AMPA Receptor Trafficking. In: Ionotropic Glutamate Receptors in the CNS. Springer, Berlin, Heidelberg.
• D'Andrea, L., & Tramice, A. (2022). Willardiine and Its Synthetic Analogues: Biological Aspects and Implications in Peptide Chemistry of This Nucleobase Amino Acid. Molecules, 27(20), 6825.
• Radioligand Binding Assay. (n.d.). Gifford Bioscience.
• Di Mauro, G., & Amato, A. (2020). Development of Radiolabeled Ligands Targeting the Glutamate Binding Site of the N-Methyl-d-aspartate Receptor as Potential Imaging Agents for Brain. Molecules, 25(18), 4165.
• Brown, T. E., & Kourrich, S. (2017). Whole-Cell Patch-Clamp Electrophysiology to Study Ionotropic Glutamatergic Receptors and Their Roles in Addiction.
• Brown, T. E., & Kourrich, S. (2017). Whole-Cell Patch-Clamp Electrophysiology to Study Ionotropic Glutamatergic Receptors and Their Roles in Addiction: Methods and Protocols.
• A Review of Molecular Imaging of Glutam
• Al-Hasan, Y. M., & Bigbee, J. W. (2021). AMPA Receptors Play an Important Role in the Biological Consequences of Spinal Cord Injury. Journal of Clinical Medicine, 10(16), 3582.
• Kott, S., & Sager, C. (2008). Electrophysiological Properties of AMPA Receptors Are Differentially Modulated Depending on the Associated Member of the TARP Family. Journal of Neuroscience, 28(49), 13248-13258.
• In Vitro and In Vivo Effects of Flavonoids on Peripheral Neurop
• Jin, Z., & Bazov, I. (2014). Selective increases of AMPA, NMDA, and kainate receptor subunit mRNAs in the hippocampus and orbitofrontal cortex but not in prefrontal cortex of human alcoholics. Frontiers in Cellular Neuroscience, 8, 155.
• Weston, M. C., & Gertler, C. (2007). Interdomain Interactions in AMPA and Kainate Receptors Regulate Affinity for Glutamate. Journal of Neuroscience, 27(25), 6675-6684.
• Headley, P. M., & O'Connor, C. (1996). Studies of synaptic transmission in vivo: indirect versus direct effects of (RS)-alpha-amino-3-hydroxy-5-methyl-4-isoxazole-propionic acid/kainate antagonists on rat spinal sensory responses. Neuroscience Letters, 204(1-2), 33-36.

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Foreword: The Imperative of Structural Precision in Neuropharmacology

An In-Depth Technical Guide to the Structural Analysis of (S)-(-)-5-Fluorowillardiine Hydrochloride

In the landscape of neuropharmacology, precision is paramount. The subtle alteration of a single functional group or stereocenter can dramatically shift a molecule's affinity and efficacy, transforming a potent agonist into an antagonist or redirecting its selectivity from one receptor subtype to another. (S)-(-)-5-Fluorowillardiine is a quintessential example of this principle. As a highly potent and selective agonist for the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, it serves as an invaluable tool for probing the intricacies of excitatory neurotransmission.[1][2][3] Its hydrochloride salt form enhances stability and solubility, making it suitable for rigorous experimental application.

This guide eschews a conventional template to provide a focused, in-depth exploration of the structural analysis of (S)-(-)-5-Fluorowillardiine hydrochloride. We will dissect the molecule not merely as a static chemical entity, but as a dynamic pharmacological tool whose function is inextricably linked to its three-dimensional architecture. Here, we explain the causality behind our analytical choices, grounding every protocol in the principles of self-validation and scientific integrity.

Molecular Identity and Physicochemical Profile

Before delving into complex analytical workflows, establishing the fundamental identity of the compound is the critical first step. (S)-(-)-5-Fluorowillardiine is a synthetic derivative of willardiine, an amino acid naturally found in certain Acacia species.[1] The strategic introduction of a fluorine atom at the 5-position of the uracil ring profoundly enhances its potency and selectivity for AMPA receptors over kainate receptors.[4][5]

Property	Data	Source(s)
IUPAC Name	(2S)-2-amino-3-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid hydrochloride	[1][6]
Molecular Formula	C₇H₉ClFN₃O₄	[7][8]
Molecular Weight	253.62 g/mol	[7]
CAS Number	140187-23-1 ((S)-isomer)	[1][3]
Appearance	White to off-white solid	-
Chirality	(S)-enantiomer at the α-carbon	[4]

graph "chemical_structure" {
layout=neato;
node [shape=plaintext];
edge [style=bold];
// Nodes for atoms
N1 [label="N", pos="0,1.5!"];
C2 [label="C", pos="-1.3,0.75!"];
N3 [label="N", pos="-1.3,-0.75!"];
C4 [label="C", pos="0,-1.5!"];
C5 [label="C", pos="1.3,-0.75!"];
C6 [label="C", pos="1.3,0.75!"];
O_C2 [label="O", pos="-2.4,1.2!"];
O_C4 [label="O", pos="0,-2.6!"];
F_C5 [label="F", pos="2.4,-1.2!"];
H_N3 [label="H", pos="-2.2,-1.2!"];
H_C6 [label="H", pos="2.2,1.2!"];

// Side chain
C_alpha [label="Cα", pos="-0.5,3.3!"];
N_alpha [label="H₂N", pos="-1.8,3.9!"];
COOH_C [label="C", pos="0.8,4.1!"];
COOH_O1 [label="O", pos="0.8,5.2!"];
COOH_OH [label="OH", pos="1.9,3.6!"];
C_beta [label="Cβ", pos="-0.5, 2.4!"]

// Bonds in the ring
N1 -- C2;
C2 -- N3;
N3 -- C4;
C4 -- C5;
C5 -- C6;
C6 -- N1;
C2 -- O_C2 [style=double];
C4 -- O_C4 [style=double];
C5 -- F_C5;
N3 -- H_N3;
C6 -- H_C6;
C5 -- C6 [style=double, len=1.5];

// Bonds in the side chain
N1 -- C_beta;
C_beta -- C_alpha;
C_alpha -- N_alpha;
C_alpha -- COOH_C;
COOH_C -- COOH_O1 [style=double];
COOH_C -- COOH_OH;

// HCl
HCl [label="• HCl", pos="3.5, 0!"];
}

Caption: 2D structure of (S)-(-)-5-Fluorowillardiine hydrochloride.

Pharmacological Rationale: Structure Dictates Function

The intense scientific interest in (S)-(-)-5-Fluorowillardiine stems from its precise interaction with ionotropic glutamate receptors (iGluRs). The structure-activity relationship (SAR) of willardiine analogues is a textbook case in medicinal chemistry.

• The Role of the 5-Substituent: The identity of the substituent at the 5-position of the uracil ring is the primary determinant of selectivity between AMPA and kainate receptors. A small, electron-withdrawing atom like fluorine promotes high affinity for AMPA receptors.[1] In contrast, a larger, more polarizable atom like iodine, as seen in (S)-5-Iodowillardiine, confers potent and selective agonist activity at kainate receptors, particularly the GluK1 (GluR5) subtype.[5]

• Stereochemical Importance: The (S)-stereochemistry at the α-carbon of the amino acid moiety is crucial for potent agonist activity. The corresponding (R)-enantiomers are significantly less active, demonstrating a strict stereochemical requirement at the receptor's binding site.[4][5]

This precise SAR necessitates robust analytical methods to confirm not only the chemical constitution but also the absolute stereochemistry of any synthesized batch.

Caption: Selectivity of willardiine analogues for AMPA vs. Kainate receptors.

Core Methodologies for Structural Elucidation

A multi-pronged analytical approach is required to fully characterize (S)-(-)-5-Fluorowillardiine hydrochloride, with each technique providing unique and complementary information. The synergy between X-ray crystallography, NMR spectroscopy, and mass spectrometry provides an unassailable confirmation of the molecule's structure and purity.

X-Ray Crystallography: The Definitive 3D Structure

Expertise & Causality: X-ray crystallography provides the ultimate, unambiguous proof of molecular structure in the solid state.[9] For a chiral molecule like (S)-(-)-5-Fluorowillardiine, it is the gold standard for determining the absolute stereochemistry of the α-carbon. It also reveals precise bond lengths, bond angles, and the conformation adopted by the molecule within the crystal lattice, offering insights into intermolecular interactions like hydrogen bonding involving the hydrochloride counter-ion.[10]

Experimental Protocol: A Self-Validating Workflow

• Crystallization (The Critical Step):

  • Objective: To grow single, diffraction-quality crystals.

  • Procedure: Dissolve high-purity (>99%) (S)-(-)-5-Fluorowillardiine hydrochloride in a minimal amount of a suitable solvent (e.g., water or a water/ethanol mixture). Employ slow evaporation, vapor diffusion, or cooling techniques. Screen a variety of conditions (solvents, temperature, concentration) to find the optimal parameters for crystal growth. The quality of the crystal directly dictates the quality of the final data.[11]

• Mounting and Data Collection:

  • Objective: To collect a complete set of diffraction data.

  • Procedure: A suitable crystal is selected under a microscope, mounted on a goniometer head, and flash-cooled in a cryostream (typically ~100 K) to prevent radiation damage. The crystal is then placed in a focused beam of monochromatic X-rays (often from a synchrotron source for high brilliance). The crystal is rotated, and the resulting diffraction pattern is recorded on a detector over a range of orientations.[11]

• Structure Solution and Refinement:

  • Objective: To translate the diffraction pattern into an atomic model.

  • Procedure: The positions and intensities of the diffraction spots are used to determine the unit cell dimensions and space group. The phase problem is solved using direct methods or Patterson functions to generate an initial electron density map. An atomic model is built into this map. This model is then refined against the experimental data, minimizing the difference between observed and calculated structure factors to achieve the final, high-resolution structure.[10][12]

Caption: Workflow for single-crystal X-ray crystallography analysis.

Expected Crystallographic Data

Parameter	Expected Information
Crystal System	e.g., Monoclinic, Orthorhombic
Space Group	e.g., P2₁ (a common chiral space group)
Unit Cell Dimensions	a, b, c (Å); α, β, γ (°)
Resolution	< 1.0 Å for a small molecule
R-factor / R-free	< 0.05 for a high-quality structure
Flack Parameter	Close to 0, confirming the (S) absolute configuration

NMR Spectroscopy: Structure in Solution

Expertise & Causality: While crystallography provides a static solid-state picture, Nuclear Magnetic Resonance (NMR) spectroscopy confirms the covalent structure and provides insights into its conformation in solution, which is more relevant to its biological environment.[13] A full suite of 1D and 2D NMR experiments provides a complete and unambiguous assignment of all proton and carbon atoms, serving as a definitive fingerprint of the molecule.

Experimental Protocol: A Self-Validating Workflow

• Sample Preparation:

  • Objective: To prepare a clear, homogeneous solution for analysis.

  • Procedure: Accurately weigh ~5-10 mg of the compound and dissolve it in ~0.6 mL of a deuterated solvent (e.g., D₂O or DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical; D₂O is suitable for observing most protons, but the acidic and amine protons will exchange and may not be visible. DMSO-d₆ will preserve these labile protons.

• 1D NMR Acquisition (¹H, ¹³C):

  • Objective: To obtain the primary spectrum for each nucleus.

  • Procedure: Acquire a standard ¹H NMR spectrum to observe chemical shifts, integration (proton count), and coupling patterns (J-coupling), which reveal neighboring protons. Acquire a proton-decoupled ¹³C NMR spectrum to observe the chemical shift of each unique carbon atom.[14]

• 2D NMR Acquisition (COSY, HSQC, HMBC):

  • Objective: To establish through-bond correlations for unambiguous assignment.

  • Procedure:

    • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically separated by 2-3 bonds).

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the carbon atom it is directly attached to.

    • HMBC (Heteronuclear Multiple Bond Correlation): Correlates proton and carbon signals over longer ranges (typically 2-3 bonds), which is crucial for connecting different fragments of the molecule, such as the uracil ring to the amino acid side chain.[14]

Caption: Integrated NMR workflow for complete structural assignment.

Typical NMR Data Table (¹H in DMSO-d₆, predicted)

Position	¹H Chemical Shift (δ, ppm)	Multiplicity	Coupling (J, Hz)	¹³C Chemical Shift (δ, ppm)
6-H	~7.8	d	~4 Hz	~140
α-H	~4.2	t	~6 Hz	~55
β-H	~3.9	m	-	~48
NH₂	~8.5	br s	-	-
NH (ring)	~11.5	br s	-	-
COOH	~13.0	br s	-	~170
C2 (C=O)	-	-	-	~150
C4 (C=O)	-	-	-	~162
C5	-	-	-	~125 (d, J_CF ≈ 230 Hz)

High-Resolution Mass Spectrometry (HRMS): Elemental Composition

Expertise & Causality: Mass spectrometry is the definitive technique for determining the molecular weight and confirming the elemental formula of a compound.[15] For (S)-(-)-5-Fluorowillardiine hydrochloride, high-resolution MS (such as TOF or Orbitrap) can measure the mass-to-charge ratio (m/z) with an accuracy of <5 ppm. This level of precision allows for the unambiguous determination of the elemental formula, distinguishing it from any other combination of atoms with a similar nominal mass.[16]

Experimental Protocol: A Self-Validating Workflow

• Sample Preparation and Infusion:

  • Objective: To prepare a dilute solution for ionization.

  • Procedure: Prepare a dilute solution of the sample (~1-10 µg/mL) in a suitable solvent like 50:50 acetonitrile:water with 0.1% formic acid to promote protonation. Infuse the sample directly into the mass spectrometer's source via a syringe pump.

• Ionization (Electrospray Ionization - ESI):

  • Objective: To generate gas-phase ions from the non-volatile analyte.

  • Procedure: ESI is the method of choice for polar, pre-charged, or easily ionizable molecules like amino acids. The sample solution is sprayed through a high-voltage capillary, creating charged droplets that desolvate to produce gas-phase [M+H]⁺ ions.

• Mass Analysis (High Resolution):

  • Objective: To measure the m/z of the parent ion with high accuracy.

  • Procedure: The ions are guided into a high-resolution mass analyzer (e.g., Orbitrap or TOF). The instrument is calibrated using a known standard to ensure high mass accuracy. The measured m/z is compared to the theoretical value for the protonated molecule.

• Tandem MS (MS/MS) for Fragmentation (Optional but Recommended):

  • Objective: To confirm the molecular structure through fragmentation analysis.

  • Procedure: The parent ion ([M+H]⁺) is mass-selected, subjected to collision-induced dissociation (CID), and the resulting fragment ions are mass-analyzed. The fragmentation pattern provides a structural fingerprint, confirming the connectivity of the uracil and amino acid moieties.

Caption: High-resolution mass spectrometry workflow for formula confirmation.

Expected Mass Spectrometry Data

Ion	Formula	Calculated m/z	Observed m/z
[M+H]⁺	[C₇H₉FN₃O₄]⁺	218.0571	218.0571 ± 0.0011
Fragment 1	[C₅H₄FN₂O₂]⁺ (Fluorouracil moiety)	143.0255	~143.03
Fragment 2	[C₇H₇FN₃O₂]⁺ ([M+H - H₂O]⁺)	200.0466	~200.05
Fragment 3	[C₆H₆FN₃O₂]⁺ ([M+H - CO₂]⁺)	172.0466	~172.05

Conclusion: An Integrated and Unimpeachable Structural Dossier

The structural analysis of (S)-(-)-5-Fluorowillardiine hydrochloride is a clear demonstration of the necessity for a multi-technique, synergistic approach. High-resolution mass spectrometry provides the foundational confirmation of its elemental composition. Comprehensive 1D and 2D NMR spectroscopy meticulously maps its covalent framework in the biologically relevant solution state. Finally, single-crystal X-ray crystallography delivers the ultimate, unambiguous three-dimensional structure, confirming its absolute stereochemistry.

Together, these methods form a self-validating dossier that provides researchers, scientists, and drug development professionals with the highest degree of confidence in the identity, purity, and structure of this critical neuropharmacological tool. This analytical rigor is the bedrock upon which reliable and reproducible scientific inquiry is built.

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The Decisive Role of the 5-Fluoro Substituent in the Receptor Affinity of 5-Fluorowillardiine: A Technical Guide

Abstract

5-Fluorowillardiine, a synthetic analog of the naturally occurring excitotoxin willardiine, has emerged as a critical pharmacological tool for the selective activation of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors.[1][2] Its high affinity and selectivity are primarily attributed to the strategic placement of a fluorine atom at the 5-position of the uracil ring.[1] This guide provides an in-depth analysis of the physicochemical and stereoelectronic contributions of this fluorine substituent to the binding affinity and selectivity of 5-Fluorowillardiine for AMPA and kainate receptors. We will explore the underlying molecular interactions, detail the experimental methodologies used to characterize these interactions, and present a comprehensive overview of the structure-activity relationships within the willardiine class of compounds. This document is intended for researchers, scientists, and drug development professionals engaged in the study of ionotropic glutamate receptors and the design of novel therapeutic agents.

Introduction: The Significance of 5-Fluorowillardiine in Glutamate Receptor Research

The ionotropic glutamate receptors (iGluRs), including AMPA, kainate, and NMDA receptors, are fundamental to fast excitatory neurotransmission in the central nervous system.[3][4] Their dysfunction is implicated in a host of neurological and psychiatric disorders.[5] Consequently, subtype-selective ligands are invaluable for dissecting the physiological and pathological roles of these receptors.[6] 5-Fluorowillardiine stands out as a potent and selective agonist for AMPA receptors, exhibiting only limited effects on kainate receptors.[1][2] This selectivity makes it an indispensable tool for in vitro studies aimed at stimulating AMPA receptors.[1][2] The compound is derived from the nitrogenous base uracil and is structurally similar to willardiine, a natural agonist of both AMPA and kainate receptors.[1][6] The key to 5-Fluorowillardiine's enhanced affinity and selectivity lies in the substitution of a hydrogen atom with a fluorine atom at the 5-position of the uracil ring.[1]

The Physicochemical Impact of the Fluorine Substituent

The introduction of a fluorine atom into a molecule can dramatically alter its physicochemical properties due to fluorine's unique characteristics.[7][8][9] Understanding these properties is crucial to comprehending its influence on 5-Fluorowillardiine's receptor affinity.

• High Electronegativity: Fluorine is the most electronegative element, with a Pauling scale value of 3.98.[8] This strong electron-withdrawing ability creates a significant dipole moment in the C-F bond and influences the electron distribution of the entire uracil ring.[8][10] This can impact the acidity and basicity of nearby functional groups, which in turn can affect interactions with the receptor binding pocket.[7][8]

• Small Atomic Radius: With a van der Waals radius of approximately 1.47 Å, fluorine is only slightly larger than hydrogen (~1.20 Å).[8] This allows for the substitution of hydrogen with fluorine without introducing significant steric hindrance, enabling the fluorinated compound to fit into the same binding pocket as its non-fluorinated counterpart.[7][11]

• Hydrogen Bond Acceptor: The fluorine atom can act as a weak to moderate hydrogen bond acceptor.[8][12][13] While not as strong a hydrogen bond acceptor as oxygen or nitrogen, this capability can contribute to the overall binding energy within the receptor's ligand-binding domain.[14] However, some studies suggest that fluorine's role as a hydrogen bond acceptor may be secondary to other interactions.[12][13][15]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong (~485 kJ/mol for sp³ C), making it resistant to metabolic cleavage by enzymes like cytochrome P450.[8][9] While this is a critical consideration in drug development, for a research tool like 5-Fluorowillardiine, it ensures the compound's integrity during in vitro experiments.

Receptor Subtype Selectivity: AMPA vs. Kainate Receptors

AMPA and kainate receptors are both ionotropic glutamate receptors that form tetrameric ion channels.[3][16] They are composed of different subunits (GluA1-4 for AMPA and GluK1-5 for kainate), which assemble in various combinations to form receptors with distinct pharmacological and biophysical properties.[3][16] The ligand-binding domain (LBD) of these receptors is a clamshell-like structure that closes upon agonist binding, triggering channel gating.[5][16]

The selectivity of 5-Fluorowillardiine for AMPA receptors over kainate receptors is a key feature.[1][2] This selectivity arises from subtle differences in the amino acid residues lining the ligand-binding pockets of the respective receptor subtypes. The small, highly electronegative fluorine atom at the 5-position of the uracil ring appears to engage in favorable interactions within the AMPA receptor LBD that are less favorable or even unfavorable in the kainate receptor LBD.[17] Conversely, willardiine derivatives with larger, more lipophilic substituents at the 5-position tend to show higher affinity for kainate receptors.[17]

Experimental Methodologies for Characterizing Receptor Affinity

The affinity and efficacy of 5-Fluorowillardiine and its analogs are determined using a combination of radioligand binding assays and electrophysiological recordings.

Radioligand Binding Assays

Radioligand binding assays are the gold standard for quantifying the affinity of a ligand for its receptor.[18] These assays typically involve incubating a radiolabeled ligand (e.g., [³H]-(S)-5-Fluorowillardiine) with a preparation of membranes from cells or tissues expressing the target receptors.[19][20]

Experimental Protocol: Competitive Radioligand Binding Assay [18][19][21]

• Membrane Preparation: Homogenize tissue or cells expressing AMPA/kainate receptors in a cold lysis buffer. Centrifuge the homogenate to pellet the membranes, then wash and resuspend the pellet in the final assay buffer.[19]

• Incubation: In a 96-well plate, combine the membrane preparation, a fixed concentration of radiolabeled 5-Fluorowillardiine, and varying concentrations of the unlabeled competitor compound.[19]

• Equilibrium: Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to allow the binding to reach equilibrium.[19]

• Separation: Rapidly separate the receptor-bound radioligand from the free radioligand by vacuum filtration through glass fiber filters.[18][19]

• Quantification: Measure the radioactivity trapped on the filters using a scintillation counter.[19]

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of competitor that inhibits 50% of the specific radioligand binding). Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.[18]

Diagram: Radioligand Binding Assay Workflow

Caption: Workflow for a competitive radioligand binding assay.

Electrophysiological Recordings

Patch-clamp electrophysiology is used to measure the functional effects of ligands on ion channels.[22][23] This technique allows for the recording of ion currents through single channels or the entire cell in response to agonist application.[24]

Experimental Protocol: Whole-Cell Patch-Clamp Recording [22][23][24][25]

• Cell Preparation: Prepare cultured neurons or brain slices expressing the target receptors.[22]

• Pipette Preparation: Pull and fire-polish a glass micropipette to the desired resistance and fill it with an internal solution.[22][25]

• Seal Formation: Approach a cell with the micropipette and apply gentle suction to form a high-resistance "gigaohm" seal between the pipette tip and the cell membrane.[25]

• Whole-Cell Configuration: Apply a brief pulse of stronger suction to rupture the membrane patch, establishing electrical and molecular access to the cell's interior.[24]

• Recording: In voltage-clamp mode, hold the cell at a specific membrane potential and apply 5-Fluorowillardiine to the extracellular solution. Record the resulting inward current, which reflects the flow of ions through the activated AMPA/kainate receptors.[24]

• Data Analysis: Construct a dose-response curve by plotting the current amplitude against the concentration of 5-Fluorowillardiine. Fit the curve to determine the EC₅₀ value (the concentration of agonist that produces 50% of the maximal response).

Diagram: AMPA/Kainate Receptor Signaling Pathway

Caption: Simplified signaling pathway of AMPA/kainate receptors.

Data Presentation and Analysis

The following table summarizes representative affinity (Ki) and efficacy (EC₅₀) values for 5-Fluorowillardiine at AMPA and kainate receptors, compiled from various studies.

Compound	Receptor Subtype	Ki (nM)	EC₅₀ (µM)	Reference
(S)-5-Fluorowillardiine	Native AMPA Receptors	-	1.5	[1]
(S)-5-Fluorowillardiine	Homomeric hGluR1	High Affinity	-	[17]
(S)-5-Fluorowillardiine	Homomeric hGluR2	High Affinity	-	[17]
(S)-5-Fluorowillardiine	Native Kainate Receptors	Limited Effects	-	[1][2]
(S)-5-Bromowillardiine	AMPA/Kainate Receptors	-	-	[1]
(S)-5-Iodowillardiine	Kainate Receptors	High Affinity	-	[26]

Note: Specific Ki values can vary depending on the experimental conditions and the specific receptor subunit composition.

Structure-Activity Relationships (SAR) of Willardiine Analogs

The study of willardiine analogs has been instrumental in elucidating the role of the 5-substituent on receptor affinity and selectivity.[6][27][28]

• 5-Position: As discussed, small, electron-withdrawing groups like fluorine at this position favor AMPA receptor activity.[17] Larger, more lipophilic groups, such as iodo, tend to increase affinity for kainate receptors.[17][26]

• N3-Position: Substitution at the N3 position of the uracil ring can convert the agonist activity of willardiine into antagonism.[27][29][30][31] For example, the addition of a carboxybenzyl group at the N3 position produces potent and selective kainate receptor antagonists.[29][31]

Therapeutic Implications and Future Directions

The high selectivity of 5-Fluorowillardiine for AMPA receptors makes it a valuable research tool but also highlights the potential for developing subtype-selective AMPA receptor modulators for therapeutic purposes.[6] Dysregulation of AMPA receptor signaling is implicated in conditions such as epilepsy, stroke, and neurodegenerative diseases.[3] The insights gained from studying the interactions of 5-Fluorowillardiine can guide the rational design of novel drugs targeting these receptors. Future research will likely focus on obtaining high-resolution crystal structures of 5-Fluorowillardiine bound to various AMPA receptor subtypes to further refine our understanding of the molecular basis of its selectivity.[32]

Conclusion

The fluorine substitute in 5-Fluorowillardiine plays a multifaceted and decisive role in its high affinity and selectivity for AMPA receptors. Its small size, high electronegativity, and ability to participate in specific molecular interactions within the ligand-binding domain are key to its pharmacological profile. The continued study of 5-Fluorowillardiine and its analogs will undoubtedly provide further insights into the intricate mechanisms of ionotropic glutamate receptor function and pave the way for the development of novel neurotherapeutics.

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Literature review of (S)-(-)-5-Fluorowillardiine hydrochloride research

An In-Depth Technical Guide to (S)-(-)-5-Fluorowillardiine Hydrochloride: A Senior Application Scientist's Review

Introduction: The Significance of a Potent AMPA Receptor Agonist

(S)-(-)-5-Fluorowillardiine is a synthetic and potent excitcitatory amino acid that has become an indispensable tool in the field of neuroscience and pharmacology.[1] Structurally derived from willardiine—a natural compound found in the seeds of certain Acacia species—5-Fluorowillardiine distinguishes itself through the strategic placement of a fluorine atom on the uracil ring.[2][3] This modification dramatically enhances its potency and selectivity, particularly for the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) subtype of ionotropic glutamate receptors.[2]

This guide provides a comprehensive review of the research surrounding (S)-(-)-5-Fluorowillardiine hydrochloride. We will delve into its core mechanism of action, explore its pharmacological profile, detail its critical applications as a research tool, and discuss the implications of its potent, and at times excitotoxic, nature. This document is intended for researchers and drug development professionals who leverage or seek to understand specific pharmacological probes to dissect the complexities of glutamatergic neurotransmission.

Part 1: Core Pharmacology and Mechanism of Action

The primary value of (S)-(-)-5-Fluorowillardiine lies in its function as a highly selective agonist for AMPA receptors, with more limited effects at kainate receptors.[2][4] The (S)-enantiomer is the biologically active form, demonstrating significantly higher potency than the (R)-isomer.[3]

Interaction with the AMPA Receptor

(S)-(-)-5-Fluorowillardiine binds to the agonist recognition site on the AMPA receptor, inducing a conformational change that opens the associated ion channel, leading to cation influx and neuronal depolarization. The high affinity of 5-fluorowillardiine is largely attributed to its fluorine substituent.[2] This small, highly electronegative atom enhances the molecule's interaction with the receptor's binding pocket without causing the steric hindrance that larger substituents might.[2]

Caption: Agonist action of (S)-5-Fluorowillardiine on the AMPA receptor.

Potency and Selectivity Profile

(S)-(-)-5-Fluorowillardiine is notably more potent than AMPA itself. Studies using whole-cell recordings from mouse hippocampal neurons found its EC₅₀ to be 1.5 µM, which is approximately seven times more potent than (R,S)-AMPA (EC₅₀ of 11 µM).[3] Its binding affinity further underscores its potency and selectivity for specific AMPA receptor subunits over kainate receptors.

Table 1: Binding Affinity and Potency of (S)-(-)-5-Fluorowillardiine

Receptor Subtype	Parameter	Value (nM)	Reference
Human GluA1 (hGluR1)	Kᵢ	14.7
Human GluA2 (hGluR2)	Kᵢ	25.1
Human GluK1 (hGluR5)	Kᵢ	1820

| Mouse Hippocampal Neurons | EC₅₀ | 1500 |[3] |

This table clearly illustrates the compound's preference for AMPA receptor subunits (GluA1/2) over the kainate receptor subunit (GluK1).

Receptor Desensitization and Excitotoxicity

A critical aspect of willardiine derivatives is their ability to induce varying degrees of receptor desensitization. (S)-5-Fluorowillardiine is characterized as a strongly desensitizing agonist.[3] This rapid desensitization is a key mechanistic feature that must be considered in experimental design.

However, its potent agonism leads to a significant downside: excitotoxicity. In vitro studies on rodent cortical neurons have shown that (S)-5-Fluorowillardiine induces cell death in a biphasic dose-dependent manner, with EC₅₀ values of 0.70 µM and 170 µM.[2][5] This neurotoxicity is mediated through both AMPA and kainate receptors.[5] Consequently, its use in intact animals is rare, as it can cause significant neuronal damage.[2][4] This property, while limiting its therapeutic potential, makes it a useful tool for creating in vitro models of excitotoxic injury.

Part 2: Applications in Preclinical Research and Drug Discovery

Despite its toxicity in vivo, (S)-(-)-5-Fluorowillardiine hydrochloride is a cornerstone compound for in vitro research, particularly in the characterization of novel therapeutic agents targeting the AMPA receptor.

Probing AMPA Receptor Function and Distribution

Radiolabeled versions of 5-fluorowillardiine have been instrumental in autoradiography studies to map the distribution of AMPA receptors throughout the rodent brain.[2] These studies provide foundational knowledge about the neural circuits where AMPA-mediated signaling is prominent.

Evaluation of Allosteric Modulators

One of the most powerful applications of (S)-(-)-5-Fluorowillardiine is in the screening and characterization of AMPA receptor positive allosteric modulators (PAMs), also known as ampakines.[2][6] Because 5-Fluorowillardiine provides a stable and potent baseline activation of the receptor, it is an ideal tool to quantify the enhancing effects of PAMs.

Caption: Experimental workflow for identifying AMPA receptor PAMs.

Detailed Experimental Protocol: Electrophysiological Characterization of an AMPA PAM

The following protocol outlines a standard methodology for using (S)-(-)-5-Fluorowillardiine in a drug discovery context.

Objective: To determine if a novel compound acts as a positive allosteric modulator of AMPA receptors.

Methodology: Whole-cell voltage-clamp recordings from cultured murine cortical neurons.

Step-by-Step Protocol:

• Cell Preparation: Plate primary cortical neurons on poly-D-lysine coated coverslips and culture for 10-14 days in vitro.

• Solution Preparation:

  • External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose. pH adjusted to 7.4. Add 0.001 Tetrodotoxin (TTX) and 0.1 Picrotoxin to block voltage-gated sodium channels and GABA-A receptors, respectively.

  • Internal Solution (in mM): 140 CsCl, 2 MgCl₂, 10 HEPES, 0.2 EGTA, 2 ATP-Mg, 0.1 GTP-Na. pH adjusted to 7.2.

  • Agonist/Modulator: Prepare stock solutions of (S)-(-)-5-Fluorowillardiine hydrochloride and the test compound (PAM) in water or DMSO. Dilute to final concentrations in the external solution.

• Electrophysiology:

  • Transfer a coverslip to the recording chamber on an inverted microscope and perfuse with external solution.

  • Establish a whole-cell patch-clamp configuration (V_hold = -70 mV).

  • Using a fast-perfusion system, apply a concentration of (S)-5-Fluorowillardiine that elicits a small, stable inward current (e.g., EC₁₀-EC₂₀, approx. 0.3-0.5 µM). This is the baseline response.

  • After recording a stable baseline, co-apply the same concentration of (S)-5-Fluorowillardiine along with the test compound (e.g., 1 µM).

  • A significant increase in the inward current amplitude in the presence of the test compound indicates positive allosteric modulation.

• Data Analysis: Measure the peak amplitude of the current in the presence and absence of the test compound. Calculate the percentage potentiation: [((I_mod - I_base) / I_base) * 100] where I_mod is the modulated current and I_base is the baseline current.

Trustworthiness Check: This protocol includes controls such as blocking other major channels (Na_v, GABA_A) and using a sub-maximal agonist concentration to ensure that any observed enhancement is due to specific modulation of the AMPA receptor response and not a ceiling effect.

Part 3: Synthesis and Future Outlook

Chemical Synthesis

The synthesis of 5-Fluorowillardiine is straightforward. Common approaches include using 5-Fluorouracil as a nucleophile to open a lactone via an Sₙ2 reaction or employing a Strecker amino acid synthesis.[2] The availability of these synthetic routes makes the compound accessible for research purposes.

Therapeutic Relevance and Limitations

While (S)-(-)-5-Fluorowillardiine itself is not a therapeutic candidate due to its excitotoxicity, its importance to drug development cannot be overstated. It has been a critical tool in the development of AMPA PAMs (ampakines) and antagonists being investigated for a range of neurological and psychiatric disorders, including Alzheimer's disease, ADHD, depression, and spinal cord injury.[6][7][8][9] For instance, research in animal models of spinal cord injury suggests that AMPA receptor modulators could improve functions like breathing and bladder control.[9]

The study of how compounds like 5-Fluorowillardiine interact with AMPA receptors provides a blueprint for designing drugs with more nuanced effects—for example, subunit-selective modulators or compounds that enhance receptor function without causing excitotoxic overload. Future research will continue to rely on this and similar compounds to refine our understanding of glutamatergic signaling and develop safer, more effective neuromodulatory therapies.

References

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• Patneau, D. K., et al. (1992). Activation and desensitization of AMPA/kainate receptors by novel derivatives of willardiine. Journal of Neuroscience, 12(2), 595–606. [Link]

• Larm, J. A., et al. (1996). (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors. European Journal of Pharmacology, 314(1-2), 249–254. [Link]

• Hawkinson, J. E., et al. (1997). Effects of thiocyanate and AMPA receptor ligands on (S)-5-fluorowillardiine, (S)-AMPA and (R,S)-AMPA binding. European Journal of Pharmacology, 329(2-3), 213-221. [Link]

• Dolman, N. P., et al. (2006). Synthesis and pharmacology of willardiine derivatives acting as antagonists of kainate receptors. Journal of Medicinal Chemistry, 49(2), 537-549. [Link]

• ClinicalTrials.gov. Release Notes. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Use of (S)-(-)-5-Fluorowillardiine in Hippocampal Slice Electrophysiology

Introduction: The study of fast excitatory neurotransmission in the central nervous system is fundamental to understanding complex brain functions, from synaptic plasticity to cognition. The α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, a key ionotropic glutamate receptor, mediates the majority of this rapid signaling.[1][2] To dissect its specific roles, researchers require pharmacological tools that are both potent and selective. (S)-(-)-5-Fluorowillardiine is a synthetic agonist that has emerged as a superior tool for this purpose. It is a potent and highly selective agonist for AMPA receptors, demonstrating greater potency than AMPA itself.[3][4] Its utility in in vitro preparations, such as acute hippocampal slices, allows for the precise activation of AMPA receptors to study their kinetics, pharmacology, and contribution to synaptic function.[5][6] These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of (S)-(-)-5-Fluorowillardiine in hippocampal slice electrophysiology.

Section 1: Scientific Background and Mechanism of Action

(S)-(-)-5-Fluorowillardiine exerts its effects by binding to the ligand-binding domain of AMPA receptors.[7] AMPA receptors are tetrameric ion channels composed of various combinations of GluA1-4 subunits.[7] Upon agonist binding, a conformational change occurs in the receptor, opening a central ion pore. This channel is primarily permeable to sodium (Na⁺) ions and, depending on the subunit composition (specifically the absence of an edited GluA2 subunit), can also be permeable to calcium (Ca²⁺).[1] The influx of positive ions leads to a rapid depolarization of the postsynaptic membrane, generating an excitatory postsynaptic potential (EPSP) or current (EPSC).

The high affinity of (S)-(-)-5-Fluorowillardiine is attributed to the electron-withdrawing fluorine atom at the 5-position of its uracil ring, which enhances its binding to the receptor compared to the endogenous agonist glutamate or the classic agonist AMPA.[6] It is also characterized as a strongly desensitizing agonist, meaning that in the continued presence of the compound, the receptor will enter a closed, non-conducting state.[4] This property is crucial to consider during experimental design.

Caption: AMPA Receptor activation by (S)-(-)-5-Fluorowillardiine.

Section 2: Core Experimental Protocol

This section details the necessary steps for preparing solutions, acute hippocampal slices, and applying (S)-(-)-5-Fluorowillardiine for electrophysiological recording.

Part 2.1: Solutions and Reagents

Accurate solution preparation is critical for maintaining slice viability and obtaining reproducible results.

A. Artificial Cerebrospinal Fluid (aCSF) for Recording

• Composition: 124 mM NaCl, 2.5 mM KCl, 1.25 mM NaH₂PO₄, 24 mM NaHCO₃, 2 mM CaCl₂, 1 mM MgSO₄, 10 mM D-glucose.

• Preparation: Prepare concentrated stock solutions in advance.[8] On the day of the experiment, mix stocks and add fresh D-glucose and NaHCO₃. Continuously carbonate the solution with 95% O₂ / 5% CO₂ for at least 20 minutes before use and throughout the experiment. The final pH should be 7.4 and the osmolarity should be ~300 mOsm.[8][9]

B. Sucrose-Based Cutting Solution

• Rationale: Replacing NaCl with sucrose during slicing reduces excitotoxicity and improves slice health.

• Composition: 210 mM Sucrose, 2.5 mM KCl, 1.25 mM NaH₂PO₄, 24 mM NaHCO₃, 0.5 mM CaCl₂, 7 mM MgSO₄, 10 mM D-glucose.

• Preparation: Prepare on the day of the experiment. Chill to 0-4°C and continuously bubble with 95% O₂ / 5% CO₂.[10][11]

C. K-Gluconate Based Intracellular Solution (for Whole-Cell Patch-Clamp)

• Rationale: This solution mimics the intracellular ionic environment of a neuron.

• Composition: 135 mM K-Gluconate, 10 mM KCl, 10 mM HEPES, 0.5 mM EGTA, 4 mM Mg-ATP, 0.4 mM Na-GTP.

• Preparation: Prepare in batches, aliquot, and store at -20°C.[12][13] Before use, thaw and filter through a 0.22 µm syringe filter. Adjust pH to 7.25-7.3 with KOH and osmolarity to ~290 mOsm.[12]

D. (S)-(-)-5-Fluorowillardiine Stock Solution

• Preparation: The compound is typically soluble in water or DMSO. Prepare a high-concentration stock solution (e.g., 10-50 mM).

• Storage: Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles and store at -20°C or below.[13]

Part 2.2: Acute Hippocampal Slice Preparation

This protocol is a standard procedure for obtaining viable brain slices. All procedures must be approved by the local institutional animal care committee.

• Anesthesia and Perfusion: Deeply anesthetize the animal (e.g., mouse or rat) following approved institutional protocols. Perform a transcardial perfusion with ice-cold, oxygenated sucrose-based cutting solution.[14]

• Brain Extraction: Rapidly decapitate the animal and dissect the brain, placing it immediately into the ice-cold, oxygenated cutting solution.[15]

• Slicing: Mount the brain onto the stage of a vibratome (e.g., Leica VT1200S). Submerge the tissue in the ice-cold, oxygenated cutting solution. Cut coronal or transverse slices of the hippocampus at a thickness of 300-400 µm.[15][16]

• Recovery: Transfer the slices to a holding chamber containing recording aCSF heated to 32-35°C and continuously bubbled with 95% O₂ / 5% CO₂. Allow slices to recover for at least 1 hour before starting experiments.[10][15]

Part 2.3: Electrophysiological Recording and Drug Application

• Slice Transfer: Place a single, healthy slice into the recording chamber of the electrophysiology setup. The slice should be continuously perfused with oxygenated aCSF (1-2 mL/min) at a constant temperature (e.g., 32°C).[14][16]

• Neuron Identification: Using an upright microscope with DIC optics, identify the hippocampal region of interest (e.g., the pyramidal cell layer of CA1).

• Whole-Cell Recording: Obtain a gigaseal (>1 GΩ) on the membrane of a target neuron using a glass micropipette filled with intracellular solution. Rupture the membrane to achieve the whole-cell configuration. Record membrane currents in voltage-clamp mode or membrane potential in current-clamp mode.

• Application of (S)-(-)-5-Fluorowillardiine:

  • Bath Application: For studying tonic receptor activation, dilute the stock solution into the recording aCSF to the desired final concentration. The onset and washout will be slow, determined by the perfusion rate of the chamber.[17]

  • Puffer (Puff) Application: This method is preferred for studying fast receptor kinetics and minimizing desensitization.[18]

    • Load a separate glass micropipette with aCSF containing (S)-(-)-5-Fluorowillardiine at the final desired concentration.

    • Using a micromanipulator, position the tip of the puffer pipette close (20-50 µm) to the soma or dendrite of the recorded neuron.

    • Apply a brief pulse of pressure (picospritzer) to eject a small volume of the drug solution onto the cell. This provides rapid and localized drug application.[17][18][19]

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• 10. Hippocampal slice preparation for electrophysiology [protocols.io]
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• 19. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of (S)-(-)-5-Fluorowillardiine Hydrochloride Solutions in Cell Culture

Introduction

(S)-(-)-5-Fluorowillardiine hydrochloride is a highly potent and selective agonist for the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, a key player in mediating fast excitatory neurotransmission in the central nervous system.[1][2][3][4] Due to its high affinity and selectivity for AMPA receptors over kainate receptors, it serves as an invaluable pharmacological tool for researchers investigating synaptic plasticity, neuronal signaling, and the pathophysiology of neurological disorders.[3] In cultured murine cortical neurons, (S)-5-Fluorowillardiine has been shown to induce excitotoxicity through both AMPA and kainate receptors.[5]

This document provides a detailed guide for researchers, scientists, and drug development professionals on the proper handling, preparation, and storage of (S)-(-)-5-Fluorowillardiine hydrochloride solutions to ensure experimental reproducibility and integrity in cell culture applications.

Mechanism of Action: Targeting Ionotropic Glutamate Receptors

(S)-(-)-5-Fluorowillardiine primarily exerts its effects by binding to and activating AMPA receptors, which are ionotropic glutamate receptors.[3][6] Upon agonist binding, the receptor's integral ion channel opens, allowing the influx of sodium (Na+) and, depending on the subunit composition, calcium (Ca2+) ions into the neuron.[7] This influx leads to depolarization of the postsynaptic membrane, generating an excitatory postsynaptic potential (EPSP) and propagating the nerve impulse.

While highly selective for AMPA receptors, (S)-(-)-5-Fluorowillardiine can also have limited effects at kainate receptors, another subtype of ionotropic glutamate receptors.[3][8] Both AMPA and kainate receptors are crucial for synaptic transmission and plasticity.[6][9][10][11] Some AMPA receptors can also signal through non-ionotropic pathways, such as by interacting with protein tyrosine kinases like Lyn, which can activate downstream signaling cascades like the MAPK pathway.[12]

Caption: Agonist binding to AMPA/Kainate receptors and subsequent signaling.

Physicochemical Properties & Solubility

Accurate solution preparation begins with a clear understanding of the compound's physical and chemical properties. The hydrochloride salt form generally offers improved water solubility and stability compared to the free base.

Property	Value	Reference(s)
Chemical Name	(2S)-2-amino-3-(5-fluoro-2,4-dioxopyrimidin-1-yl)propanoic acid;hydrochloride	[1]
Molecular Formula	C₇H₉ClFN₃O₄	[13]
Molecular Weight	253.62 g/mol	[14]
Appearance	Solid	[15]
CAS Number	1321546-70-6	[1][14]

The solubility of a compound is a critical parameter for preparing stock solutions at a desired concentration.

Solvent	Maximum Solubility (approx.)	Notes	Reference(s)
Water	~6.67 mg/mL (~26.30 mM)	The hydrochloride salt form enhances aqueous solubility. Use high-purity, sterile water (e.g., cell culture grade, WFI) for preparations.	[1]
DMSO	Soluble	While water is the preferred solvent, DMSO can be used. Final DMSO concentration in culture medium should be minimized (typically <0.1%) to avoid off-target effects.	[1][16]

Safety and Handling Precautions

As a bioactive compound, (S)-(-)-5-Fluorowillardiine hydrochloride requires careful handling. A thorough review of the Safety Data Sheet (SDS) is mandatory before use.[17][18]

• Hazard Identification: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[17]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical-resistant gloves, and safety glasses or goggles.

• Handling: Handle the solid powder in a chemical fume hood to avoid inhalation of fine particles. Avoid generating dust.

• First Aid: In case of contact, immediately flush skin or eyes with copious amounts of water for at least 15 minutes and seek medical attention. If inhaled, move to fresh air.

Experimental Protocols: Preparation of Solutions

The following protocols provide step-by-step instructions for preparing high-concentration stock solutions and their subsequent dilution to working concentrations for cell culture experiments. Aseptic technique is paramount throughout these procedures to prevent microbial contamination.[19][20]

Caption: Workflow for preparation of stock and working solutions.

Protocol 1: Preparation of a 10 mM Aqueous Stock Solution

The use of concentrated stock solutions is standard practice, as it minimizes the volume of solvent added to the final culture medium and allows for accurate pipetting.[21]

Materials:

• (S)-(-)-5-Fluorowillardiine hydrochloride powder

• Sterile, cell culture grade water (e.g., Water for Injection - WFI)

• Sterile conical tubes (e.g., 15 mL or 50 mL)

• Sterile, single-use cryogenic vials or microcentrifuge tubes

• Vortex mixer

• Sterile syringe and a 0.22 µm syringe filter (e.g., PVDF or PES membrane, compatible with aqueous solutions)

Procedure:

• Calculation: Determine the mass of (S)-(-)-5-Fluorowillardiine hydrochloride needed. For a 10 mM solution (0.010 mol/L) with a MW of 253.62 g/mol : Mass (mg) = Desired Volume (mL) x 0.25362 Example: To make 10 mL of a 10 mM stock, you need 10 mL x 0.25362 = 2.536 mg.

• Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the calculated amount of powder directly into the tube in a chemical fume hood.

• Dissolution: Add the desired volume of sterile, cell culture grade water to the tube containing the powder.

• Homogenization: Cap the tube securely and vortex thoroughly until the powder is completely dissolved. A clear, particulate-free solution should be obtained.

• Sterilization: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile syringe filter to the syringe tip. Dispense the solution through the filter into a new sterile conical tube. This step is crucial for removing any potential bacterial contaminants from the final stock solution.[22][23]

• Aliquoting: To prevent degradation from repeated freeze-thaw cycles, immediately aliquot the sterile stock solution into smaller, single-use volumes (e.g., 20-100 µL) in sterile cryogenic vials.[2][15]

• Labeling and Storage: Clearly label each aliquot with the compound name, concentration (10 mM), preparation date, and your initials. Store the aliquots at -80°C for long-term stability.[1][2]

Protocol 2: Preparation of Working Solutions

Working solutions are prepared by diluting the high-concentration stock solution directly into the complete cell culture medium immediately before treating the cells.

Procedure:

• Thaw Stock: Remove a single aliquot of the frozen 10 mM stock solution from the -80°C freezer and thaw it at room temperature or in a 37°C water bath.[20]

• Dilution: In a sterile environment (e.g., a biosafety cabinet), perform a serial or direct dilution of the stock solution into the pre-warmed, complete cell culture medium to achieve the desired final concentration. Mix gently by pipetting up and down or swirling the vessel.

• Application: Add the final working solution to your cell cultures immediately. Always include a vehicle control (cells treated with culture medium that has undergone the same dilution steps without the compound) to ensure that the experimental effects are due to the compound itself.

Example Dilution Table (from a 10 mM Stock Solution):

Desired Final Concentration	Volume of 10 mM Stock to Add to 10 mL of Medium	Dilution Factor
1 µM	1.0 µL	1:10,000
10 µM	10.0 µL	1:1,000
50 µM	50.0 µL	1:200
100 µM	100.0 µL	1:100

Note: For very high dilution factors, performing a serial dilution (e.g., diluting the 10 mM stock to 1 mM first) is recommended to improve accuracy.

Storage and Stability

Proper storage is essential to maintain the potency and integrity of (S)-(-)-5-Fluorowillardiine hydrochloride.

Form	Storage Temperature	Recommended Duration	Notes	Reference(s)
Powder (Solid)	-20°C	Up to 3 years	Store in a tightly sealed container, protected from light and moisture.	[1]
Stock Solution (in Solvent)	-80°C	Up to 6 months	Aliquot to avoid freeze-thaw cycles.	[1][2]
Stock Solution (in Solvent)	-20°C	Up to 1 month	For shorter-term storage. Avoid repeated freeze-thaw cycles.	[1][2]

Quality Control

• Source: Always procure high-purity (≥98%) (S)-(-)-5-Fluorowillardiine hydrochloride from a reputable chemical supplier.

• Visual Inspection: Before each use, visually inspect the thawed stock solution for any signs of precipitation, crystallization, or microbial contamination. If any are observed, the aliquot should be discarded. The appearance of crystals upon storage at 4°C has been noted for the related compound 5-fluorouracil, highlighting the importance of proper storage temperatures.[24]

• Experimental Controls: Consistently use positive and negative controls in your cell-based assays to validate the activity of the compound and the response of the cell model.

References

• Jane, D. E., et al. (1997). Synthesis of willardiine and 6-azawillardiine analogs: pharmacological characterization on cloned homomeric human AMPA and kainate receptor subtypes. Journal of Medicinal Chemistry. Available at: [Link]

• Lodge, D. (2009). The history of the discovery and development of the glutamate receptor antagonists. British Journal of Pharmacology. Available at: [Link]

• Traynelis, S. F., et al. (2010). Glutamate receptor ion channels: structure, regulation, and function. Pharmacological Reviews. Available at: [Link]

• Lerma, J. (2003). Roles and rules of kainate receptors in synaptic transmission. Nature Reviews Neuroscience. Available at: [Link]

• Hayashi, T., et al. (1999). The AMPA receptor interacts with and signals through the protein tyrosine kinase Lyn. Nature. Available at: [Link]

• PhytoTech Labs. Preparing Stock Solutions. Available at: [Link]

• Hayashi, T., et al. (1999). The AMPA receptor interacts with and signals through the protein tyrosine kinase Lyn. PubMed. Available at: [Link]

• ResearchGate. Sterile filter before drug exposure to cell culture?. Available at: [Link]

• Rodríguez-Moreno, A., & Lerma, J. (2001). Molecular Physiology of Kainate Receptors. Physiological Reviews. Available at: [Link]

• OER Commons. PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION. Available at: [Link]

• MDPI. Glutamate Stimulation Dysregulates AMPA Receptors-Induced Signal Transduction Pathway in Leber's Inherited Optic Neuropathy Patient-Specific hiPSC-Derived Retinal Ganglion Cells. Available at: [Link]

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• GMP Plastics. Sterile Filtration in Cell Culture: Importance & Best Practices. Available at: [Link]

• Kings Research. Exploring Sterile Filtration in Biotech and Pharmaceuticals. Available at: [Link]

• Greger, I. H., et al. (2017). Assembly of AMPA receptors: mechanisms and regulation. PMC. Available at: [Link]

• Sartorius. Sartorius Sterile Filtration Solutions. Available at: [Link]

• Szabo-Scandic. Safety Data Sheet - (S)-(−)-5-Fluorowillardiine. Available at: [Link]

• Wikipedia. 5-Fluorowillardiine. Available at: [Link]

• MySkinRecipes. (S)-(-)-5-Fluorowillardiine hydrochloride. Available at: [Link]

• MDPI. Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review. Available at: [Link]

• Patneau, D. K., et al. (1992). Activation and desensitization of AMPA/kainate receptors by novel derivatives of willardiine. PubMed. Available at: [Link]

• Immunomart. (S)-(-)-5-Fluorowillardiine hydrochloride. Available at: [Link]

• Wikipedia. 5-Fluorowillardiine. Available at: [Link]

• Larm, J. A., et al. (1996). (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors. PubMed. Available at: [Link]

• Lu, C., & Mattson, M. P. (2001). Dimethyl sulfoxide suppresses NMDA- and AMPA-induced ion currents and calcium influx and protects against excitotoxic death in hippocampal neurons. PubMed. Available at: [Link]

• Ghafourian, T., et al. (2004). Water-soluble organic solubilizers for in vitro drug delivery studies with respiratory epithelial cells: selection based on various toxicity indicators. PubMed. Available at: [Link]

• Leopoldo, M., et al. (2007). Dimethyl sulfoxide: an antagonist in scintillation proximity assay [(35)S]-GTPgammaS binding to rat 5-HT(6) receptor cloned in HEK-293 cells? PubMed. Available at: [Link]

• Vigneron, J., et al. (1998). [Stability of 5-fluorouracil solutions according to different parameters]. PubMed. Available at: [Link]

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Application Notes &amp; Protocols: (S)-(-)-5-Fluorowillardiine in Synaptic Plasticity Research

Section 1: A Strategic Overview of (S)-(-)-5-Fluorowillardiine

The study of synaptic plasticity, the biological process underlying learning and memory, hinges on our ability to precisely dissect the roles of specific neurotransmitter receptors. At excitatory synapses, the dynamic trafficking and functional modulation of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors are central to the expression of both long-term potentiation (LTP) and long-term depression (LTD).[1][2] To investigate these mechanisms, researchers require pharmacological tools that are both potent and selective.

(S)-(-)-5-Fluorowillardiine is a potent and selective agonist for the AMPA receptor, making it an invaluable tool for neuroscientists.[3][4] Unlike the endogenous ligand glutamate, which activates all ionotropic glutamate receptors (AMPA, Kainate, and NMDA), (S)-(-)-5-Fluorowillardiine allows for the targeted stimulation of AMPA receptors with only limited effects at kainate receptors.[3][5] Its utility lies in its ability to probe the functional state of the AMPA receptor population at the synapse, enabling researchers to quantify changes in receptor number or sensitivity that accompany plastic changes. This document serves as a comprehensive guide to its application, providing the theoretical basis, practical considerations, and detailed protocols for its use in studying synaptic plasticity.

Section 2: Molecular Profile and Rationale for Use

Mechanism of Action and Selectivity

(S)-(-)-5-Fluorowillardiine is a structural analog of willardiine, an amino acid naturally found in certain Acacia species.[3] The key to its enhanced potency and selectivity is the substitution of a fluorine atom at the 5-position of the uracil ring.[3] This small, highly electronegative atom enhances binding affinity for the AMPA receptor ligand-binding domain.[3]

While it is primarily an AMPA receptor agonist, it's crucial to acknowledge that at higher concentrations, it can also activate kainate receptors.[6] One study on cultured murine cortical neurons demonstrated a biphasic dose-dependent neurotoxicity, with a high-affinity component (EC50 of 0.70 µM) mediated by AMPA receptors and a low-affinity component (EC50 of 170 µM) involving kainate receptors.[6] This pharmacological profile underscores the importance of careful dose selection to ensure selective targeting of AMPA receptors.

Causality in Experimental Choice: Why Use (S)-(-)-5-Fluorowillardiine?

Researchers choose (S)-(-)-5-Fluorowillardiine over other agonists for several strategic reasons:

• High Potency: It is significantly more potent than both AMPA and the parent compound, willardiine. In mouse embryo hippocampal neurons, it was found to be approximately 7 times more potent than AMPA, with an EC50 of 1.5 µM.[3][5] This allows for the use of lower concentrations, minimizing potential off-target effects.

• AMPA Receptor Selectivity: While not perfectly exclusive, its selectivity for AMPA over kainate receptors is superior to that of kainate itself and allows for clearer interpretation of results compared to using a broad-spectrum agonist like glutamate.[7]

• Research Applications: It is widely used in vitro to selectively stimulate AMPA receptors for various purposes, including studying the effects of allosteric modulators and characterizing receptor distribution.[3][4][8] Due to its excitotoxic properties in vivo, its use is primarily restricted to in vitro preparations like brain slices and neuronal cultures.[3][4]

Section 3: Visualizing the Role of AMPA Receptors in Synaptic Plasticity

The induction of the most common form of LTP is dependent on the activation of NMDA receptors, which act as coincidence detectors.[9] They require both glutamate binding (signaling presynaptic activity) and postsynaptic depolarization (signaling postsynaptic activity) to relieve a magnesium ion block and allow calcium influx.[9] (S)-(-)-5-Fluorowillardiine, by activating AMPA receptors, provides the necessary depolarization to unblock NMDA receptors during high-frequency stimulation.

Caption: Role of AMPA receptor activation in initiating LTP induction.

Section 4: Quantitative Data and Concentration Guidelines

The selection of an appropriate concentration is critical for achieving the desired experimental outcome. The following table summarizes key quantitative data from the literature to guide this decision.

Parameter	Value	Biological System	Key Implication / Recommendation	Reference
EC50 (Desensitization)	1.5 µM	Mouse Embryo Hippocampal Neurons	Potent activation of AMPA/kainate receptors. Use 1-5 µM for probing receptor function.	[3]
EC50 (Neurotoxicity)	0.70 µM (high-affinity)	Cultured Murine Cortical Neurons	This component is AMPA receptor-mediated. Concentrations >0.5 µM can induce cell death.	[6]
EC50 (Neurotoxicity)	170 µM (low-affinity)	Cultured Murine Cortical Neurons	This component involves kainate receptors. Avoid high µM concentrations for AMPA-specific studies.	[6]
EC50 (vs. AMPA)	~7x more potent than AMPA	Mouse Embryo Hippocampal Neurons	Lower concentrations are needed compared to AMPA for equivalent receptor activation.	[3][5]

Causality Note: For probing synaptic responses, use a concentration near the EC50 (e.g., 1-5 µM) applied for a short duration to activate a significant fraction of receptors without inducing strong desensitization or excitotoxicity. For inducing chemical LTP (cLTP) or studying excitotoxicity, higher concentrations (5-20 µM) for a defined period may be necessary, but this risks engaging kainate receptors and should be controlled for with appropriate antagonists.[6]

Section 5: Experimental Protocols

The following protocols provide step-by-step methodologies for using (S)-(-)-5-Fluorowillardiine in standard synaptic plasticity experiments. These protocols are designed as self-validating systems, incorporating necessary controls to ensure data integrity.

Experimental Workflow Visualization

Caption: General workflow for an electrophysiology plasticity experiment.

Protocol 1: Induction and Blockade of LTP in Acute Hippocampal Slices

This protocol details how to induce LTP electrophysiologically and confirms its NMDA receptor dependence, a prerequisite for studying the subsequent expression involving AMPA receptors.

1. Slice Preparation: a. Anesthetize and decapitate a young adult rodent according to approved institutional protocols. b. Rapidly dissect the brain and place it in ice-cold, oxygenated (95% O₂ / 5% CO₂) cutting solution (in mM: 212.7 Sucrose, 2.5 KCl, 1.25 NaH₂PO₄, 26 NaHCO₃, 10 D-glucose, 3 MgCl₂, 1 CaCl₂).[10] c. Cut 300-400 µm thick transverse hippocampal slices using a vibratome.[11] d. Transfer slices to a holding chamber with artificial cerebrospinal fluid (aCSF) (in mM: 124 NaCl, 2.5 KCl, 1.25 NaH₂PO₄, 26 NaHCO₃, 10 D-glucose, 1.5 MgCl₂, 2.5 CaCl₂) bubbled with 95% O₂ / 5% CO₂.[10] e. Allow slices to recover for at least 1 hour at room temperature.[10]

2. Electrophysiological Recording: a. Transfer a slice to a recording chamber perfused with oxygenated aCSF (2-3 mL/min) at 30-32°C. b. Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).[11] c. Obtain a stable baseline recording of fEPSPs for at least 20-30 minutes, stimulating at a low frequency (e.g., 0.05 Hz).

3. LTP Induction: a. Induce LTP using a high-frequency stimulation (HFS) protocol, such as one train of 100 Hz for 1 second.[12][13] Alternatively, use a theta-burst stimulation (TBS) protocol.[10] b. Continue recording at the baseline frequency for at least 60 minutes post-HFS to confirm the potentiation of the fEPSP slope.

4. Self-Validation / Controls: a. NMDA Receptor Dependence: In a separate set of slices, pre-incubate with the NMDA receptor antagonist D-AP5 (50 µM) for 20-30 minutes before HFS.[14] A successful control will show a blockade of LTP induction.[14] b. AMPA Receptor Contribution: After establishing stable LTP, apply the AMPA receptor antagonist CNQX (10 µM) or NBQX (10 µM) to confirm that the recorded fEPSP is mediated by AMPA receptors. The synaptic response should be completely abolished.

Protocol 2: Probing AMPA Receptor Function Post-LTP with (S)-(-)-5-Fluorowillardiine

This protocol uses (S)-(-)-5-Fluorowillardiine to assess if LTP induction alters the overall sensitivity or response of the AMPA receptor population.

1. Perform Steps 1 & 2 from Protocol 5.2.

2. Baseline AMPA Receptor Response: a. After establishing a stable fEPSP baseline, switch the perfusion to aCSF containing 2 µM (S)-(-)-5-Fluorowillardiine for 5 minutes. This will cause a transient change in the baseline potential or synaptic noise due to widespread receptor activation. b. Alternative (Whole-Cell): In a voltage-clamped neuron (held at -70 mV), puff apply (S)-(-)-5-Fluorowillardiine (2 µM in pipette) onto the dendritic region and measure the peak inward current. c. Wash out the drug for at least 20 minutes and ensure the baseline fEPSP returns to its initial level.

3. Induce and Confirm LTP as per Step 3 in Protocol 5.2.

4. Post-LTP AMPA Receptor Response: a. After LTP has stabilized (e.g., 60 minutes post-HFS), repeat the application of 2 µM (S)-(-)-5-Fluorowillardiine as in step 2a or 2b. b. Data Interpretation: An increase in the amplitude of the response to (S)-(-)-5-Fluorowillardiine post-LTP could suggest an increase in the number of surface-expressed AMPA receptors or a change in their single-channel conductance, consistent with LTP expression mechanisms.[1]

Protocol 3: Investigating LTD and AMPA Receptor Internalization

This protocol induces LTD and uses (S)-(-)-5-Fluorowillardiine to probe for a decrease in AMPA receptor-mediated responses.

1. Perform Steps 1 & 2 from Protocol 5.2.

2. LTD Induction: a. Induce LTD with a low-frequency stimulation (LFS) protocol, such as 900 pulses at 1 Hz.[15] b. Continue recording at the baseline frequency for at least 60 minutes post-LFS to confirm a stable depression of the fEPSP slope.

3. Probing AMPA Receptor Function: a. Before and after stable LTD has been established, perform a probe application of (S)-(-)-5-Fluorowillardiine as described in Protocol 5.3, steps 2 and 4. b. Data Interpretation: A decrease in the amplitude of the response to (S)-(-)-5-Fluorowillardiine post-LTD is consistent with the known mechanism of AMPA receptor internalization that underlies this form of synaptic plasticity.[16] c. Control: Ensure the induced LTD is NMDAR-dependent by showing it can be blocked by D-AP5 (50 µM).

Section 6: References

• La-Toya, J. et al. (2006). Synaptic plasticity of kainate receptors. Biochemical Society Transactions. Available at: [Link]

• Bortolotto, Z. A. et al. (1999). Kainate receptors are involved in synaptic plasticity. Nature. Available at: [Link]

• Chamberlain, S. E. L. et al. (2021). Kainate receptors and synaptic plasticity. Neuropharmacology. Available at: [Link]

• Matsuda, S. et al. (2024). Kainate receptors regulate synaptic integrity and plasticity by forming a complex with synaptic organizers in the cerebellum. Cell Reports. Available at: [Link]

• Contractor, A. & Heinemann, S. F. (2002). Kainate receptors and synaptic transmission. Neuron. Available at: [Link]

• Wikipedia contributors. (2023). 5-Fluorowillardiine. Wikipedia. Available at: [Link]

• WikiMed. (n.d.). 5-Fluorowillardiine. WikiMed Medical Encyclopedia. Available at: [Link]

• Al-muhtasib, N. et al. (2018). Whole-cell patch clamp electrophysiology to study ionotropic glutamatergic receptors and their roles in addiction. Journal of Visualized Experiments. Available at: [Link]

• Gawel, K. et al. (2023). Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review. Molecules. Available at: [Link]

• Riela, S. et al. (2022). Willardiine and Its Synthetic Analogues: Biological Aspects and Implications in Peptide Chemistry of This Nucleobase Amino Acid. Molecules. Available at: [Link]

• More, J. C. A. et al. (2003). Structural requirements for novel willardiine derivatives acting as AMPA and kainate receptor antagonists. British Journal of Pharmacology. Available at: [Link]

• Varney, M. A. et al. (1998). Effects of thiocyanate and AMPA receptor ligands on (S)-5-fluorowillardiine, (S)-AMPA and (R,S)-AMPA binding to rat brain membranes. Naunyn-Schmiedeberg's Archives of Pharmacology. Available at: [Link]

• Leist, M. et al. (2020). Which concentrations are optimal for in vitro testing?. Archives of Toxicology. Available at: [Link]

• More, J. C. et al. (2005). Synthesis and pharmacology of willardiine derivatives acting as antagonists of kainate receptors. Journal of Medicinal Chemistry. Available at: [Link]

• Tatalovic, M. et al. (2022). The action of Con-ikot-ikot toxin on single AMPA-type glutamate receptors. Journal of General Physiology. Available at: [Link]

• Kott, S. et al. (2008). Electrophysiological Properties of AMPA Receptors Are Differentially Modulated Depending on the Associated Member of the TARP Family. The Journal of Neuroscience. Available at: [Link]

• Lunn, M. L. et al. (1998). (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors. European Journal of Pharmacology. Available at: [Link]

• Jeun, S. H. et al. (2009). Electrophysiological Characterization of AMPA and NMDA Receptors in Rat Dorsal Striatum. Experimental Neurobiology. Available at: [Link]

• Journal of Undergraduate Neuroscience Education. (2016). LTP in acute hippocampal slice preparation. JUNE. Available at: [Link]

• Jeun, S. H. et al. (2009). Electrophysiological Characterization of AMPA and NMDA Receptors in Rat Dorsal Striatum. The Korean Journal of Physiology & Pharmacology. Available at: [Link]

• Tominaga, Y. et al. (2018). Overall Assay of Neuronal Signal Propagation Pattern With Long-Term Potentiation (LTP) in Hippocampal Slices From the CA1 Area With Fast Voltage-Sensitive Dye Imaging. Frontiers in Cellular Neuroscience. Available at: [Link]

• Vickers, C. A. et al. (2005). Induction and maintenance of late-phase long-term potentiation in isolated dendrites of rat hippocampal CA1 pyramidal neurones. The Journal of Physiology. Available at: [Link]

• Barea-Rodriguez, E. J. et al. (2000). The characteristics of LTP induced in hippocampal slices are dependent on slice-recovery conditions. Learning & Memory. Available at: [Link]

• Kim, J. et al. (2018). Hippocampal Long-Term Depression in the Presence of Calcium-Permeable AMPA Receptors. Frontiers in Synaptic Neuroscience. Available at: [Link]

• Gregory, K. J. et al. (2019). In Vitro to in Vivo Translation of Allosteric Modulator Concentration–Effect Relationships: Implications for Drug Discovery. ACS Pharmacology & Translational Science. Available at: [Link]

• Chater, T. E. & Goda, Y. (2014). The AMPA receptor code of synaptic plasticity. Neuron. Available at: [Link]

• Kessels, H. W. & Malinow, R. (2009). AMPA receptor regulation during synaptic plasticity in hippocampus and neocortex. Annual Review of Neuroscience. Available at: [Link]

• Du, J. et al. (2005). Modulation of Synaptic Plasticity by Antimanic Agents: The Role of AMPA Glutamate Receptor Subunit 1 Synaptic Expression. The Journal of Neuroscience. Available at: [Link]

• Zhang, J. et al. (2020). mGluR5 Facilitates Long-Term Synaptic Depression in a Stress-Induced Depressive Mouse Model. Frontiers in Cellular Neuroscience. Available at: [Link]

• Animated biology With arpan. (2017). Synaptic Plasticity. YouTube. Available at: [Link]

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• 2. AMPA receptor regulation during synaptic plasticity in hippocampus and neocortex - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. 5-Fluorowillardiine [medbox.iiab.me]
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Application Notes and Protocols: (S)-(-)-5-Fluorowillardiine as a High-Fidelity Tool for AMPA Receptor Characterization

Introduction: Unveiling the Nuances of AMPA Receptor Function

The α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, a key player in fast excitatory neurotransmission in the central nervous system, is fundamental to synaptic plasticity, learning, and memory.[1][2] Its dysfunction is implicated in a host of neurological and psychiatric disorders. A precise understanding of AMPA receptor pharmacology is therefore paramount for the development of novel therapeutics. (S)-(-)-5-Fluorowillardiine has emerged as an indispensable pharmacological tool for this purpose. It is a highly potent and selective agonist for the AMPA receptor, with significantly less activity at kainate receptors.[3][4][5]

This guide provides an in-depth exploration of (S)-(-)-5-Fluorowillardiine, detailing its mechanism of action, its application in characterizing AMPA receptor subunit composition and function, and comprehensive protocols for its use in key experimental paradigms.

Pharmacological Profile of (S)-(-)-5-Fluorowillardiine

(S)-(-)-5-Fluorowillardiine is a structural analogue of willardiine, a naturally occurring excitatory amino acid.[6] The addition of a fluorine atom at the 5-position of the uracil ring confers a remarkable increase in potency and selectivity for AMPA receptors over kainate receptors.[3][7]

Key Pharmacological Attributes:

• Potency: (S)-(-)-5-Fluorowillardiine is a more potent agonist than AMPA itself. In whole-cell recordings from mouse embryonic hippocampal neurons, it exhibited an EC50 of 1.5 µM, which is seven times more potent than (R,S)-AMPA (EC50, 11 µM).[6]

• Selectivity: It displays a higher affinity for AMPA receptors containing GluA1 and GluA2 subunits.[7] Ki values have been reported as 14.7 nM for hGluR1, 25.1 nM for hGluR2, and 1820 nM for the kainate receptor subunit hGluR5, highlighting its selectivity.

• Desensitization: A notable characteristic of (S)-(-)-5-Fluorowillardiine is its ability to induce strong and rapid receptor desensitization.[6] This property can be harnessed to study the kinetics of AMPA receptor desensitization and the effects of allosteric modulators that influence this process.[8][9]

Parameter	(S)-(-)-5-Fluorowillardiine	(R,S)-AMPA	Reference
EC50 (µM)	1.5	11	[6]
Ki (nM) hGluR1	14.7	N/A
Ki (nM) hGluR2	25.1	N/A
Ki (nM) hGluR5	1820	N/A

Mechanism of Action and Signaling Pathways

(S)-(-)-5-Fluorowillardiine binds to the ligand-binding domain of the AMPA receptor, inducing a conformational change that opens the associated ion channel.[1] This leads to an influx of sodium ions (and calcium ions in GluA2-lacking receptors), resulting in depolarization of the postsynaptic membrane and the generation of an excitatory postsynaptic potential.[1][10]

Beyond its canonical ionotropic function, AMPA receptor activation can also trigger intracellular signaling cascades through metabotropic mechanisms.[11][12] This can involve the activation of protein kinases such as the mitogen-activated protein kinase (MAPK) pathway, which can lead to changes in gene expression, including that of brain-derived neurotrophic factor (BDNF).[12]

References

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• 2. Frontiers | The role of AMPA receptors in postsynaptic mechanisms of synaptic plasticity [frontiersin.org]
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• 5. 5-Fluorowillardiine [medbox.iiab.me]
• 6. Activation and desensitization of AMPA/kainate receptors by novel derivatives of willardiine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structural requirements for novel willardiine derivatives acting as AMPA and kainate receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Effects of thiocyanate and AMPA receptor ligands on (S)-5-fluorowillardiine, (S)-AMPA and (R,S)-AMPA binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Diversity of AMPA Receptor Ligands: Chemotypes, Binding Modes, Mechanisms of Action, and Therapeutic Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Presynaptic AMPA Receptors in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The AMPA receptor interacts with and signals through the protein tyrosine kinase Lyn - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (S)-(-)-5-Fluorowillardiine in In Vitro Studies

Introduction: A High-Affinity Probe for AMPA Receptor Function

(S)-(-)-5-Fluorowillardiine is a potent and selective agonist for the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, a key player in fast excitatory neurotransmission in the central nervous system.[1] Its high affinity and selectivity make it an invaluable tool for researchers investigating the physiological and pathological roles of AMPA receptors in vitro.[1] This document provides a comprehensive guide to the effective use of (S)-(-)-5-Fluorowillardiine in various in vitro systems, with a focus on experimental design, protocol optimization, and data interpretation.

The fluorine substitution at the 5-position of the willardiine ring structure significantly enhances its potency at AMPA receptors compared to the parent compound and even AMPA itself.[1][2] This modification, however, also influences its interaction with kainate receptors, a factor that must be considered in experimental design.[1][3] Understanding the nuanced pharmacology of (S)-(-)-5-Fluorowillardiine is paramount to its successful application in elucidating the complexities of glutamatergic signaling.

Mechanism of Action: Selective Activation of AMPA Receptors

(S)-(-)-5-Fluorowillardiine acts as a competitive agonist at the glutamate binding site of AMPA receptors. Upon binding, it induces a conformational change in the receptor, leading to the opening of its associated ion channel and subsequent influx of cations, primarily Na⁺ and Ca²⁺, into the neuron. This rapid depolarization underlies its excitatory effect.

One of the key characteristics of (S)-(-)-5-Fluorowillardiine is its ability to induce rapid and pronounced receptor desensitization.[2] This phenomenon, where the receptor becomes transiently unresponsive to the agonist despite its continued presence, is a critical aspect of synaptic physiology and can be leveraged to study the kinetics of AMPA receptor function.[2][4][5][6]

Signaling Pathway Activated by (S)-(-)-5-Fluorowillardiine

The activation of AMPA receptors by (S)-(-)-5-Fluorowillardiine initiates a cascade of intracellular signaling events crucial for synaptic plasticity and other neuronal functions. A simplified representation of this pathway is illustrated below.

Caption: AMPA Receptor Signaling Pathway.

Quantitative Data: Potency and Selectivity

The following table summarizes the reported potency and binding affinity of (S)-(-)-5-Fluorowillardiine at various glutamate receptor subtypes. These values are essential for determining the appropriate concentration range for your specific in vitro application.

Receptor Subtype	Assay Type	Preparation	Potency/Affinity	Reference
AMPA/Kainate	Whole-cell recording	Mouse embryonic hippocampal neurons	EC₅₀: 1.5 µM	[2]
AMPA	Neurotoxicity	Murine cortical neurons	EC₅₀: 0.70 µM (high-affinity)	[3]
Kainate	Neurotoxicity	Murine cortical neurons	EC₅₀: 170 µM (low-affinity)	[3]
hGluR1 (AMPA)	Binding Assay	Recombinant human	Kᵢ: 14.7 nM	Tocris Bioscience
hGluR2 (AMPA)	Binding Assay	Recombinant human	Kᵢ: 25.1 nM	Tocris Bioscience
hGluR5 (Kainate)	Binding Assay	Recombinant human	Kᵢ: 1820 nM	Tocris Bioscience

Note: EC₅₀ and Kᵢ values can vary depending on the experimental conditions, cell type, and receptor subunit composition. It is always recommended to perform a dose-response curve in your specific system to determine the optimal concentration.

Experimental Protocols

Protocol 1: Preparation of (S)-(-)-5-Fluorowillardiine Stock Solutions

The hydrochloride salt of (S)-(-)-5-Fluorowillardiine exhibits good solubility in water. For willardiine analogs with lower aqueous solubility, the use of a dilute base is recommended.

Materials:

• (S)-(-)-5-Fluorowillardiine hydrochloride powder

• Sterile, deionized water or 0.1 M NaOH

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Calculate the required mass: Based on the desired stock concentration (e.g., 10 mM) and volume, calculate the mass of (S)-(-)-5-Fluorowillardiine hydrochloride needed (M.W. = 253.62 g/mol ).

• Dissolution:

  • For aqueous stock: Add the calculated mass of the compound to a sterile microcentrifuge tube. Add the appropriate volume of sterile, deionized water.

  • For basic stock: If solubility issues arise, a stock solution can be prepared in 0.1 M NaOH.

• Vortexing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming in a water bath (37°C) may aid dissolution.

• Sterilization: Filter-sterilize the stock solution through a 0.22 µm syringe filter into a fresh, sterile tube. This is crucial for cell culture experiments.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

Note on Stability: While specific long-term stability data for aqueous solutions of (S)-(-)-5-Fluorowillardiine is not extensively published, it is best practice to use freshly prepared solutions or to use thawed aliquots promptly. Avoid storing working solutions at 4°C for extended periods.

Protocol 2: Application in Primary Neuronal Cultures

This protocol provides a general framework for treating primary neuronal cultures with (S)-(-)-5-Fluorowillardiine to study its effects on neuronal viability, signaling, or morphology.

Materials:

• Mature primary neuronal cultures (e.g., cortical or hippocampal neurons, DIV 7-14)

• Conditioned culture medium

• (S)-(-)-5-Fluorowillardiine working solution (diluted from stock in culture medium)

• Appropriate antagonists for control experiments (e.g., CNQX, NBQX)

• Phosphate-buffered saline (PBS)

Procedure:

• Prepare working solutions: On the day of the experiment, thaw an aliquot of the (S)-(-)-5-Fluorowillardiine stock solution and dilute it to the desired final concentrations in pre-warmed, conditioned culture medium.

• Treatment:

  • For viability assays, carefully remove half of the medium from each well and replace it with the same volume of medium containing the desired concentration of (S)-(-)-5-Fluorowillardiine.

  • For short-term signaling studies (e.g., phosphorylation events), the compound can be added directly to the existing medium.

• Incubation: Incubate the cultures for the desired period (e.g., 15 minutes for acute signaling, 24 hours for toxicity studies).

• Control Groups:

  • Vehicle control: Treat a set of cultures with the same volume of vehicle (e.g., water or diluted NaOH) used to prepare the drug solution.

  • Antagonist control: To confirm that the observed effects are mediated by AMPA receptors, pre-incubate a set of cultures with a selective AMPA receptor antagonist (e.g., 10 µM CNQX) for 30 minutes before adding (S)-(-)-5-Fluorowillardiine.

• Assay: Following the incubation period, proceed with the desired downstream analysis (e.g., MTT assay for viability, immunocytochemistry for protein expression, or Western blotting for signaling pathway analysis).

Protocol 3: Application in Brain Slice Electrophysiology

This protocol outlines the use of (S)-(-)-5-Fluorowillardiine in acute brain slices for electrophysiological recordings, such as whole-cell patch-clamp.

Materials:

• Acutely prepared brain slices (e.g., hippocampal or cortical slices)

• Artificial cerebrospinal fluid (aCSF), continuously bubbled with 95% O₂/5% CO₂

• (S)-(-)-5-Fluorowillardiine working solution (diluted in aCSF)

• Perfusion system

• Electrophysiology rig with recording electrodes

Procedure:

• Slice Preparation and Recovery: Prepare brain slices according to standard laboratory protocols and allow them to recover in aCSF for at least 1 hour.

• Prepare working solution: Dilute the (S)-(-)-5-Fluorowillardiine stock solution to the desired final concentration in aCSF.

• Bath Application: Transfer a slice to the recording chamber and perfuse with normal aCSF to obtain a stable baseline recording.

• Drug Perfusion: Switch the perfusion to aCSF containing the desired concentration of (S)-(-)-5-Fluorowillardiine. Monitor the electrophysiological response (e.g., changes in holding current, firing rate, or synaptic currents).

• Washout: After observing the drug's effect, switch the perfusion back to normal aCSF to assess the reversibility of the response.

• Control Experiments:

  • Record from cells in the absence of the drug to ensure the stability of the preparation.

  • Apply a selective AMPA receptor antagonist (e.g., CNQX) to confirm that the effects of (S)-(-)-5-Fluorowillardiine are mediated by AMPA receptors.

Experimental Workflow and Considerations

A well-designed experiment using (S)-(-)-5-Fluorowillardiine incorporates appropriate controls to ensure the validity of the results. The following diagram illustrates a typical experimental workflow.

Caption: A typical experimental workflow.

Causality Behind Experimental Choices:

• Dose-Response Curve: Establishing a dose-response relationship is critical to identify the concentration range that specifically targets AMPA receptors without inducing significant off-target effects or excitotoxicity.[3]

• Vehicle Control: This control group accounts for any potential effects of the solvent used to dissolve (S)-(-)-5-Fluorowillardiine.

• Antagonist Control: The use of a selective AMPA receptor antagonist is a self-validating step to confirm that the observed biological effects are indeed mediated by the intended target.

Trustworthiness: A Self-Validating System

References

• 5-Fluorowillardiine. Wikipedia. [Link]

• Patneau DK, Mayer ML, Jane DE, Watkins JC. Activation and desensitization of AMPA/kainate receptors by novel derivatives of willardiine. J Neurosci. 1992 Feb;12(2):595-606. [Link]

• Larm JA, Cheung NS, Beart PM. (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors. Eur J Pharmacol. 1996 Oct 24;314(1-2):249-54. [Link]

• Larm JA, Cheung NS, Beart PM. (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors. Eur J Pharmacol. 1996 Oct 24;314(1-2):249-54. [Link]

• Robert, A., & Blot, A. (2015). Glutamate-induced AMPA receptor desensitization increases their mobility and modulates short-term plasticity through unbinding from Stargazin. Neuron, 85(4), 787-803. [Link]

• Robert, A., & Howe, J. R. (2003). How AMPA receptor desensitization depends on receptor occupancy. The Journal of neuroscience : the official journal of the Society for Neuroscience, 23(3), 847–858. [Link]

• Trussell, L. O., & Fischbach, G. D. (1989). Glutamate receptor desensitization and its role in synaptic transmission. Neuron, 3(2), 209–218. [Link]

• Constals, A., et al. (2015). Glutamate-induced AMPA receptor desensitization increases their mobility and modulates short-term plasticity through unbinding from Stargazin. Neuron, 85(4), 787-803. [Link]

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• 4. How AMPA Receptor Desensitization Depends on Receptor Occupancy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Direct Measurement of AMPA Receptor Desensitization Induced by Glutamatergic Synaptic Transmission - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glutamate-induced AMPA receptor desensitization increases their mobility and modulates short-term plasticity through unbinding from Stargazin - PubMed [pubmed.ncbi.nlm.nih.gov]

Characterization of AMPA Receptors using Radiolabeled [³H]-5-Fluorowillardiine in Receptor Binding Assays

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Dynamics of Excitatory Neurotransmission

The α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, an ionotropic glutamate receptor, is a cornerstone of fast excitatory synaptic transmission throughout the central nervous system (CNS).[1][2] These ligand-gated ion channels are integral to a vast array of neurological functions, including learning, memory formation, and synaptic plasticity.[1][3] Given their central role, dysregulation of AMPA receptor function is implicated in numerous neurological and psychiatric disorders, making them a critical target for therapeutic drug development.[2][3]

A powerful tool for interrogating the pharmacology of AMPA receptors is (S)-5-fluorowillardiine, a potent and selective agonist.[4][5][6] When radiolabeled with tritium ([³H]), this molecule becomes an invaluable probe for quantitative studies. [³H]-5-Fluorowillardiine allows for the direct measurement of ligand-receptor interactions through binding assays, enabling the determination of receptor affinity, density, and the characterization of novel unlabeled compounds. This application note provides a comprehensive guide, grounded in scientific principles and field-proven methodologies, for utilizing [³H]-5-fluorowillardiine in receptor binding assays.

The Scientific Bedrock: Principles of Radioligand Binding

Radioligand binding assays are governed by the Law of Mass Action, which describes the reversible interaction between a ligand and a receptor to form a complex.[7][8] The primary goal is to quantify this interaction by measuring key parameters:

• K_d (Equilibrium Dissociation Constant): This value represents the concentration of radioligand at which 50% of the receptors are occupied at equilibrium.[7] It is an inverse measure of affinity; a lower K_d signifies a higher affinity of the ligand for the receptor.[8]

• B_max (Maximum Receptor Density): This parameter reflects the total concentration of receptors in the sample, typically expressed as fmol/mg of protein or pmol/g of tissue.[7][9]

• K_i (Inhibition Constant): Determined through competitive binding assays, the K_i indicates the affinity of an unlabeled competitor compound for the receptor. It is calculated from the IC_50 value (the concentration of competitor that displaces 50% of the specific binding of the radioligand) using the Cheng-Prusoff equation.[9][10]

A crucial aspect of agonist binding assays, including those with [³H]-5-fluorowillardiine, is the influence of receptor state. AMPA receptors can exist in different conformational states (e.g., resting, activated, desensitized).[11] Chaotropic agents like potassium thiocyanate (KSCN) are often included in the assay buffer because they can promote a desensitized state of the receptor, which may increase the affinity for certain agonists.[11][12] Studies have shown that KSCN increases the affinity of [³H]-5-fluorowillardiine for its binding sites.[12]

Profile of the Radioligand: [³H]-(S)-5-Fluorowillardiine

(S)-5-Fluorowillardiine is an analogue of willardiine, a naturally occurring amino acid.[4] The addition of a fluorine atom at the 5-position of the uracil ring confers high affinity and selectivity for AMPA receptors over kainate receptors.[4][13] The (S)-enantiomer is the pharmacologically active isomer.[14]

Property	Value	Source
Chemical Formula	C₇H₈FN₃O₄	[4]
Molar Mass	217.156 g/mol	[4]
Selectivity	Selective agonist for AMPA receptors	[4][6]
Binding Affinity (K_d)	Biphasic binding often observed. High-affinity site K_d ≈ 7-23 nM; Low-affinity site K_d ≈ 0.4-1.5 µM (Values can vary with tissue and assay conditions, e.g., presence of KSCN).	[12][15]

The Biological Context: AMPA Receptor Signaling

Activation of AMPA receptors by an agonist like 5-fluorowillardiine leads to the opening of the ion channel, primarily allowing the influx of Na⁺ ions, which depolarizes the neuron.[1] This initial event triggers a cascade of downstream signaling pathways crucial for synaptic plasticity. The trafficking and function of AMPA receptors are tightly regulated by phosphorylation events, primarily by Protein Kinase A (PKA) and Calcium/calmodulin-dependent protein kinase II (CaMKII).[16][17]

Caption: AMPA Receptor signaling cascade.

Experimental Protocols: A Step-by-Step Guide

These protocols are designed for use with crude synaptic membranes prepared from rodent brain tissue (e.g., cortex or hippocampus).

Part A: Saturation Binding Assay to Determine K_d and B_max

This experiment determines the affinity (K_d) and density (B_max) of AMPA receptors by incubating the membrane preparation with increasing concentrations of [³H]-5-fluorowillardiine.

Self-Validation: The protocol's integrity is maintained by ensuring that specific binding is saturable and constitutes a high percentage (>80%) of total binding at concentrations near the K_d.[18] Non-linear regression analysis should yield a high goodness-of-fit (R² > 0.95).

Materials and Reagents:

• [³H]-(S)-5-Fluorowillardiine (specific activity ~50-100 Ci/mmol)

• Unlabeled L-Glutamate

• Assay Buffer: 50 mM Tris-HCl, 100 mM KSCN, pH 7.4 at room temperature

• Wash Buffer: 50 mM Tris-HCl, pH 7.4, ice-cold

• Synaptic membrane preparation (e.g., from rat hippocampus)[19]

• Glass fiber filters (e.g., Whatman GF/B), pre-soaked in 0.3% polyethyleneimine (PEI)

• Scintillation cocktail and vials

• Filtration manifold

• Liquid scintillation counter

Protocol:

• Prepare Radioligand Dilutions: Perform serial dilutions of [³H]-5-fluorowillardiine in Assay Buffer to achieve a range of final concentrations (e.g., 0.5 nM to 100 nM). A typical range should span approximately 0.1x to 10x the expected K_d.[10]

• Set Up Assay Tubes: For each concentration of radioligand, prepare triplicate tubes for:

  • Total Binding: Radioligand + Membrane preparation + Assay Buffer.

  • Non-specific Binding (NSB): Radioligand + Membrane preparation + excess unlabeled ligand (e.g., 1 mM L-Glutamate) + Assay Buffer.

  • Blank (Filter Background): Radioligand + Assay Buffer (no membrane).

• Incubation:

  • To each tube, add 50 µL of the appropriate radioligand dilution.

  • Add 50 µL of Assay Buffer (for Total) or 1 mM L-Glutamate (for NSB).

  • Initiate the binding reaction by adding 400 µL of the membrane suspension (containing ~100-200 µg protein). The final volume is 500 µL.

  • Vortex gently and incubate for 60 minutes on ice (or at 4°C). This time should be sufficient to reach equilibrium.[20]

• Termination and Filtration:

  • Terminate the incubation by rapid vacuum filtration through the pre-soaked glass fiber filters using a cell harvester.

  • Immediately wash the filters three times with 4 mL of ice-cold Wash Buffer to remove unbound radioligand.

• Quantification:

  • Place the filters into scintillation vials.

  • Add 4-5 mL of scintillation cocktail to each vial.

  • Allow vials to equilibrate in the dark for at least 4 hours.

  • Measure the radioactivity (in disintegrations per minute, DPM) using a liquid scintillation counter.

Caption: Saturation Binding Assay Workflow.

Data Analysis:

• Calculate Specific Binding = Total Binding (DPM) - Non-specific Binding (DPM).

• Convert DPM to fmol of bound radioligand using the specific activity.

• Plot Specific Binding (fmol/mg protein) against the concentration of [³H]-5-fluorowillardiine (nM).

• Analyze the data using non-linear regression with a "one-site binding (hyperbola)" equation to derive K_d and B_max.[9]

Part B: Competitive Binding Assay to Determine K_i

This experiment measures the ability of an unlabeled test compound to compete with a fixed concentration of [³H]-5-fluorowillardiine for binding to the AMPA receptor, allowing for the determination of the test compound's affinity (K_i).

Self-Validation: The assay is validated by the characteristic sigmoidal shape of the competition curve, which should span a log range of competitor concentrations. The calculated Hill slope should be close to 1.0, indicating competition at a single site.[18]

Materials and Reagents:

• Same as Part A, plus the unlabeled test compound(s).

Protocol:

• Prepare Reagents:

  • Prepare a fixed concentration of [³H]-5-fluorowillardiine in Assay Buffer. The concentration should be at or below the K_d determined in the saturation assay to ensure assay sensitivity.[18]

  • Prepare serial dilutions of the unlabeled test compound in Assay Buffer, covering a wide concentration range (e.g., 10⁻¹² M to 10⁻⁴ M).

• Set Up Assay Tubes: Prepare triplicate tubes for:

  • Total Binding: Fixed [³H]-5-FW + Membrane + Assay Buffer (no competitor).

  • Non-specific Binding (NSB): Fixed [³H]-5-FW + Membrane + 1 mM L-Glutamate.

  • Competition: Fixed [³H]-5-FW + Membrane + varying concentrations of the test compound.

• Incubation:

  • To each tube, add 50 µL of Assay Buffer (for Total), 1 mM L-Glutamate (for NSB), or the test compound dilution.

  • Add 50 µL of the fixed concentration of [³H]-5-FW.

  • Initiate the reaction by adding 400 µL of the membrane suspension.

  • Vortex and incubate as in the saturation protocol (e.g., 60 minutes at 4°C).

• Termination and Quantification: Follow steps 4 and 5 from the saturation assay protocol.

Caption: Competitive Binding Assay Workflow.

Data Analysis:

• Calculate the percentage of specific binding at each concentration of the test compound.

• Plot the % specific binding against the log concentration of the test compound.

• Use non-linear regression (sigmoidal dose-response, variable slope) to determine the IC_50.[9]

• Calculate the K_i using the Cheng-Prusoff equation :[9][10] K_i = IC_50 / (1 + [L]/K_d) Where:

  • [L] = Concentration of [³H]-5-fluorowillardiine used in the assay.

  • K_d = Dissociation constant of [³H]-5-fluorowillardiine (determined from the saturation experiment).

Data Interpretation and Best Practices

Representative Data:

Table 1: Example Saturation Binding Data

[[³H]-5-FW] (nM)	Total Binding (DPM)	NSB (DPM)	Specific Binding (DPM)	Specific Binding (fmol/mg)
1	2500	500	2000	30
5	9000	1000	8000	120
10	15500	1500	14000	210
20	22500	2500	20000	300
50	28000	5000	23000	345
100	30000	8000	22000	330

Result from non-linear regression: K_d = 8.5 nM, B_max = 355 fmol/mg protein

Table 2: Example Competitive Binding Data

[Competitor] (M)	% Specific Binding
1.00E-10	98.5
1.00E-09	95.2
1.00E-08	75.1
1.00E-07	49.8
1.00E-06	20.3
1.00E-05	5.6

Result from non-linear regression: IC_50 = 1.1 x 10⁻⁷ M (110 nM) Calculated K_i (using K_d=8.5 nM, [L]=5 nM) = 69.2 nM

Key Considerations:

• Ligand Depletion: Ensure that less than 10% of the added radioligand is bound at all concentrations. If binding exceeds this, reduce the amount of membrane protein in the assay.[10][20]

• Non-Specific Binding: High NSB can obscure the specific binding signal. It should ideally be less than 50% of the total binding at the highest radioligand concentration.[10] Using filters pre-treated with PEI helps reduce NSB to the filter material.

• Equilibrium: Confirm that the incubation time is sufficient to reach equilibrium, especially at lower radioligand concentrations which take longer to equilibrate.[9]

Safety Precautions

Working with tritium ([³H]) requires adherence to standard laboratory safety protocols for handling low-energy beta-emitting radioisotopes. Always wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves. All work should be performed in a designated radioactivity work area. Dispose of all radioactive waste according to institutional guidelines.

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• Gao, H., et al. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports. [Link]

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• Ornstein, P. L., et al. (1998). Effects of thiocyanate and AMPA receptor ligands on (S)-5-fluorowillardiine, (S)-AMPA and (R,S)-AMPA binding. Neuropharmacology, 37(1), 31-8. [Link]

• Kenakin, T. (2010). Ligand binding assays at equilibrium: validation and interpretation. British Journal of Pharmacology, 161(6), 1219–1237. [Link]

• D'Andrea, L. D., et al. (2022). Willardiine and Its Synthetic Analogues: Biological Aspects and Implications in Peptide Chemistry of This Nucleobase Amino Acid. Molecules, 27(20), 6833. [Link]

• Greger, I. H., et al. (2020). AMPA Receptors. MRC Laboratory of Molecular Biology. [Link]

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• Zholob, E. S., et al. (2023). Diversity of AMPA Receptor Ligands: Chemotypes, Binding Modes, Mechanisms of Action, and Therapeutic Effects. Biomolecules, 13(1), 56. [Link]

• Herguedas, B., et al. (2023). Hippocampal AMPA receptor assemblies and mechanism of allosteric inhibition. bioRxiv. [Link]

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Probing Neurodegeneration: Application Notes and Protocols for (S)-(-)-5-Fluorowillardiine

These application notes serve as a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of (S)-(-)-5-Fluorowillardiine, a potent and selective α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor agonist, in the study of neurodegenerative diseases. This document provides in-depth technical guidance, field-proven insights, and detailed experimental protocols to effectively employ this compound as a tool to investigate the mechanisms of excitotoxicity-mediated neuronal death, a common pathological hallmark in a range of neurodegenerative disorders.

Introduction: The Double-Edged Sword of Glutamatergic Signaling

Glutamate is the principal excitatory neurotransmitter in the mammalian central nervous system, and its receptors, particularly the AMPA receptors, are fundamental to fast synaptic transmission, synaptic plasticity, learning, and memory.[1][2] However, the overstimulation of these receptors can lead to a pathological cascade known as excitotoxicity, characterized by excessive intracellular calcium influx, mitochondrial dysfunction, oxidative stress, and ultimately, neuronal apoptosis or necrosis. This process is increasingly implicated in the progressive neuronal loss observed in neurodegenerative conditions such as Alzheimer's disease, Parkinson's disease, and Amyotrophic Lateral Sclerosis (ALS).[3]

(S)-(-)-5-Fluorowillardiine is a powerful research tool that allows for the precise induction of AMPA receptor-mediated excitotoxicity in both in vitro and in vivo models.[4][5] Its high potency and selectivity for AMPA receptors over other glutamate receptors, such as kainate receptors, make it an invaluable asset for dissecting the specific role of AMPA receptor hyperactivation in neurodegenerative pathways.[4] It is important to note that due to its potent excitotoxic effects in vivo, (S)-(-)-5-Fluorowillardiine is primarily used as a tool to model neurodegeneration rather than as a therapeutic agent.[4]

Mechanism of Action: A Potent Agonist at the AMPA Receptor

(S)-(-)-5-Fluorowillardiine is a structural analog of the naturally occurring excitatory amino acid willardiine.[4] The addition of a fluorine atom at the 5-position of the uracil ring significantly enhances its potency as an AMPA receptor agonist.[4] Upon binding to the ligand-binding domain of the AMPA receptor, (S)-(-)-5-Fluorowillardiine induces a conformational change that opens the ion channel, leading to a rapid influx of sodium (Na+) and, depending on the subunit composition of the receptor, calcium (Ca2+) ions.[2] This sustained depolarization and calcium overload trigger downstream neurotoxic signaling cascades.

Section 1: In Vitro Applications - Modeling Excitotoxicity in a Dish

Primary neuronal cultures and organotypic slice cultures are indispensable tools for studying the cellular and molecular mechanisms of neurodegeneration in a controlled environment. (S)-(-)-5-Fluorowillardiine can be used to reliably induce excitotoxic injury in these systems, providing a platform to screen for neuroprotective compounds and investigate downstream signaling pathways.

Induction of Excitotoxicity in Primary Neuronal Cultures

This protocol describes the induction of excitotoxicity in primary cortical or hippocampal neurons using (S)-(-)-5-Fluorowillardiine and subsequent assessment of neuronal viability.

Rationale: Primary neurons provide a homogenous cell population to study direct neurotoxic effects. The choice of cortical or hippocampal neurons is often dictated by the specific neurodegenerative disease being modeled (e.g., hippocampus for Alzheimer's disease).

Caption: Workflow for in vitro excitotoxicity studies.

• Cell Culture:

  • Culture primary cortical or hippocampal neurons from embryonic rodents (e.g., E18 rats or mice) on poly-D-lysine coated 96-well plates at a density of 1-2 x 10^5 cells/cm².

  • Maintain cultures in a suitable neuronal culture medium (e.g., Neurobasal medium supplemented with B27) for 7-14 days to allow for maturation and synapse formation.

• Treatment:

  • Prepare a stock solution of (S)-(-)-5-Fluorowillardiine in sterile water or a suitable buffer.

  • On the day of the experiment, dilute the stock solution in pre-warmed culture medium to the desired final concentrations. A dose-response curve is recommended to determine the EC50 for neurotoxicity in your specific culture system. Based on literature, a biphasic dose-dependent neurotoxicity has been observed with EC50 values of approximately 0.70 µM and 170 µM in murine cortical neurons.[5]

  • Replace the culture medium with the (S)-(-)-5-Fluorowillardiine-containing medium. Include a vehicle control (medium without the compound).

  • Incubate the cultures for a predetermined time, typically 24 hours, at 37°C in a humidified 5% CO2 incubator.

• Assessment of Neuronal Viability (MTT Assay):

  • Following treatment, remove the medium and add 100 µL of fresh medium containing 0.5 mg/mL of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) to each well.[1]

  • Incubate for 2-4 hours at 37°C.

  • Remove the MTT solution and add 100 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.[1]

  • Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the vehicle-treated control.

Investigating Neurodegeneration in Organotypic Slice Cultures

Organotypic slice cultures maintain the three-dimensional architecture of the brain, preserving local synaptic circuitry.[6][7] This ex vivo model is excellent for studying the effects of excitotoxicity in a more physiologically relevant context.

Rationale: Organotypic slices allow for the investigation of cell-cell interactions and the differential vulnerability of various neuronal populations within a specific brain region.

• Slice Culture Preparation:

  • Prepare 300-400 µm thick hippocampal or cortical slices from early postnatal rodents (P7-P10) using a vibratome.

  • Culture the slices on semi-permeable membrane inserts in a suitable culture medium.

  • Allow the slices to recover and mature for 7-10 days in culture.

• Treatment:

  • Treat the slice cultures with (S)-(-)-5-Fluorowillardiine by adding it to the culture medium at concentrations determined from primary culture experiments or literature (e.g., 10-100 µM).

  • Incubate for 24-48 hours.

• Assessment of Neurodegeneration:

  • Propidium Iodide (PI) Staining: Add PI (1-5 µg/mL) to the culture medium during the final hours of treatment. PI is a fluorescent dye that enters cells with compromised membranes, indicating cell death.

  • Immunohistochemistry: Fix the slices and perform immunohistochemical staining for neuronal markers (e.g., NeuN, MAP2) and cell death markers (e.g., cleaved caspase-3).

  • Lactate Dehydrogenase (LDH) Assay: Measure the release of LDH into the culture medium as an indicator of cell lysis.[8]

Section 2: In Vivo Applications - Modeling Neurodegenerative Disease in Rodents

While in vivo use of (S)-(-)-5-Fluorowillardiine is limited by its potent excitotoxicity, focal administration can be employed to create localized lesions and model specific aspects of neurodegenerative diseases. These studies require careful consideration of ethical guidelines and precise surgical techniques.

Focal Intracerebral Injection to Model Localized Neuronal Loss

This protocol outlines the stereotactic injection of (S)-(-)-5-Fluorowillardiine into a specific brain region of a rodent to model localized neurodegeneration.

Rationale: This approach allows for the investigation of the behavioral and pathological consequences of excitotoxic damage to a brain region implicated in a particular neurodegenerative disease (e.g., the hippocampus in Alzheimer's disease or the striatum in Huntington's disease).

Caption: Workflow for in vivo excitotoxicity studies.

• Surgical Preparation:

  • Anesthetize the animal (e.g., adult rat or mouse) using an approved protocol.

  • Secure the animal in a stereotaxic frame.

• Stereotactic Injection:

  • Perform a small craniotomy over the target brain region (e.g., hippocampus).

  • Slowly inject a small volume (e.g., 0.5-1.0 µL) of a low micromolar solution of (S)-(-)-5-Fluorowillardiine in sterile saline. The exact concentration needs to be carefully titrated to induce neuronal loss without causing widespread, non-specific damage.

  • Include a sham-operated control group injected with vehicle only.

• Post-Operative Care and Analysis:

  • Provide appropriate post-operative care, including analgesics.

  • After a recovery period (e.g., 1-2 weeks), assess behavioral deficits relevant to the targeted brain region (e.g., learning and memory tasks).

  • At the end of the study, perfuse the animals and process the brains for histological analysis (e.g., Nissl staining to assess neuronal loss, immunohistochemistry for markers of neurodegeneration and gliosis).

Section 3: Downstream Mechanistic Studies

Beyond inducing cell death, (S)-(-)-5-Fluorowillardiine is a valuable tool for dissecting the signaling pathways involved in excitotoxicity.

Analysis of AMPA Receptor Signaling and Trafficking

Rationale: Understanding how excitotoxic stimuli alter AMPA receptor expression, subunit composition, and trafficking is crucial for identifying potential therapeutic targets.

Caption: AMPA receptor-mediated excitotoxicity pathway.

• Immunohistochemistry: Following treatment with (S)-(-)-5-Fluorowillardiine, fix cells or brain sections and perform immunohistochemistry to examine the expression and localization of AMPA receptor subunits (e.g., GluA1, GluA2).[9][10]

• Western Blotting: Prepare protein lysates from treated samples to quantify changes in the total and phosphorylated levels of AMPA receptor subunits and downstream signaling proteins.

• Electrophysiology: Use whole-cell patch-clamp recordings in cultured neurons or brain slices to measure AMPA receptor-mediated currents and assess changes in receptor function following excitotoxic insults.[4]

Assessment of Oxidative Stress

Rationale: Oxidative stress is a key component of excitotoxic neuronal death. Quantifying markers of oxidative damage can provide insights into the mechanisms of neurodegeneration and the efficacy of antioxidant therapies.

• Malondialdehyde (MDA) Assay: Measure MDA levels, a marker of lipid peroxidation, in cell lysates or tissue homogenates using commercially available kits.[11]

• 8-hydroxy-2'-deoxyguanosine (8-OHdG) Assay: Quantify 8-OHdG, a marker of oxidative DNA damage, using ELISA kits or immunohistochemistry.[11]

Quantitative Data Summary

Parameter	Value	Cell/System Type	Reference
EC50 for Neurotoxicity	0.70 µM (high-affinity)	Murine cortical neurons	[5]
170 µM (low-affinity)	Murine cortical neurons	[5]
EC50 for Desensitization	1.5 µM	Mouse embryonic hippocampal neurons	[4]

Conclusion

(S)-(-)-5-Fluorowillardiine is a potent and selective tool for probing the role of AMPA receptor-mediated excitotoxicity in neurodegenerative diseases. The protocols and conceptual frameworks provided in these application notes are intended to empower researchers to design and execute robust experiments to unravel the complex mechanisms of neuronal death and to identify novel therapeutic strategies to combat these devastating disorders. As with any potent biological agent, careful dose-response studies and appropriate controls are essential for obtaining reproducible and meaningful data.

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Crystallization of AMPA Receptor Ligand-Binding Cores with 5-Fluorowillardiine: An Application Note and Protocol

Abstract

This guide provides a comprehensive, field-proven protocol for the crystallization of the AMPA receptor (AMPAR) ligand-binding domain (LBD) in complex with the potent agonist 5-fluorowillardiine (5-FW). Obtaining high-resolution crystal structures of this complex is crucial for understanding the molecular mechanisms of receptor activation and for structure-based drug design targeting the glutamatergic system. We detail the entire workflow, from the expression and purification of the soluble GluA2-S1S2 construct to the setup of vapor diffusion crystallization trials and final crystal harvesting. This document is intended for researchers, scientists, and drug development professionals with a foundational knowledge of protein biochemistry and structural biology.

Introduction: The Significance of AMPAR-Ligand Structures

α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors are ionotropic glutamate receptors that mediate the majority of fast excitatory synaptic transmission throughout the central nervous system.[1][2] Their function is integral to synaptic plasticity, learning, and memory.[2] Dysfunction of AMPA receptors is implicated in a host of neurological and psychiatric disorders, making them a prime target for therapeutic intervention.[1]

The AMPA receptor is a tetrameric assembly, with each subunit possessing a modular architecture comprising an amino-terminal domain (ATD), a ligand-binding domain (LBD), a transmembrane domain (TMD) that forms the ion channel, and a C-terminal domain (CTD).[3][4] The LBD, which is formed by two discontinuous polypeptide segments (S1 and S2), adopts a "clamshell-like" structure.[1][5] Agonist binding in the cleft between the two lobes of the clamshell induces a conformational change, leading to channel gating.[1][5]

To facilitate structural studies, a soluble, stable construct of the LBD (termed S1S2) was engineered, in which the S1 and S2 segments are joined by a flexible linker.[5] This construct retains the ligand-binding properties of the full-length receptor and has been instrumental in determining numerous high-resolution crystal structures.[1][3][5] 5-fluorowillardiine (5-FW) is a potent and selective AMPA receptor agonist. Crystallizing the GluA2-S1S2 construct in complex with 5-FW provides a high-resolution snapshot of the agonist-bound, desensitized state, offering critical insights into the molecular determinants of ligand recognition and the initial conformational changes that lead to receptor desensitization.[3]

Principle of the Method: Vapor Diffusion Crystallography

Protein crystallization is the process of bringing a highly pure and concentrated protein solution to a state of supersaturation, where the formation of a well-ordered, three-dimensional crystal lattice is thermodynamically favorable.[6] The most common technique for achieving this is vapor diffusion, which can be performed in either a "hanging drop" or "sitting drop" format.[7][8][9]

In this method, a small drop containing the purified protein-ligand complex mixed with a crystallization reagent (the precipitant) is allowed to equilibrate with a much larger reservoir of the same precipitant solution at a higher concentration.[7][8] This concentration gradient drives the slow evaporation of water from the drop into the reservoir.[6][9] As water leaves, the concentration of both the protein and the precipitant in the drop gradually increases, gently pushing the protein towards supersaturation and, ideally, nucleation and crystal growth.[7][8] This slow, controlled process is essential for growing large, well-ordered crystals suitable for X-ray diffraction.[9]

Workflow Overview

The process of obtaining AMPAR LBD/5-FW co-crystals is a multi-step procedure that demands precision and high-quality reagents. The workflow begins with the expression of the engineered GluA2-S1S2 protein construct, followed by a multi-step purification protocol to achieve the high degree of purity and homogeneity required for crystallization. The purified protein is then complexed with the 5-FW ligand before being used to set up crystallization screening plates.

Figure 1. Overall experimental workflow from gene to crystal.

Detailed Protocols

Part A: Expression and Purification of GluA2-S1S2 Ligand-Binding Core

This protocol is adapted from established methods for expressing the rat GluA2 S1S2 'flop' isoform construct.[5]

Materials and Reagents:

• pET28a vector containing the rat GluA2-S1S2 construct (N-terminal His-tag)

• E. coli Rosetta (DE3) pLysS competent cells

• LB Broth and LB Agar plates with Kanamycin (50 µg/mL) and Chloramphenicol (34 µg/mL)

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Lysis Buffer: 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 5 mM Imidazole

• Wash Buffer: 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20 mM Imidazole

• Elution Buffer: 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 300 mM Imidazole

• Dialysis Buffer: 20 mM Tris-HCl pH 8.0, 150 mM NaCl, 2 mM DTT

• Anion Exchange Buffers (A & B)

• Size Exclusion Chromatography (SEC) Buffer: 20 mM HEPES pH 7.0, 150 mM NaCl, 1 mM EDTA

Protocol:

• Transformation & Expression:

  • Transform the pET28a-GluA2-S1S2 plasmid into Rosetta (DE3) pLysS competent cells.[10] Plate on LB agar with appropriate antibiotics and incubate overnight at 37°C.

  • Inoculate a 50 mL starter culture and grow overnight.

  • Use the starter culture to inoculate 6 x 1 L of LB broth. Grow at 37°C with vigorous shaking until the OD₆₀₀ reaches 0.6-0.8.

  • Cool the cultures to 20°C, then induce protein expression by adding IPTG to a final concentration of 0.5 mM.[10]

  • Continue to incubate at 20°C for 16-20 hours.

  • Harvest the cells by centrifugation (e.g., 5,000 x g for 15 min at 4°C). The cell pellet can be stored at -80°C.

• Purification:

  • Lysis: Resuspend the cell pellet in ice-cold Lysis Buffer and lyse by sonication. Centrifuge the lysate at high speed (e.g., 30,000 x g for 45 min) to pellet cellular debris.[11]

  • Immobilized Metal Affinity Chromatography (IMAC): Apply the cleared supernatant to a Ni-NTA affinity column pre-equilibrated with Lysis Buffer. Wash the column extensively with Wash Buffer. Elute the His-tagged protein with Elution Buffer.

  • His-Tag Cleavage & Dialysis: Pool the eluted fractions. Add thrombin to cleave the N-terminal His-tag (follow manufacturer's recommendations). Dialyze overnight at 4°C against Dialysis Buffer.

  • Ion Exchange Chromatography (IEX): After dialysis, pass the protein solution back over the Ni-NTA column to remove the cleaved His-tag and any uncleaved protein. Apply the flow-through to a pre-equilibrated anion-exchange column (e.g., HiTrap Q HP). Elute the protein using a linear salt gradient.

  • Size Exclusion Chromatography (SEC): Concentrate the protein fractions from IEX and inject onto a size-exclusion column (e.g., Superdex 200) equilibrated with SEC Buffer. This is the final polishing step to ensure the protein is monodisperse.[12]

• Quality Control and Concentration:

  • Analyze fractions from each purification step by SDS-PAGE to assess purity.

  • Pool the peak fractions from SEC that correspond to the monomeric GluA2-S1S2 protein.

  • Concentrate the final protein solution to ~10 mg/mL using an appropriate centrifugal concentrator. Determine the final concentration using a spectrophotometer (A₂₈₀). The protein should be >99% pure for crystallization trials.[6]

Part B: Co-crystallization with 5-Fluorowillardiine

Protocol:

• Preparation of Protein-Ligand Complex:

  • To the concentrated GluA2-S1S2 protein solution (~10 mg/mL), add 5-fluorowillardiine from a stock solution to a final concentration of 5 mM.

  • Incubate the mixture on ice for at least 30 minutes to ensure complete binding.

  • Centrifuge the complex at high speed (e.g., 14,000 x g for 10 min at 4°C) immediately before setting up crystallization plates to remove any micro-precipitates.

• Hanging Drop Vapor Diffusion Setup:

  • Using a 24-well VDX plate, pipette 500 µL of the reservoir solution (see Table 1) into each well.

  • Apply a thin, continuous bead of vacuum grease to the upper rim of the well.[7]

  • On a siliconized glass coverslip, carefully pipette a 1 µL drop of the protein-ligand complex.

  • Next to it, pipette a 1 µL drop of the reservoir solution. Mix the two drops by gently pipetting up and down, being careful not to introduce air bubbles. The final drop will contain a 1:1 ratio of protein complex to reservoir solution.[13]

  • Invert the coverslip and place it over the well, pressing gently to create an airtight seal.

  • Store the plates in a vibration-free environment at a constant temperature (e.g., 20°C).

  • Monitor the drops for crystal growth regularly over several days to weeks.

Table 1: Reported Crystallization Conditions for AMPAR LBDs

Receptor/Ligand Complex	Precipitant	Buffer	Additives/Salt	Temperature (°C)	Reference
GluA2 / 5-FW	1.8 - 2.2 M Ammonium Sulfate	100 mM Sodium Acetate, pH 4.5	-	20	[3]
GluA2 / Kainate	15-20% PEG 4000	100 mM Sodium Acetate, pH 4.2-4.8	200 mM Ammonium Sulfate	20	[5]
GluA4 / Glutamate	25% PEG 4000	100 mM Sodium Acetate, pH 4.6	200 mM Ammonium Acetate	20	[13]

Scientist's Note: The conditions listed above are excellent starting points. It is highly recommended to use commercial sparse-matrix screens to explore a wider range of chemical space. Conditions that yield microcrystals or precipitate can then be optimized by systematically varying the pH, precipitant concentration, and salt concentration.

Part C: Crystal Handling and Cryoprotection

Once crystals of suitable size (typically >50 µm) have grown, they must be harvested and flash-cooled in liquid nitrogen to protect them from radiation damage during X-ray data collection.[14][15][16]

• Cryoprotectant Selection: The goal of a cryoprotectant is to prevent the formation of crystalline ice, which would destroy the crystal lattice.[16][17] A common strategy is to supplement the reservoir solution with a cryo-agent like glycerol or ethylene glycol.

  • Protocol: Prepare a cryoprotectant solution consisting of the original reservoir solution supplemented with 20-25% (v/v) glycerol.[11]

• Crystal Harvesting:

  • Using a mounted cryo-loop of appropriate size, carefully enter the drop and gently scoop up a single crystal.

  • Quickly pass the loop through the cryoprotectant solution for a few seconds. This step replaces the mother liquor surrounding the crystal with the cryo-solution.[17]

  • Immediately plunge the loop into liquid nitrogen.[17]

  • Store the frozen crystal in liquid nitrogen until ready for data collection at a synchrotron source.

References

• Hampton Research. (n.d.). Hanging Drop Vapor Diffusion Crystallization. Retrieved from [Link]

• Linac Coherent Light Source. (n.d.). Crystal Growth. SLAC National Accelerator Laboratory. Retrieved from [Link]

• JoVE. (n.d.). Protein Crystallization For X-ray Crystallography: Hanging- & Sitting-Drop Vapor Diffusion Methods. Retrieved from [Link]

• Wikipedia. (2023). Protein crystallization. Retrieved from [Link]

• Tsutsumi, A., et al. (2021). A simple vapor-diffusion method enables protein crystallization inside the HARE serial crystallography chip. Acta Crystallographica Section D: Structural Biology, 77(Pt 6), 765–773. Available at: [Link]

• Kim, C. U., & Song, H. K. (2022). A Short Review on Cryoprotectants for 3D Protein Structure Analysis. Crystals, 12(1), 114. Available at: [Link]

• Warkentin, M., et al. (2015). Practical macromolecular cryocrystallography. Acta Crystallographica Section D: Biological Crystallography, 71(Pt 1), 10–21. Available at: [Link]

• Miyazaki, M., et al. (2015). A Method of Cryoprotection for Protein Crystallography by Using a Microfluidic Chip and Its Application for in Situ X-ray Diffraction. Crystal Growth & Design, 15(5), 2118-2123. Available at: [Link]

• Nakagawa, T. (2019). The Biochemistry, Ultrastructure, and Subunit Assembly Mechanism of AMPA Receptors. The Journal of Physiological Sciences, 69(4), 559-573. Available at: [Link]

• Midgett, C. R., & Madden, D. R. (2008). Purification and crystallization of a non-GluR2 AMPA-receptor ligand-binding domain: a case of cryo-incompatibility addressed by room-temperature data collection. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 64(Pt 9), 793–797. Available at: [Link]

• Wikipedia. (2023). AMPA receptor. Retrieved from [Link]

• Schwenk, J., et al. (2019). Ligand-binding Domain Determines Endoplasmic Reticulum Exit of AMPA Receptors. bioRxiv. Available at: [Link]

• Dürr, K. L., et al. (2014). Structure and dynamics of AMPA receptor GluA2 in resting, pre-open and desensitized states. eLife, 3, e03157. Available at: [Link]

• Greger, I. H., et al. (2017). AMPA receptor structure and auxiliary subunits. Neuron, 94(4), 713-728. Available at: [Link]

• Armstrong, N., et al. (1998). Structure of a glutamate-receptor ligand-binding core in complex with kainate. Nature, 395(6705), 913-917. Available at: [Link]

• Kumar, J., et al. (2011). Crystal structure and association behaviour of the GluR2 amino-terminal domain. The EMBO Journal, 30(24), 5034-5044. Available at: [Link]

• Meyerson, J. R., et al. (2014). GluA2 purification imaging and the antagonist-bound clo. Open-i. Available at: [Link]

• Gushchina, S., et al. (2022). Diversity of AMPA Receptor Ligands: Chemotypes, Binding Modes, Mechanisms of Action, and Therapeutic Effects. International Journal of Molecular Sciences, 23(19), 11467. Available at: [Link]

• Park, S. Y., et al. (2007). Crystallization and preliminary X-ray crystallographic analysis of the GluR0 ligand-binding core from Nostoc punctiforme. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 63(Pt 10), 852–854. Available at: [Link]

• Kamata, S., et al. (2021). Preparation of co-crystals of human PPARα-LBD and ligand for high-resolution X-ray crystallography. STAR Protocols, 2(1), 100262. Available at: [Link]

• Lau, A. Y., & Roux, B. (2011). Allosteric coupling of sub-millisecond clamshell motions in ionotropic glutamate receptor ligand-binding domains. PLoS Computational Biology, 7(9), e1002213. Available at: [Link]

Sources

• 1. The Biochemistry, Ultrastructure, and Subunit Assembly Mechanism of AMPA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AMPA receptor - Wikipedia [en.wikipedia.org]
• 3. Structure and dynamics of AMPA receptor GluA2 in resting, pre-open and desensitized states - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diversity of AMPA Receptor Ligands: Chemotypes, Binding Modes, Mechanisms of Action, and Therapeutic Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dosequis.colorado.edu [dosequis.colorado.edu]
• 6. Protein Crystallization: Hanging & Sitting Drops [proteinstructures.com]
• 7. hamptonresearch.com [hamptonresearch.com]
• 8. Crystal Growth | Biology Linac Coherent Light Source [biology-lcls.slac.stanford.edu]
• 9. Protein crystallization - Wikipedia [en.wikipedia.org]
• 10. Preparation of co-crystals of human PPARα-LBD and ligand for high-resolution X-ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Crystallization and preliminary X-ray crystallographic analysis of the GluR0 ligand-binding core from Nostoc punctiforme - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Crystal structure and association behaviour of the GluR2 amino-terminal domain - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Purification and crystallization of a non-GluR2 AMPA-receptor ligand-binding domain: a case of cryo-incompatibility addressed by room-temperature data collection - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Practical macromolecular cryocrystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 16. UCSF Macromolecular Structure Group [msg.ucsf.edu]
• 17. Protein XRD Protocols - Soaking, Mounting, and Freezing Protein Crystals [sites.google.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting (S)-(-)-5-Fluorowillardiine Hydrochloride Solubility Issues

Welcome to the technical support guide for (S)-(-)-5-Fluorowillardiine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals who are utilizing this potent and selective AMPA receptor agonist in their experiments. We understand that challenges, particularly with solubility, can arise during experimental setup. This guide provides in-depth, field-proven insights and step-by-step protocols to help you overcome these issues and ensure the integrity of your results.

Understanding (S)-(-)-5-Fluorowillardiine Hydrochloride: Core Properties

(S)-(-)-5-Fluorowillardiine is a highly selective agonist for the AMPA receptor, demonstrating greater potency than AMPA itself at hGluR1 and hGluR2 subtypes.[1] Its hydrochloride salt form is generally used to improve handling and solubility. However, the presence of the fluorinated aromatic ring introduces unique physicochemical properties that can impact its dissolution in aqueous solutions.[][3] Understanding these properties is the first step in effective troubleshooting.

Property	Value	Source
Molecular Formula	C₇H₉ClFN₃O₄	[4]
Molecular Weight	253.62 g/mol	[4]
CAS Number	1321546-70-6	[4]
Appearance	White to off-white solid	[4]
Storage (Solid)	4°C, sealed from moisture	[4]
Storage (In Solvent)	-80°C for 6 months; -20°C for 1 month	[4]
Solubility in Water	~6.67 mg/mL (26.30 mM)	[4][5]

Troubleshooting Guide & FAQs

This section addresses common solubility issues in a question-and-answer format, providing both solutions and the scientific reasoning behind them.

Q1: My (S)-(-)-5-Fluorowillardiine hydrochloride isn't dissolving completely in my aqueous buffer at the desired concentration. What should I do?

A1: This is a common issue. While the compound is water-soluble, achieving concentrations at the higher end of its solubility limit can be challenging without assistance. Direct dissolution in a buffer can be hindered by the buffer's pH and ionic composition.

The Causality: The fluorinated uracil-like ring of the molecule can influence its interaction with water molecules and buffer salts.[][3] The hydrochloride salt improves aqueous solubility, but the molecule's overall properties may require specific conditions for optimal dissolution.

Troubleshooting Steps:

• Prepare a Concentrated Stock Solution First: Instead of dissolving the compound directly in your final experimental buffer, first prepare a concentrated stock solution in a solvent in which it is more readily soluble. The recommended solvent is purified water (e.g., ddH₂O or Milli-Q).

• Utilize Physical Dissolution Aids: The manufacturer's data sheet explicitly states that sonication is needed to achieve the reported solubility of 6.67 mg/mL in water.[4] Gentle warming (e.g., to 37°C) can also be attempted, but this should be done with caution to avoid potential degradation.

• Step-wise Dilution: Once you have a clear stock solution, you can perform a stepwise dilution into your final aqueous buffer. This minimizes the risk of precipitation that can occur when a highly concentrated solution is rapidly diluted.

Q2: I've prepared a stock solution in water, but the compound precipitates when I add it to my cell culture medium or physiological buffer. Why is this happening and how can I prevent it?

A2: This phenomenon, known as "salting out" or precipitation due to pH shifts, is a frequent challenge when working with complex biological buffers.

The Causality:

• pH Shift: (S)-(-)-5-Fluorowillardiine hydrochloride is the salt of a weak base. The pH of your final solution will dictate the protonation state of the molecule, which in turn affects its solubility. If the pH of your buffer is significantly different from the pH of the stock solution, it can cause the compound to precipitate.

• Buffer Components: High concentrations of salts, proteins, or other components in your buffer or medium can reduce the amount of "free" water available to solvate the compound, leading to precipitation.

Troubleshooting Steps:

• Check the pH: After diluting your stock solution into the final buffer, check the pH of the final solution. If it has shifted significantly, you may need to adjust it back to the desired range.

• Reduce Organic Solvent Carryover: If you had to use a co-solvent like DMSO for a higher concentration stock (not the primary recommendation), ensure the final concentration of the organic solvent in your assay is minimal (typically ≤0.5%) to avoid solvent-induced precipitation and cellular toxicity.[6]

• Equilibrate Temperatures: Ensure that both your stock solution and your final buffer are at the same temperature before mixing. Temperature differences can affect solubility.

• Test Dilutions: Before preparing your final experimental volume, perform a small-scale test dilution to confirm that the compound remains soluble at the final concentration in your specific buffer system.

Q3: What is the best way to store (S)-(-)-5-Fluorowillardiine hydrochloride to ensure its long-term stability and prevent solubility issues?

A3: Proper storage is critical for maintaining the compound's integrity.

The Causality: The compound is susceptible to degradation from moisture and repeated freeze-thaw cycles.[4] Degradation can lead to the formation of less soluble byproducts and a reduction in the compound's potency.

Storage Protocol:

• Solid Compound: Store the solid, powdered form of (S)-(-)-5-Fluorowillardiine hydrochloride at 4°C in a tightly sealed container, away from moisture.[4][5]

• Stock Solutions: Once dissolved, aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Store these aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[4][5]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Aqueous Stock Solution

This protocol details the recommended procedure for preparing a stock solution of (S)-(-)-5-Fluorowillardiine hydrochloride in water.

• Pre-Weighing: Allow the vial of the compound to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh the desired amount of the compound in a suitable sterile tube.

• Solvent Addition: Add the calculated volume of sterile, purified water (e.g., ddH₂O) to achieve your target concentration (not exceeding 6.67 mg/mL).

• Dissolution:

  • Vortex the solution gently.

  • Place the tube in an ultrasonic water bath and sonicate until the solid is completely dissolved. This may take several minutes.[4]

  • Visually inspect the solution against a dark background to ensure there are no undissolved particulates.

• Sterilization (Optional but Recommended): If for use in cell culture, filter the stock solution through a 0.22 µm syringe filter into a sterile tube.[4]

• Aliquoting and Storage: Aliquot the stock solution into single-use, sterile microcentrifuge tubes and store at -20°C or -80°C.

Protocol 2: Dilution into Experimental Buffer

This protocol provides a workflow for diluting the aqueous stock solution into your final experimental buffer while minimizing the risk of precipitation.

Caption: Workflow for Diluting Stock Solutions.

Scientific Integrity & Logic

The Role of Fluorine in Physicochemical Properties

The introduction of a fluorine atom into an amino acid structure, such as in (S)-(-)-5-Fluorowillardiine, significantly alters its electronic properties.[][3][7] Fluorine is highly electronegative, which can influence the acidity and polarity of nearby functional groups.[7][8] This can, in turn, affect how the molecule interacts with solvents and biological targets, sometimes leading to changes in solubility profiles compared to their non-fluorinated counterparts.[][3]

Mechanism of Action: AMPA Receptor Agonism

(S)-(-)-5-Fluorowillardiine hydrochloride acts as an agonist at α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors. These are ionotropic glutamate receptors that mediate the majority of fast excitatory synaptic transmission in the central nervous system.[9]

Upon binding, the agonist induces a conformational change in the receptor, opening its ion channel.[9] This allows for the influx of positively charged ions, primarily Na⁺, into the neuron, leading to depolarization of the cell membrane and an excitatory postsynaptic potential. This mechanism is fundamental to synaptic plasticity, learning, and memory.[9]

Caption: AMPA Receptor Activation Pathway.

References

• Synthesis and enantiopharmacology of new AMPA-kainate receptor agonists. PubMed. [Link]

• Fluorinated Protein and Peptide Materials for Biomedical Applications. PMC. [Link]

• Synthesis of complex unnatural fluorine-containing amino acids. PMC. [Link]

• 5-Fluorowillardiine. PubChem. [Link]

• What are AMPA receptor agonists and how do they work?. Patsnap Synapse. [Link]

• Understanding the Properties and Applications of Fluorinated Amino Acid Derivatives. Blossomole. [Link]

• 5-Fluorowillardiine. Wikipedia. [Link]

• Effect of single substitution with fluorinated amino acids on the... ResearchGate. [Link]

• Troubleshooting Guide. Phenomenex. [Link]

• Dissolution Method Troubleshooting: An Industry Perspective. Dissolution Technologies. [Link]

Sources

• 1. (S)-(-)-5-Fluorowillardiine | CAS 140187-23-1 | Tocris Bioscience [tocris.com]
• 3. Synthesis of complex unnatural fluorine-containing amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. (S)-(-)-5-Fluorowillardiine hydrochloride | AMPAR agonist | CAS# 1321546-70-6 | InvivoChem [invivochem.com]
• 6. benchchem.com [benchchem.com]
• 7. Fluorinated Protein and Peptide Materials for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. What are AMPA receptor agonists and how do they work? [synapse.patsnap.com]

Optimizing (S)-(-)-5-Fluorowillardiine concentration for maximal AMPA receptor activation

Technical Support Center: (S)-(-)-5-Fluorowillardiine

Welcome to the technical support guide for (S)-(-)-5-Fluorowillardiine (5-FW), a potent and selective AMPA receptor agonist. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance for optimizing its use in experimental systems. We will move beyond simple protocols to explain the critical mechanisms and variables that influence experimental outcomes, ensuring you can generate reliable and reproducible data.

Part 1: Foundational FAQs

This section addresses the most common initial questions regarding (S)-(-)-5-Fluorowillardiine.

Q1: What is (S)-(-)-5-Fluorowillardiine and what is its primary mechanism of action?

A1: (S)-(-)-5-Fluorowillardiine is a synthetic derivative of willardiine, a naturally occurring amino acid. It functions as a highly potent and selective agonist for the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) subtype of ionotropic glutamate receptors.[1][2][3] Its primary mechanism involves binding to the ligand-binding domain of the AMPA receptor, inducing a conformational change that opens the associated ion channel.[4] This allows for the influx of cations, primarily Na+ and sometimes Ca2+, leading to depolarization of the neuronal membrane.[4] The high affinity of 5-FW is attributed to the electron-withdrawing fluorine atom at the 5-position of its uracil ring, which enhances binding without causing steric hindrance.[1]

Q2: What makes 5-FW different from other AMPA agonists like glutamate or AMPA itself?

A2: The key distinctions lie in potency and the kinetics of receptor desensitization. 5-FW is significantly more potent than AMPA. For instance, in mouse hippocampal neurons, the EC50 (the concentration required to elicit a half-maximal response) for (S)-5-Fluorowillardiine was found to be approximately 1.5 µM, which is about seven times more potent than AMPA (EC50 of ~11 µM).[1][5] While 5-FW does induce receptor desensitization—a process where the receptor temporarily becomes insensitive to the agonist—the characteristics of this desensitization can differ from that induced by glutamate, making it a valuable tool for specific experimental questions.[5][6]

Q3: What are the typical starting concentrations for an experiment?

A3: This is highly dependent on your experimental system (e.g., cell line, primary neurons, brain slices) and the specific AMPA receptor subunit composition.[7] However, based on published data, a logical starting point for generating a concentration-response curve would be to bracket the known EC50 value. A range from 100 nM to 100 µM is typically sufficient. For neurotoxicity studies, a biphasic dose-dependent toxicity has been observed, with EC50 values of 0.70 µM and 170 µM in cultured rodent cortical neurons.[1][8]

Q4: How should I prepare and store 5-FW solutions?

A4: (S)-(-)-5-Fluorowillardiine is typically a water-soluble powder.

• Stock Solution: Prepare a high-concentration stock solution (e.g., 10-50 mM) in high-purity water or a suitable buffer (like HEPES-buffered saline). Aliquot this stock into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.

• Storage: Store the powder and stock solutions at -20°C or below.

• Working Solution: On the day of the experiment, dilute the stock solution to the final desired concentrations in your extracellular recording solution (e.g., artificial cerebrospinal fluid or Hanks' Balanced Salt Solution). Ensure the final solution is at the correct pH and osmolarity for your cells.

Part 2: Core Experimental Workflow - Optimizing 5-FW Concentration

The central goal of optimization is to generate a full concentration-response curve. This allows you to determine key pharmacological parameters like EC50 and the maximal response (Emax), providing a robust foundation for all subsequent experiments.

Protocol: Generating a Concentration-Response Curve using Whole-Cell Patch-Clamp Electrophysiology

This protocol is a gold-standard method for directly measuring ion currents mediated by AMPA receptors.[7]

1. Preparation:

• Prepare cultured neurons or acute brain slices expressing the AMPA receptors of interest.
• Prepare a range of 5-FW working solutions (e.g., 0.1, 0.3, 1, 3, 10, 30, 100 µM) in your standard extracellular solution.
• Prepare a control (vehicle only) solution and a saturating concentration solution (e.g., 100 µM).
• If mitigating desensitization is desired, prepare parallel solutions containing Cyclothiazide (CTZ) at a concentration of 50-100 µM. CTZ is a positive allosteric modulator that inhibits AMPA receptor desensitization.[9][10]

2. Recording Setup:

• Establish a stable whole-cell patch-clamp recording from a target neuron.
• Voltage-clamp the cell at a holding potential of -60 mV or -70 mV to record inward currents.
• Use a rapid perfusion system to allow for fast solution exchange, which is critical for observing the true kinetics of receptor activation and desensitization.[11]

3. Data Acquisition:

• Begin by perfusing the cell with the control extracellular solution to establish a stable baseline current.
• Apply the lowest concentration of 5-FW for a fixed duration (e.g., 100-500 ms). Record the resulting inward current.
• Wash the cell with the control solution until the current returns completely to baseline. The duration of the wash is critical to allow for recovery from desensitization.[12] This can take tens of milliseconds to seconds.[6][13]
• Repeat the application-wash cycle for each increasing concentration of 5-FW, ensuring a full return to baseline between applications.
• At the end of the experiment, apply a saturating concentration of 5-FW or a reference agonist like AMPA to determine the maximum possible response from that cell. This is used for normalization.

4. Data Analysis:

• For each concentration, measure the peak amplitude of the inward current.
• Normalize the peak current at each concentration to the maximal response obtained with the saturating concentration.
• Plot the normalized response against the logarithm of the 5-FW concentration.
• Fit the data to a sigmoidal dose-response equation (e.g., the Hill equation) to calculate the EC50 and Hill slope.

Workflow Visualization

Caption: Workflow for determining the optimal concentration of 5-FW.

Part 3: In-Depth Troubleshooting Guide

Q1: Problem - I am not seeing any response, even at high concentrations.

A1: Explanation & Solution:

• Cell Health/Receptor Expression: The primary suspect is the health of your cells or a lack of functional AMPA receptors.

  • Troubleshooting: Confirm cell viability using a live/dead stain. Before applying 5-FW, test the cell with a brief application of a high concentration of glutamate or AMPA + CTZ. If you still see no response, the issue is with the preparation, not the 5-FW.

• Compound Degradation: Repeated freeze-thaw cycles may have degraded your 5-FW stock.

  • Troubleshooting: Prepare a fresh stock solution from the powder and re-test.

• Voltage-Clamp Quality: A poor quality seal or high series resistance in a patch-clamp experiment can prevent the detection of small currents.

  • Troubleshooting: Monitor your seal resistance (>1 GΩ) and series resistance throughout the experiment. Discard recordings where these parameters change significantly.

Q2: Problem - I see a strong initial response, but it rapidly fades to baseline even while 5-FW is being applied.

A2: Explanation & Solution: This is the classic presentation of AMPA receptor desensitization .[6][14] Upon sustained agonist binding, the receptor enters a conformational state where the ion channel closes, rendering it inactive despite the continued presence of the agonist.[15]

• Solution 1 (Pharmacological): Co-apply 5-FW with a positive allosteric modulator that inhibits desensitization. The most common choice is Cyclothiazide (CTZ) at 50-100 µM.[9][10][16] CTZ stabilizes the active conformation of the receptor, preventing it from entering the desensitized state.[17]

• Solution 2 (Kinetic): If you need to study the native receptor properties, you must use very brief agonist applications (milliseconds) followed by long wash periods (seconds) to allow for full recovery from desensitization.[12] The time course for recovery can be complex and depends on the receptor subtype.[14][18]

Q3: Problem - My results are highly variable between cells or experiments.

A3: Explanation & Solution: Variability often stems from inconsistent recovery from desensitization or differences in receptor expression levels.

• Inconsistent Recovery: If the wash period between agonist applications is too short, the receptor population will not have fully recovered. The response to the next application will therefore be smaller, introducing significant error.

  • Troubleshooting: Empirically determine the time required for full recovery. Use a paired-pulse protocol: apply a conditioning pulse of 5-FW, followed by a variable wash interval, and then a test pulse of the same concentration. Plot the amplitude of the second response as a percentage of the first against the interval time. The point at which the second response is 100% of the first is your minimum required wash time.

• Normalization: Cells will have different numbers of receptors on their surface.

  • Troubleshooting: Always normalize your data. For each cell, after generating the concentration-response curve, apply a saturating concentration of agonist (e.g., 100 µM 5-FW + 100 µM CTZ) to elicit the absolute maximum current. Divide all other responses from that cell by this value to express them as a fraction of the maximum.

Q4: Problem - The potency (EC50) of 5-FW in my assay is different from the published values.

A4: Explanation & Solution: This is not necessarily a problem and can be expected. The EC50 is highly dependent on the specific subunit composition of the AMPA receptors in your system. Different subunits (GluA1-4) and their splice variants (flip/flop) confer different affinities for agonists.[19]

• What to do: Report the EC50 you have determined for your specific system. If possible, use molecular techniques (e.g., qPCR, Western blot) to identify the AMPA receptor subunits predominantly expressed in your cells to provide context for your findings.

Data Summary: Published EC50 Values

Agonist	Preparation	EC50 (µM)	Notes
(S)-5-Fluorowillardiine	Mouse Embryonic Hippocampal Neurons	1.5	[5]
(R,S)-AMPA	Mouse Embryonic Hippocampal Neurons	11	[5]
(S)-Willardiine	Mouse Embryonic Hippocampal Neurons	45	[5]
(S)-5-Fluorowillardiine	Cultured Murine Cortical Neurons	0.70 & 170	Biphasic neurotoxicity curve[1][8]

Part 4: Mechanism Visualization

Understanding the states of the AMPA receptor is critical for interpreting experimental results.

Caption: State diagram of an AMPA receptor interacting with 5-FW.

References

• Direct Measurement of AMPA Receptor Desensitization Induced by Glutamatergic Synaptic Transmission. PubMed Central.[Link]

• How AMPA Receptor Desensitization Depends on Receptor Occupancy. PubMed Central.[Link]

• Role of AMPA receptor desensitization in short term depression - lessons from retinogeniculate synapses. PubMed.[Link]

• Activation and desensitization of AMPA/kainate receptors by novel derivatives of willardiine. PubMed.[Link]

• Desensitized AMPA Receptors Escape the Synapse to Accelerate Recovery from Depression. YouTube.[Link]

• Desensitization and recovery from desensitization of AMPARs in individual cells. ResearchGate.[Link]

• 5-Fluorowillardiine. Wikipedia.[Link]

• Effects of cyclothiazide on GluR1/AMPA receptors. PNAS.[Link]

• Cyclothiazide and AMPA receptor desensitization: analyses from studies of AMPA-induced release of [3H]-noradrenaline from hippocampal slices. PubMed.[Link]

• Effect of cyclothiazide on binding properties of AMPA-type glutamate receptors. PubMed.[Link]

• Mechanism of Positive Allosteric Modulators Acting on AMPA Receptors. PubMed Central.[Link]

• Effects of cyclothiazide on GluR1/AMPA receptors. PNAS.[Link]

• Effects of thiocyanate and AMPA receptor ligands on (S)-5-fluorowillardiine, (S). PubMed.[Link]

• (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors. PubMed.[Link]

• Cyclothiazide binding to functionally active AMPA receptor reveals genuine allosteric interaction with agonist binding sites. PubMed.[Link]

• Structural requirements for novel willardiine derivatives acting as AMPA and kainate receptor antagonists. PubMed Central.[Link]

• Activation Kinetics of AMPA Receptor Channels Reveal the Number of Functional Agonist Binding Sites. PubMed Central.[Link]

• The Relationship between Agonist Potency and AMPA Receptor Kinetics. PubMed Central.[Link]

• The action of Con-ikot-ikot toxin on single AMPA-type glutamate receptors. eLife.[Link]

• Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review. MDPI.[Link]

• A System-independent Scale (ΔLog(max/EC 50 )) of Agonism and Allosteric Modulation for Assessment of Selectivity, Bias and Receptor Mutation. ResearchGate.[Link]

• What are AMPA receptor agonists and how do they work? Patsnap Synapse.[Link]

• 5-Fluorowillardiine. PubChem.[Link]

• Mechanism of AMPA Receptor Activation by Partial Agonists: DISULFIDE TRAPPING OF CLOSED LOBE CONFORMATIONS. PubMed Central.[Link]

• Structural studies of heteromeric AMPA Glutamate receptors. YouTube.[Link]

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• 2. Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review [mdpi.com]
• 3. 5-Fluorowillardiine [medbox.iiab.me]
• 4. What are AMPA receptor agonists and how do they work? [synapse.patsnap.com]
• 5. Activation and desensitization of AMPA/kainate receptors by novel derivatives of willardiine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Direct Measurement of AMPA Receptor Desensitization Induced by Glutamatergic Synaptic Transmission - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. pnas.org [pnas.org]
• 11. The Relationship between Agonist Potency and AMPA Receptor Kinetics - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. Effect of cyclothiazide on binding properties of AMPA-type glutamate receptors: lack of competition between cyclothiazide and GYKI 52466 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Role of AMPA receptor desensitization in short term depression - lessons from retinogeniculate synapses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Structural requirements for novel willardiine derivatives acting as AMPA and kainate receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating (S)-(-)-5-Fluorowillardiine Induced Receptor Desensitization

Welcome to the technical support resource for researchers utilizing (S)-(-)-5-Fluorowillardiine in their experimental workflows. This guide is designed to provide in-depth, practical solutions to a common challenge encountered with this potent agonist: receptor desensitization. As a Senior Application Scientist, my goal is to equip you with not only the protocols to mitigate this issue but also the foundational knowledge of why these strategies are effective, ensuring the integrity and reproducibility of your data.

(S)-(-)-5-Fluorowillardiine is a highly selective and potent agonist for the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, with some activity at the kainate receptor.[1][2] Its utility in neuroscience research is unparalleled for selectively activating these ionotropic glutamate receptors. However, its potent agonism is intrinsically linked to rapid receptor desensitization, a physiological process that can confound experimental results if not properly managed.[3] This guide provides a series of frequently asked questions (FAQs) and troubleshooting protocols to help you navigate this phenomenon.

Part 1: Frequently Asked Questions - Understanding the Challenge

This section addresses the fundamental concepts surrounding (S)-(-)-5-Fluorowillardiine and receptor desensitization.

Q1: What is receptor desensitization and why does it occur with (S)-(-)-5-Fluorowillardiine?

A1: Receptor desensitization is a process where a receptor's response to a ligand diminishes over time, despite the continued presence of the agonist. For AMPA and kainate receptors, this involves a conformational change in the receptor structure.[4][5] Even though (S)-(-)-5-Fluorowillardiine remains bound to the ligand-binding domain, the receptor undergoes a structural rearrangement that closes the ion channel, thus terminating the flow of ions.[6] (S)-(-)-5-Fluorowillardiine is a particularly strong inducer of desensitization due to its high affinity and efficacy at the AMPA receptor.[1][3]

Q2: How can I visually identify receptor desensitization in my electrophysiology recordings?

A2: In whole-cell patch-clamp recordings, the application of (S)-(-)-5-Fluorowillardiine will elicit a rapid inward current that quickly decays to a much smaller, steady-state level, even as the agonist is being applied. This rapid decay is the hallmark of desensitization. The peak of the current represents the initial activation of the receptors, while the steady-state current reflects the population of receptors that have not desensitized or have recovered from desensitization.

Q3: What are the primary receptors targeted by (S)-(-)-5-Fluorowillardiine?

A3: The primary target of (S)-(-)-5-Fluorowillardiine is the AMPA receptor, for which it is a highly selective and potent agonist.[1][2] It also has effects at the kainate receptor, though to a lesser extent.[1] It's crucial to be aware of the specific receptor subtypes expressed in your experimental system, as this can influence the kinetics of desensitization.

Part 2: Troubleshooting Desensitization in AMPA Receptor Experiments

This section provides actionable strategies and detailed protocols for mitigating desensitization when studying AMPA receptors.

Q4: My AMPA receptor-mediated currents are rapidly desensitizing. How can I prevent this?

A4: The most common and effective method to prevent AMPA receptor desensitization is the use of a positive allosteric modulator (PAM), such as cyclothiazide (CTZ) .[7][8] CTZ binds to a site on the AMPA receptor that is distinct from the agonist-binding site and stabilizes the receptor in its open conformation, thereby inhibiting desensitization.[6][7]

Protocol 1: Using Cyclothiazide to Inhibit AMPA Receptor Desensitization

Objective: To block desensitization of AMPA receptors during activation by (S)-(-)-5-Fluorowillardiine.

Materials:

• (S)-(-)-5-Fluorowillardiine solution at the desired concentration.

• Cyclothiazide (CTZ) stock solution (e.g., 100 mM in DMSO).

• External recording solution appropriate for your cell type.

Step-by-Step Methodology:

• Prepare CTZ Working Solution: Dilute the CTZ stock solution into your external recording solution to a final concentration of 100 µM. It is critical to ensure complete dissolution.

• Pre-incubation with CTZ: Before applying (S)-(-)-5-Fluorowillardiine, pre-incubate the cells with the 100 µM CTZ solution for at least 1-2 minutes. The potentiation effect of CTZ on AMPA currents can be time-dependent.[8][9]

• Co-application: Apply (S)-(-)-5-Fluorowillardiine in the continued presence of 100 µM CTZ. This will prevent the rapid desensitization typically observed.

• Washout: After agonist application, wash out both the agonist and CTZ with the standard external solution. Be aware that washout of CTZ's effects can be slow.

Causality Behind the Protocol: CTZ works by binding to the dimer interface of the ligand-binding domains of the AMPA receptor subunits.[6] This binding stabilizes the activated conformation and physically hinders the conformational change required for desensitization.[7][10]

Q5: What concentration of cyclothiazide should I use?

A5: A concentration of 100 µM cyclothiazide is generally effective for robustly inhibiting desensitization of most AMPA receptor subtypes, particularly the "flip" splice variants.[8][11] However, the optimal concentration can vary depending on the specific AMPA receptor subunits expressed in your system. It is advisable to perform a concentration-response curve (e.g., 10-300 µM) to determine the most effective concentration for your experiment.[9]

Q6: Are there alternatives to cyclothiazide?

A6: Yes, other positive allosteric modulators of AMPA receptors exist, such as aniracetam and its analogs.[12] However, cyclothiazide is one of the most potent and widely used compounds for specifically blocking desensitization.[8] Additionally, co-expression of transmembrane AMPA receptor regulatory proteins (TARPs), such as stargazin (γ-2), can also reduce desensitization and slow deactivation.[13][14]

Part 3: Managing Desensitization in Kainate Receptor Experiments

While (S)-(-)-5-Fluorowillardiine is less potent at kainate receptors, it can still induce desensitization. The strategies to manage this differ from those for AMPA receptors.

Q7: Does cyclothiazide work on kainate receptors?

A7: No, cyclothiazide is selective for AMPA receptors and does not significantly affect kainate receptor desensitization.[8] Using CTZ can, however, be a useful tool to pharmacologically isolate AMPA receptor-mediated responses from those mediated by kainate receptors.

Q8: How can I reduce desensitization of kainate receptors?

A8: The primary way to modulate kainate receptor kinetics, including desensitization, is through their association with auxiliary subunits , specifically the neuropilin and tolloid-like (NETO) proteins, NETO1 and NETO2 .[15][16][17]

• Co-expression with NETO proteins: In heterologous expression systems (e.g., HEK293 cells or Xenopus oocytes), co-transfecting your kainate receptor subunits (e.g., GluK2) with NETO1 or NETO2 can significantly slow the rate and reduce the extent of desensitization.[16][17][18]

• Endogenous Expression: When studying native kainate receptors, be aware of the endogenous expression profile of NETO proteins in your tissue of interest, as this will inherently influence the desensitization properties you observe.

Conceptual Workflow for Mitigating Kainate Receptor Desensitization

Caption: Workflow for reducing kainate receptor desensitization using auxiliary subunits.

Part 4: General Experimental Best Practices

Q9: How does the concentration of (S)-(-)-5-Fluorowillardiine affect desensitization?

A9: The degree and rate of desensitization are dependent on the agonist concentration. Higher concentrations will lead to faster and more profound desensitization. It is recommended to use the lowest concentration of (S)-(-)-5-Fluorowillardiine that elicits a reliable response for your specific research question. An EC50 value for (S)-(-)-5-Fluorowillardiine at AMPA receptors in mouse hippocampal neurons has been reported as 1.5 µM.[1][3]

Q10: What is a good washout protocol to ensure recovery from desensitization?

A10: Recovery from desensitization can be a slow process. To ensure full recovery between agonist applications, a thorough washout period is necessary.

Protocol 2: Ensuring Full Recovery from Desensitization

• Initial Application: Apply (S)-(-)-5-Fluorowillardiine for the desired duration.

• Washout: Perfuse the cells with agonist-free external solution for a period of at least 2-5 minutes. The exact duration will depend on the specific receptor subtypes and their recovery kinetics.[19]

• Paired-Pulse Test: To empirically determine the necessary washout period, perform a paired-pulse experiment. Apply a second, identical pulse of the agonist at varying time intervals after the first pulse. Full recovery is achieved when the peak amplitude of the second response is equal to the first.[5][14]

Paired-Pulse Protocol for Assessing Recovery

Caption: Logic diagram for a paired-pulse protocol to determine the time course of recovery from desensitization.

Part 5: Data Summary

Table 1: Key Pharmacological Properties of (S)-(-)-5-Fluorowillardiine

Parameter	Value	Receptor Type	Experimental System
EC50	1.5 µM	AMPA/Kainate	Mouse Embryonic Hippocampal Neurons
Potency vs. AMPA	~7 times more potent	AMPA	Mouse Embryonic Hippocampal Neurons
Desensitization Profile	Strong and Rapid	AMPA	Various

Data synthesized from Patneau et al., 1992 and Wikipedia, 2023.[1][3]

References

• Patneau, D. K., Mayer, M. L., Jane, D. E., & Watkins, J. C. (1992). Activation and desensitization of AMPA/kainate receptors by novel derivatives of willardiine. Journal of Neuroscience, 12(2), 595–606. [Link]

• Straub, C., & Tomita, S. (2012). The auxiliary subunits Neto1 and Neto2: auxiliary subunits that determine key properties of native kainate receptors. Journal of Physiology, 590(1), 35-42. [Link]

• Dev, K. K., et al. (1999). Effects of thiocyanate and AMPA receptor ligands on (S)-5-fluorowillardiine, (S)-AMPA and (R,S)-AMPA binding to rat brain membranes. British Journal of Pharmacology, 128(5), 1057–1066. [Link]

• Wikipedia. (2023). 5-Fluorowillardiine. [Link]

• Fisher, J. L. (2012). The Auxiliary Subunits Neto1 and Neto2 Reduce Voltage-Dependent Inhibition of Recombinant Kainate Receptors. Journal of Neuroscience, 32(37), 12895-12900. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Cyclothiazide? [Link]

• Fucile, S., et al. (2006). Effects of cyclothiazide on GluR1/AMPA receptors. Proceedings of the National Academy of Sciences, 103(30), 11433-11438. [Link]

• Reid, K., & Gardoni, F. (1998). Cyclothiazide and AMPA receptor desensitization: analyses from studies of AMPA-induced release of [3H]-noradrenaline from hippocampal slices. British journal of pharmacology, 124(7), 1469–1476. [Link]

• ResearchGate. (2012). The Auxiliary Subunits Neto1 and Neto2 Reduce Voltage-Dependent Inhibition of Recombinant Kainate Receptors. [Link]

• Fucile, S., et al. (2006). Effects of cyclothiazide on GluR1/AMPA receptors. PNAS, 103(30), 11433-11438. [Link]

• Barygin, O. I., et al. (2024). The diversity of AMPA receptor inhibition mechanisms among amidine-containing compounds. Frontiers in Molecular Neuroscience, 17. [Link]

• Barberis, A., et al. (2011). Neto1 and Neto2: auxiliary subunits that determine key properties of native kainate receptors. The Journal of physiology, 589(Pt 24), 5945–5951. [Link]

• Meyerson, J. R., et al. (2014). Structural basis of kainate subtype glutamate receptor desensitization. Nature, 514(7522), 328–334. [Link]

• Kamalova, A., & Nakagawa, T. (2021). Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review. International journal of molecular sciences, 22(16), 8883. [Link]

• Chen, S., et al. (2017). Structural Bases of Desensitization in AMPA Receptor-Auxiliary Subunit Complexes. Neuron, 95(6), 1313–1321.e4. [Link]

• Partin, K. M., et al. (1996). AMPA Receptor Flip/Flop Mutants Affecting Deactivation, Desensitization, and Modulation by Cyclothiazide, Aniracetam, and Thiocyanate. Journal of Neuroscience, 16(21), 6634-6647. [Link]

• Tomita, S., et al. (2005). Stargazin Reduces Desensitization and Slows Deactivation of the AMPA-Type Glutamate Receptors. The Journal of neuroscience : the official journal of the Society for Neuroscience, 25(1), 267–277. [Link]

• Yedid, G., et al. (2021). Allosteric competition and inhibition in AMPA receptors. Nature structural & molecular biology, 28(1), 75–84. [Link]

• Robert, A., & Howe, J. R. (2003). How AMPA receptor desensitization depends on receptor occupancy. The Journal of neuroscience : the official journal of the Society for Neuroscience, 23(3), 847–858. [Link]

• PubChem. (n.d.). 5-Fluorowillardiine. [Link]

• MacLean, D. M. (2011). Not All Desensitizations Are Created Equal: Physiological Evidence That AMPA Receptor Desensitization Differs for Kainate and Glutamate. The Journal of neuroscience : the official journal of the Society for Neuroscience, 31(25), 9349–9357. [Link]

• Chen, L., et al. (2014). Activation mechanism of AMPA receptors illuminated by complexes with cone snail toxin, allosteric potentiator and orthosteric agonists. bioRxiv. [Link]

• Swanson, G. T., et al. (1998). Heterogeneity of homomeric GluR5 kainate receptor desensitization expressed in HEK293 cells. The Journal of physiology, 511( Pt 1), 33–46. [Link]

• Jin, R., et al. (2005). Mechanism of positive allosteric modulators acting on AMPA receptors. The Journal of neuroscience : the official journal of the Society for Neuroscience, 25(39), 9027–9036. [Link]

Sources

• 1. 5-Fluorowillardiine - Wikipedia [en.wikipedia.org]
• 2. 5-Fluorowillardiine [medbox.iiab.me]
• 3. Activation and desensitization of AMPA/kainate receptors by novel derivatives of willardiine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structural basis of kainate subtype glutamate receptor desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. How AMPA Receptor Desensitization Depends on Receptor Occupancy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Allosteric competition and inhibition in AMPA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Cyclothiazide? [synapse.patsnap.com]
• 8. Effects of cyclothiazide on GluR1/AMPA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cyclothiazide and AMPA receptor desensitization: analyses from studies of AMPA-induced release of [3H]-noradrenaline from hippocampal slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | The diversity of AMPA receptor inhibition mechanisms among amidine-containing compounds [frontiersin.org]
• 11. jneurosci.org [jneurosci.org]
• 12. Mechanism of Positive Allosteric Modulators Acting on AMPA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Stargazin Reduces Desensitization and Slows Deactivation of the AMPA-Type Glutamate Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Dancing partners at the synapse: auxiliary subunits that shape kainate receptor function - PMC [pmc.ncbi.nlm.nih.gov]
• 16. jneurosci.org [jneurosci.org]
• 17. researchgate.net [researchgate.net]
• 18. Neto1 and Neto2: auxiliary subunits that determine key properties of native kainate receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Heterogeneity of homomeric GluR5 kainate receptor desensitization expressed in HEK293 cells - PMC [pmc.ncbi.nlm.nih.gov]

Stability and storage conditions for (S)-(-)-5-Fluorowillardiine hydrochloride

A Guide to Stability, Storage, and Experimental Best Practices

Welcome to the technical support center for (S)-(-)-5-Fluorowillardiine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the stability and optimal storage conditions for this potent AMPA receptor agonist. Authored from the perspective of a Senior Application Scientist, this document synthesizes technical data with practical, field-proven insights to ensure the integrity and reliability of your experiments.

Frequently Asked Questions (FAQs)

Here we address common questions regarding the handling and storage of (S)-(-)-5-Fluorowillardiine hydrochloride.

Q1: How should I store the solid (powder) form of (S)-(-)-5-Fluorowillardiine hydrochloride upon receipt?

For long-term storage, the solid compound should be stored at -20°C, where it can remain stable for up to three years. For shorter periods, storage at 4°C is acceptable for up to two years.[1] It is crucial to keep the product in a sealed container to protect it from moisture.[1][2]

Q2: What is the recommended procedure for preparing a stock solution?

(S)-(-)-5-Fluorowillardiine hydrochloride is soluble in water.[1] To prepare a stock solution, we recommend reconstituting the solid in sterile, nuclease-free water. For example, to create a 10 mM stock solution, you can dissolve the appropriate mass of the compound in water. If complete dissolution is slow, gentle warming or brief sonication may be applied. Note that some suppliers state that ultrasonic assistance may be needed for higher concentrations.[2]

Q3: How should I store my stock solutions?

Proper storage of stock solutions is critical to prevent degradation and loss of activity. We recommend the following:

• Long-term storage: Aliquot the stock solution into single-use vials and store them at -80°C. Under these conditions, the solution is stable for up to 6 months.[1][2]

• Short-term storage: For more frequent use, aliquots can be stored at -20°C for up to 1 month.[1][2]

Crucially, repeated freeze-thaw cycles should be avoided as they can lead to compound degradation and a decrease in potency. [2]

Q4: I left the solid compound at room temperature for a few days. Is it still usable?

(S)-(-)-5-Fluorowillardiine hydrochloride is stable at ambient temperatures for short periods, such as during shipping.[1] Therefore, a few days at room temperature should not significantly impact its stability. However, for optimal long-term preservation, it is imperative to transfer it to the recommended storage conditions as soon as possible.

Q5: Can I use DMSO to prepare my stock solution?

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments and provides guidance on how to resolve them.

Issue 1: I am not observing the expected biological activity with my compound.

Several factors could contribute to a lack of biological activity. Consider the following troubleshooting steps:

• Improper Storage: Verify that both the solid compound and the stock solutions have been stored according to the recommended conditions (-20°C or -80°C).

• Freeze-Thaw Cycles: Confirm that the stock solution has not been subjected to multiple freeze-thaw cycles.

• Contamination: Ensure that the stock solution has not been contaminated. If you are using an aqueous stock solution, it is good practice to filter-sterilize it through a 0.22 µm filter before use, especially for cell-based assays.[2]

• Experimental Conditions: Review your experimental protocol. The pKa of 5-Fluorowillardiine is approximately 7.98, meaning its ionization state will be sensitive to pH changes around physiological conditions.[4] This could potentially influence its binding to the AMPA receptor. Ensure your buffer systems are appropriate and consistent.

Workflow for Investigating Loss of Compound Activity

Caption: A step-by-step workflow for troubleshooting unexpected experimental results.

Issue 2: My stock solution appears cloudy or has precipitates.

Cloudiness or precipitation can occur for several reasons:

• Concentration: The concentration of your stock solution may exceed the solubility limit of the compound in the chosen solvent. The solubility of (S)-(-)-5-Fluorowillardiine hydrochloride in water is approximately 6.67 mg/mL (~26.30 mM).[1]

• Low Temperature: The compound may be precipitating out of solution at low temperatures. Try gently warming the solution to room temperature and vortexing to redissolve the precipitate before use.

• Contamination: Microbial contamination can also lead to cloudiness in aqueous solutions. Ensure you are using sterile water and proper aseptic techniques when preparing and handling your stock solutions.

Quantitative Data Summary

Parameter	Storage Condition	Duration of Stability
Solid (Powder)	-20°C	3 years[1]
4°C	2 years[1]
Stock Solution	-80°C	6 months[1][2]
-20°C	1 month[1][2]

Experimental Protocols

Protocol 1: Reconstitution of (S)-(-)-5-Fluorowillardiine Hydrochloride

• Allow the vial of solid (S)-(-)-5-Fluorowillardiine hydrochloride to equilibrate to room temperature before opening to prevent condensation of moisture.

• Add the desired volume of sterile, nuclease-free water to the vial to achieve the target concentration (e.g., 10 mM).

• Cap the vial and vortex gently until the solid is completely dissolved. If necessary, brief sonication can be used to aid dissolution.

• For cell culture experiments, it is recommended to filter the stock solution through a 0.22 µm sterile filter.[2]

• Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

• Label the aliquots clearly with the compound name, concentration, and date of preparation.

• Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Conceptual Diagram of Stability Factors

Caption: Key environmental factors influencing the stability of the compound.

In-Depth Scientific Insights

While specific degradation pathways for (S)-(-)-5-Fluorowillardiine hydrochloride are not extensively published, we can infer potential sensitivities based on its chemical structure, which includes a uracil-like ring. Molecules with such moieties can be susceptible to hydrolysis, especially under strongly acidic or alkaline conditions. Therefore, maintaining solutions at a neutral pH is advisable for long-term stability.

Although no specific data on photostability is available, it is a general best practice in chemical handling to protect compounds from prolonged exposure to light to prevent potential photodegradation. Storing aliquots in amber vials or in a light-protected box is a simple and effective precautionary measure.

References

• Angene Chemical. (2025-11-04).

• Wikipedia. 5-Fluorowillardiine. Retrieved from [Link]

• Lu, Y. M., & Mattson, M. P. (2001). Dimethyl sulfoxide suppresses NMDA- and AMPA-induced ion currents and calcium influx and protects against excitotoxic death in hippocampal neurons. Experimental neurology, 170(1), 180–185.

Sources

• 1. (S)-(-)-5-Fluorowillardiine hydrochloride | AMPAR agonist | CAS# 1321546-70-6 | InvivoChem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Dimethyl sulfoxide suppresses NMDA- and AMPA-induced ion currents and calcium influx and protects against excitotoxic death in hippocampal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 5-Fluorowillardiine - Wikipedia [en.wikipedia.org]

Technical Support Center: A Researcher's Guide to (S)-(-)-5-Fluorowillardiine

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals utilizing (S)-(-)-5-Fluorowillardiine. As a potent α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor agonist, its precision in experiments is paramount.[1][2] However, like many targeted compounds, its effects are not always confined to the intended receptor. This document is structured to provide you with the expertise and validated methodologies required to anticipate, identify, and mitigate potential off-target effects, ensuring the integrity and reproducibility of your research.

Part 1: Troubleshooting Guide — Navigating Unexpected Experimental Outcomes

Experiments with potent agonists can yield complex results. This section is designed to help you diagnose and resolve specific issues that may arise from the nuanced pharmacology of (S)-(-)-5-Fluorowillardiine.

Issue 1: Observing Greater-Than-Expected Excitotoxicity or Apoptosis

• Question: My neuronal cultures are showing significant cell death at concentrations of (S)-(-)-5-Fluorowillardiine (e.g., 1-10 µM) that I expected to be selective for AMPA receptor activation. Is this purely AMPA-mediated excitotoxicity, or could something else be at play?

• Answer & Rationale: While AMPA receptor over-activation is a primary driver of excitotoxicity, (S)-(-)-5-Fluorowillardiine is not perfectly selective. Its most significant off-target activity is at kainate receptors .[2][3][4] Studies have demonstrated that the neurotoxicity of (S)-(-)-5-Fluorowillardiine in cortical neurons is biphasic and mediated by both AMPA and kainate receptors.[1][4] Therefore, if your cell model expresses kainate receptors, the observed toxicity is likely a composite effect. The willardiine scaffold shows that small changes to the 5-position of the uracil ring can shift selectivity; the small fluorine atom of 5-Fluorowillardiine favors AMPA receptors, whereas a larger iodine atom confers high selectivity for kainate receptors.[5][6]

• Diagnostic Workflow: The most direct way to dissect this is to pharmacologically isolate the receptor subtypes.

  Caption: Workflow for deconvoluting receptor-specific toxicity.

• Protocol: Differentiating AMPA vs. Kainate Receptor-Mediated Toxicity

  • Objective: To quantify the contribution of AMPA and kainate receptors to the observed excitotoxicity.

  • Cell Seeding: Plate primary neurons or relevant cell lines at a consistent density and allow for maturation/adherence.

  • Experimental Groups: Prepare media for the following conditions:

    • Vehicle Control

    • (S)-(-)-5-Fluorowillardiine (at the concentration causing toxicity)

    • Selective AMPA Antagonist (e.g., 20 µM NBQX) alone

    • Selective Kainate Antagonist (e.g., 10 µM UBP 310) alone

    • (S)-(-)-5-Fluorowillardiine + AMPA Antagonist

    • (S)-(-)-5-Fluorowillardiine + Kainate Antagonist

  • Pre-incubation: Add the antagonists to the respective wells 30-60 minutes before adding (S)-(-)-5-Fluorowillardiine to allow for receptor occupancy.

  • Treatment: Add (S)-(-)-5-Fluorowillardiine and incubate for your standard experimental duration (e.g., 24 hours).

  • Assessment: Use a quantitative cell viability assay (e.g., LDH release for cytotoxicity, or MTT/resazurin for viability).

  • Interpretation of Results:

Experimental Condition	Expected Result if Toxicity is...
5-FW + AMPA Antagonist	AMPA-driven: Significant rescue of cell viability. Kainate-driven: Minimal or no rescue.
5-FW + Kainate Antagonist	AMPA-driven: Minimal or no rescue. Kainate-driven: Significant rescue of cell viability.
Note: A partial rescue in both conditions suggests a combined effect.

Issue 2: Inconsistent or Rapidly Attenuating Downstream Signaling

• Question: I'm stimulating cells with (S)-(-)-5-Fluorowillardiine to measure Ca2+ influx or downstream kinase phosphorylation (e.g., pERK), but my signal is weak, variable, or disappears very quickly. What's causing this?

• Answer & Rationale: This is a classic presentation of rapid receptor desensitization. (S)-(-)-5-Fluorowillardiine is a potent agonist that can cause profound and rapid desensitization of AMPA/kainate receptors.[3] The receptor channel opens upon agonist binding, but then quickly enters a closed, agonist-bound desensitized state, which terminates the signal (like ion flux) even while the agonist is still present. The kinetics of this process are very fast, often peaking within seconds to minutes and then declining sharply. If your endpoint measurement is not timed perfectly, you will miss the peak of activation.

• Mitigation Workflow: To capture the true signaling potential, you must optimize your stimulation timing and consider using a positive allosteric modulator (PAM) to reduce desensitization.

  Caption: Strategies to overcome receptor desensitization.

• Protocol: Using a PAM to Stabilize the Active Receptor State

  • Objective: To enhance and prolong the signaling response to (S)-(-)-5-Fluorowillardiine by inhibiting AMPA receptor desensitization.

  • Materials: (S)-(-)-5-Fluorowillardiine; Cyclothiazide (CTZ), a well-characterized AMPA receptor PAM.

  • Procedure:

    • Prepare your standard cell stimulation experiment.

    • Create two main groups:

      • Group A: Stimulation with (S)-(-)-5-Fluorowillardiine alone across your optimized time course.

      • Group B: Pre-incubate cells with an effective concentration of CTZ (e.g., 10-50 µM) for 15-30 minutes. Then, stimulate with (S)-(-)-5-Fluorowillardiine (in the continued presence of CTZ) across the same time course.

  • Endpoint Analysis: Perform your downstream assay (e.g., Western blot for pERK/Total ERK, fluorescent calcium imaging).

  • Expected Outcome: In the presence of CTZ, you should observe a significantly larger and more sustained signal (higher amplitude and longer duration) in response to (S)-(-)-5-Fluorowillardiine. This both confirms that desensitization was the limiting factor and provides a method for achieving a more robust experimental window.

Part 2: Frequently Asked Questions (FAQs)

• Q1: What is the precise selectivity profile of (S)-(-)-5-Fluorowillardiine?

  • A1: Its primary target is the AMPA receptor, for which it is a potent agonist with an EC50 of approximately 1.5 µM in mouse hippocampal neurons.[1][3] It is substantially more potent than AMPA itself.[3] Its main off-target liability is the kainate receptor family.[3][4] It has negligible activity at NMDA or metabotropic glutamate (mGlu) receptors at typical working concentrations.[7][8][9][10]

• Q2: How should I prepare and store stock solutions?

  • A2: (S)-(-)-5-Fluorowillardiine is soluble in aqueous solutions. We recommend preparing a 10-50 mM stock solution in high-purity water or a suitable buffer (e.g., PBS). Aliquot into single-use volumes to prevent contamination and degradation from repeated freeze-thaw cycles. Store frozen at -20°C or -80°C for long-term stability.

• Q3: Can I use this compound for in vivo studies?

  • A3: Caution is strongly advised. (S)-(-)-5-Fluorowillardiine is a known excitotoxic neurotoxin when used in vivo.[1] Its use is primarily recommended for in vitro applications where the cellular environment and compound concentration can be precisely controlled.[1][2]

• Q4: Besides pharmacological antagonists, how can I confirm my effects are not off-target?

  • A4: The gold standard is to use a genetic approach. If possible, repeat key experiments in cells where the suspected off-target receptor (e.g., a specific kainate receptor subunit) has been knocked out or knocked down using CRISPR or shRNA. The disappearance of the confounding effect in the knockout/knockdown cells provides definitive evidence of an off-target interaction.

Part 3: References

• Patneau, D. K., Mayer, M. L., Jane, D. E., & Watkins, J. C. (1992). Activation and desensitization of AMPA/kainate receptors by novel derivatives of willardiine. Journal of Neuroscience, 12(2), 595–606. [Link]

• 5-Fluorowillardiine - Wikipedia. (n.d.). Retrieved from [Link]

• More, J. C., Nistico, R., Dolman, N. P., Clarke, V. R., Alt-Abo, M. M., Jane, D. E., & Lodge, D. (2003). Structural requirements for novel willardiine derivatives acting as AMPA and kainate receptor antagonists. British Journal of Pharmacology, 138(6), 1093–1100. [Link]

• Iadanza, M. G., & Gotor, V. (2022). Willardiine and Its Synthetic Analogues: Biological Aspects and Implications in Peptide Chemistry of This Nucleobase Amino Acid. Molecules, 27(20), 6828. [Link]

• Fucarino, A., Di Marco, R., & Caraci, F. (2023). Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review. International Journal of Molecular Sciences, 24(17), 13398. [Link]

• Hawkinson, J. E., & Espitia, S. A. (1997). Effects of thiocyanate and AMPA receptor ligands on (S)-5-fluorowillardiine, (S)-AMPA and (R,S)-AMPA binding. European Journal of Pharmacology, 329(2-3), 213–221. [Link]

• Larm, J. A., Cheung, N. S., & Beart, P. M. (1996). (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors. European Journal of Pharmacology, 314(1-2), 249–254. [Link]

• 5-Fluorowillardiine. (n.d.). In ScienceDirect Topics. Retrieved from [Link]

• Pochwat, B., Szewczyk, B., Sławińska, A., & Nowak, G. (2023). Modulation of Metabotropic Glutamate Receptors as a Strategy to Improve the Efficacy and Safety of Ketamine as an Antidepressant. Pharmaceuticals, 16(11), 1618. [Link]

• Cryan, J. F., & Slattery, D. A. (2021). Targeting metabotropic glutamate receptors for the treatment of depression and other stress-related disorders. Neuropharmacology, 196, 108688. [Link]

• Mena, M. A., Casarejos, M. J., Gimenez-Gomez, P., & de Yebenes, J. G. (1996). Metabotropic glutamate receptor agonists reduce glutamate release from cultured astrocytes. Journal of Neurochemistry, 67(4), 1547–1555. [Link]

• Chem Help ASAP. (2020, August 23). off-target effects [Video]. YouTube. [Link]

• Turcatel, G. A., & Moura, S. (2024). Glutamate Receptor Agonists as Triggers of Neurotoxicity: Decoding Pathways of Five Neurotoxins and Potential Therapeutic Targets. ACS Chemical Neuroscience. [Link]

• Nicoletti, F., & Wroblewski, J. T. (2020). Targeting metabotropic glutamate receptors for rapid-acting antidepressant drug discovery. Expert Opinion on Drug Discovery, 15(11), 1309–1320. [Link]

Sources

• 1. 5-Fluorowillardiine - Wikipedia [en.wikipedia.org]
• 2. Willardiine and Its Synthetic Analogues: Biological Aspects and Implications in Peptide Chemistry of This Nucleobase Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation and desensitization of AMPA/kainate receptors by novel derivatives of willardiine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structural requirements for novel willardiine derivatives acting as AMPA and kainate receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rndsystems.com [rndsystems.com]
• 7. Modulation of Metabotropic Glutamate Receptors as a Strategy to Improve the Efficacy and Safety of Ketamine as an Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeting metabotropic glutamate receptors for the treatment of depression and other stress-related disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Metabotropic glutamate receptor agonists reduce glutamate release from cultured astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Targeting metabotropic glutamate receptors for rapid-acting antidepressant drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Guide: Controlling for Neurotoxicity in (S)-(-)-5-Fluorowillardiine Experiments

Prepared by the Applications Science Team

Welcome to the technical support center for researchers utilizing (S)-(-)-5-Fluorowillardiine. This guide is designed to provide you with the foundational knowledge and practical protocols to effectively use this potent agonist while controlling for its inherent neurotoxic effects. As scientists, we understand that robust and reproducible data is paramount. This guide moves beyond simple instructions to explain the causality behind our recommended experimental designs, ensuring your protocols are self-validating and your results are unambiguous.

Section 1: Understanding the Mechanism of Neurotoxicity

This section addresses the fundamental properties of (S)-(-)-5-Fluorowillardiine and the biological cascade that leads to neuronal damage.

Q1: What is (S)-(-)-5-Fluorowillardiine and how does it work?

(S)-(-)-5-Fluorowillardiine is a highly potent and selective synthetic agonist for the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) subtype of ionotropic glutamate receptors.[1][2][3] While it is primarily classified as an AMPA receptor agonist, it's crucial to recognize that it can also activate kainate receptors, particularly at higher concentrations.[2][4] Its potency is significantly greater than that of AMPA itself; for instance, in mouse hippocampal neurons, it has an EC50 of approximately 1.5 µM, making it about seven times more potent than AMPA.[5][6] This high affinity makes it an invaluable tool for selectively stimulating AMPA receptors in vitro to study synaptic transmission, plasticity, and neuronal excitability.[2]

Q2: Why is (S)-(-)-5-Fluorowillardiine neurotoxic?

The very mechanism that makes (S)-(-)-5-Fluorowillardiine a powerful research tool is also the source of its neurotoxicity: excitotoxicity .[2][6] As a strong agonist of glutamate receptors, it can lead to their excessive and prolonged activation.[7] This triggers a well-characterized cascade of events inside the neuron:

• Receptor Over-Activation: Sustained binding of the agonist to AMPA and kainate receptors holds their ion channels open.

• Massive Ion Influx: This leads to a large influx of sodium (Na+) and, critically, calcium (Ca2+) ions.[8]

• Calcium Overload: The cell's internal mechanisms for buffering and sequestering Ca2+ become overwhelmed. This pathological increase in intracellular Ca2+ is the central trigger for excitotoxic damage.[8]

• Activation of Deleterious Enzymes: Excess Ca2+ activates numerous enzymes that can damage cellular components, including proteases (e.g., calpains), phospholipases that degrade cell membranes, and endonucleases that fragment DNA.[8]

• Mitochondrial Dysfunction: Mitochondria attempt to sequester the excess Ca2+, which disrupts their membrane potential, impairs ATP production, and leads to the generation of Reactive Oxygen Species (ROS).[7][9]

• Apoptotic Pathway Initiation: The combination of DNA damage, oxidative stress, and mitochondrial distress activates intrinsic apoptotic pathways, notably involving the activation of executioner enzymes like caspase-3.[9]

• Cell Death: This cascade ultimately results in neuronal death, which can occur through either apoptosis (programmed cell death) or necrosis (uncontrolled cell lysis).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 5-Fluorowillardiine [medbox.iiab.me]
• 3. AMPA receptor - Wikipedia [en.wikipedia.org]
• 4. (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Activation and desensitization of AMPA/kainate receptors by novel derivatives of willardiine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 5-Fluorowillardiine - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Pictorial Review of Glutamate Excitotoxicity: Fundamental Concepts for Neuroimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Improving signal-to-noise ratio in recordings with (S)-(-)-5-Fluorowillardiine

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for (S)-(-)-5-Fluorowillardiine. As a potent and selective AMPA receptor agonist, this compound is a valuable tool for in vitro studies of glutamatergic neurotransmission.[1][2] This guide, developed by our team of application scientists, is designed to provide you with the necessary information to optimize your experiments and troubleshoot common issues, ensuring a high signal-to-noise ratio and reproducible results.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the use of (S)-(-)-5-Fluorowillardiine.

Q1: What is the primary mechanism of action of (S)-(-)-5-Fluorowillardiine?

(S)-(-)-5-Fluorowillardiine is a selective agonist for the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, a key player in fast excitatory synaptic transmission in the central nervous system.[2] It binds to the ligand-binding domain of the AMPA receptor, inducing a conformational change that opens the ion channel and allows for the influx of cations like Na+ and Ca2+, leading to neuronal depolarization.[3] It is more potent than AMPA itself and shows selectivity for hGluR1 and hGluR2 subunits over hGluR5, a kainate receptor subunit.[1]

Q2: What are the key advantages of using (S)-(-)-5-Fluorowillardiine over other AMPA receptor agonists?

The primary advantage of (S)-(-)-5-Fluorowillardiine lies in its high potency, with a Ki of 14.7 nM for hGluR1 and 25.1 nM for hGluR2.[1] This allows for the use of lower concentrations to elicit robust responses, which can be beneficial in minimizing off-target effects. Its selectivity for AMPA receptors over some kainate receptor subtypes also provides a more targeted approach to studying AMPA receptor function.[1]

Q3: What is receptor desensitization and how does it relate to (S)-(-)-5-Fluorowillardiine?

AMPA receptors exhibit rapid desensitization, a process where the receptor enters a closed, inactive state despite the continued presence of the agonist.[4] (S)-(-)-5-Fluorowillardiine is known to induce rapid but incomplete desensitization of AMPA receptors. This property is crucial to consider during experimental design, as it can affect the amplitude and kinetics of recorded currents. The rapid desensitization is a key factor that can contribute to a poor signal-to-noise ratio if not properly managed.

Q4: How should I prepare and store (S)-(-)-5-Fluorowillardiine solutions?

For optimal results and to ensure the stability of the compound, it is recommended to store (S)-(-)-5-Fluorowillardiine at room temperature as a solid.[1] For preparing stock solutions, consult the Certificate of Analysis provided with your specific batch for solubility information. It is generally advisable to prepare fresh solutions for each experiment to avoid degradation. If storage of a stock solution is necessary, aliquot and store at -20°C or -80°C and avoid repeated freeze-thaw cycles. Always use high-purity solvents appropriate for your experimental system.

Troubleshooting Guide: Improving Signal-to-Noise Ratio

A low signal-to-noise ratio (SNR) is a common challenge in electrophysiological recordings. This section provides a structured approach to identifying and resolving issues that may arise during your experiments with (S)-(-)-5-Fluorowillardiine.

Issue 1: Weak or No Signal

Possible Cause	Troubleshooting Steps
Incorrect Agonist Concentration	(S)-(-)-5-Fluorowillardiine is highly potent. Ensure you are using a concentration within the effective range for your specific cell type and receptor expression levels. A concentration that is too low will not elicit a detectable signal. Start with a concentration in the low micromolar range and perform a dose-response curve to determine the optimal concentration for your system.
Degraded Agonist Solution	Prepare fresh solutions of (S)-(-)-5-Fluorowillardiine for each experiment. If using a frozen stock, ensure it has not undergone multiple freeze-thaw cycles, which can lead to degradation.
Poor Cell Health or Low Receptor Expression	Use healthy, viable cells for your recordings. If using a heterologous expression system, verify the expression of your target AMPA receptor subunits.
Blocked Perfusion System	Ensure your perfusion system is functioning correctly and that the agonist solution is reaching the cells. Check for any blockages or leaks in the tubing.

Issue 2: High Background Noise

Possible Cause	Troubleshooting Steps
Electrical Interference	Ensure your recording setup is properly grounded and shielded within a Faraday cage. Identify and move any potential sources of electrical noise (e.g., power cords, centrifuges, monitors) away from the setup.
Poor Gigaseal	A high-resistance seal (>1 GΩ) between the patch pipette and the cell membrane is critical for low-noise recordings. If the seal is poor, you will observe high background noise. Use clean pipettes and ensure your solutions are filtered to prevent debris from interfering with seal formation.
Vibrations	Isolate your recording setup from mechanical vibrations using an anti-vibration table.

Issue 3: Signal Variability and Poor Reproducibility

Possible Cause	Troubleshooting Steps
Rapid Receptor Desensitization	The rapid desensitization induced by (S)-(-)-5-Fluorowillardiine can lead to significant variability in current amplitudes. To mitigate this, consider co-application with a positive allosteric modulator that reduces desensitization, such as cyclothiazide.[3][5] Cyclothiazide can prolong the open state of the AMPA receptor channel, leading to a more stable and reproducible signal.[3]
Fluctuations in Agonist Concentration	Ensure a stable and consistent application of the agonist. The kinetic properties of AMPA receptors can be influenced by agonist concentration, leading to variability in channel conductance and open probability.[6][7] A reliable and rapid perfusion system is essential for consistent agonist application.
Excitotoxicity at High Concentrations	(S)-(-)-5-Fluorowillardiine can be neurotoxic at higher concentrations, leading to cell death and a decline in signal over time.[8] Use the lowest effective concentration and limit the duration of exposure to minimize excitotoxic effects.

Experimental Protocols

Protocol 1: Preparation of (S)-(-)-5-Fluorowillardiine Stock Solution

• Refer to the Certificate of Analysis for the molecular weight of your specific batch of (S)-(-)-5-Fluorowillardiine.

• Calculate the amount of powder needed to prepare a stock solution of a desired concentration (e.g., 10 mM).

• Weigh the powder accurately using a calibrated microbalance.

• Dissolve the powder in a suitable high-purity solvent (e.g., sterile water or DMSO, check the product datasheet for solubility).

• Vortex the solution until the powder is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Managing AMPA Receptor Desensitization with Cyclothiazide

• Prepare a stock solution of cyclothiazide (e.g., 10 mM in DMSO).

• During your electrophysiology experiment, pre-incubate the cells with a working concentration of cyclothiazide (typically 10-100 µM) for a few minutes before applying (S)-(-)-5-Fluorowillardiine.[9]

• Co-apply (S)-(-)-5-Fluorowillardiine with the same concentration of cyclothiazide.

• Observe the effect on the recorded current. You should see a potentiation of the peak current and a significant reduction in the rate of desensitization.

• Note: Cyclothiazide can also inhibit GABAA receptors, so consider this potential off-target effect in your experimental interpretation.[10]

Visualizing Experimental Concepts

To further clarify the concepts discussed, the following diagrams illustrate key pathways and workflows.

Caption: AMPA Receptor Gating by (S)-(-)-5-Fluorowillardiine.

Caption: Troubleshooting Workflow for Low SNR Recordings.

Quantitative Data Summary

Parameter	Value	Reference
(S)-(-)-5-Fluorowillardiine Ki (hGluR1)	14.7 nM	[1]
(S)-(-)-5-Fluorowillardiine Ki (hGluR2)	25.1 nM	[1]
(S)-(-)-5-Fluorowillardiine Ki (hGluR5)	1820 nM	[1]
Effective Concentration Range (in vitro)	Low µM range (empirically determined)	General Recommendation
Cyclothiazide Working Concentration	10 - 100 µM	[9]

References

• Fucile, S., et al. (2006). Effects of cyclothiazide on GluR1/AMPA receptors. Proceedings of the National Academy of Sciences, 103(8), 2953-2958. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Cyclothiazide? [Link]

• Arai, A. C., & Lynch, G. (1996). Cyclothiazide decreases [3H]AMPA binding to rat brain membranes: Evidence that AMPA receptor desensitization increases agonist affinity. Brain Research, 718(1-2), 209-213.
• Beart, P. M., et al. (1998). Cyclothiazide and AMPA receptor desensitization: analyses from studies of AMPA-induced release of [3H]-noradrenaline from hippocampal slices. British Journal of Pharmacology, 125(3), 559-567.

• Deng, G., & Chen, G. (2003). Cyclothiazide potently inhibits γ-aminobutyric acid type A receptors in addition to enhancing glutamate responses. Proceedings of the National Academy of Sciences, 100(22), 13025-13029. [Link]

• Coombs, I. D., & Cull-Candy, S. G. (2006). Influence of agonist concentration on AMPA and kainate channels in CA1 pyramidal cells in rat hippocampal slices. The Journal of Physiology, 573(Pt 2), 343-358. [Link]

• Coombs, I. D., & Cull-Candy, S. G. (2006). Influence of agonist concentration on AMPA and kainate channels in CA1 pyramidal cells in rat hippocampal slices. The Journal of Physiology, 573(2), 343-358.

• Robert, A., & Howe, J. R. (2003). How AMPA receptor desensitization depends on receptor occupancy. The Journal of Neuroscience, 23(3), 847-858. [Link]

• Robert, A., et al. (2005). The relationship between agonist potency and AMPA receptor kinetics. Biophysical Journal, 89(4), 2496-2506. [Link]

• Kruss, M., et al. (2012). Unitary properties of AMPA receptors with reduced desensitization. The Journal of General Physiology, 140(4), 437-452. [Link]

• Brorson, J. R., et al. (1996). AMPA receptor activation is rapidly toxic to cortical astrocytes when desensitization is blocked. The Journal of Neuroscience, 16(1), 200-209.
• Partin, K. M., et al. (1996). AMPA receptor flip/flop mutants affecting deactivation, desensitization, and modulation by cyclothiazide, aniracetam, and thiocyanate. The Journal of Neuroscience, 16(21), 6634-6647.

• Kessler, M., et al. (2008). Physiological significance of high and low affinity agonist binding to neuronal and recombinant AMPA receptors. Neuroscience, 152(4), 939-954. [Link]

• Chen, S., et al. (2017). Structural bases of desensitization in AMPA receptor-auxiliary subunit complexes. Neuron, 95(6), 1327-1338.e5. [Link]

• Clements, J. D., et al. (1998). Activation kinetics of AMPA receptor channels reveal the number of functional agonist binding sites. The Journal of Neuroscience, 18(4), 119-130. [Link]

• Wikipedia. (n.d.). 5-Fluorowillardiine. Retrieved from [Link]

• Erowid. (n.d.). 5-Fluorowillardiine. Retrieved from [Link]

• Larm, J. A., et al. (1996). (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors. European Journal of Pharmacology, 314(1-2), 249-254.

• U.S. Food and Drug Administration. (1986). Guidance for Industry #5 - Drug Stability Guidelines. [Link]

• Iachetta, G., et al. (2023). Long-term in vitro recording of cardiac action potentials on microelectrode arrays for chronic cardiotoxicity assessment. Archives of Toxicology, 97(2), 509-522. [Link]

• Gowers, S. A., et al. (2020). A simultaneous optical and electrical in-vitro neuronal recording system to evaluate microelectrode performance. PLoS One, 15(8), e0237433. [Link]

• Lott, J., et al. (2024). Highly Customizable 3D Microelectrode Arrays for In Vitro and In Vivo Neuronal Tissue Recordings. Advanced Science, 11(11), e2305944. [Link]

• Lott, J., et al. (2024). Highly Customizable 3D Microelectrode Arrays for In Vitro and In Vivo Neuronal Tissue Recordings. Advanced Science, 11(11), 2305944.

Sources

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• 2. 5-Fluorowillardiine - Wikipedia [en.wikipedia.org]
• 3. What is the mechanism of Cyclothiazide? [synapse.patsnap.com]
• 4. How AMPA Receptor Desensitization Depends on Receptor Occupancy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. Influence of agonist concentration on AMPA and kainate channels in CA1 pyramidal cells in rat hippocampal slices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Influence of agonist concentration on AMPA and kainate channels in CA1 pyramidal cells in rat hippocampal slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. AMPA receptor activation is rapidly toxic to cortical astrocytes when desensitization is blocked - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cyclothiazide potently inhibits γ-aminobutyric acid type A receptors in addition to enhancing glutamate responses - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Challenges of (S)-(-)-5-Fluorowillardiine for In Vivo Research

Introduction

Welcome to the technical support center for (S)-(-)-5-Fluorowillardiine. This resource is designed for researchers, scientists, and drug development professionals employing this potent and selective α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor agonist in in vivo models. (S)-(-)-5-Fluorowillardiine is a valuable tool for probing the function of AMPA receptors in the central nervous system (CNS).[1][2] However, its translation from in vitro success to reliable in vivo application is fraught with challenges, primarily stemming from its potent excitotoxic effects.[1][3]

This guide provides field-proven insights, troubleshooting protocols, and a comprehensive FAQ section to help you navigate these complexities, ensuring the integrity of your data and the welfare of your animal subjects.

Frequently Asked Questions (FAQs)

Q1: What is (S)-(-)-5-Fluorowillardiine and what is its primary mechanism of action?

A1: (S)-(-)-5-Fluorowillardiine is a structural analog of willardiine, a naturally occurring amino acid. It is a highly selective and potent agonist for the AMPA-type ionotropic glutamate receptor.[2][4] Its high affinity is attributed to the electron-withdrawing fluorine atom at the 5-position of the uracil ring.[1] Upon binding, it stabilizes the open state of the AMPA receptor ion channel, leading to an influx of Na+ and Ca2+ ions and subsequent neuronal depolarization. This makes it an excellent tool for selectively stimulating AMPA receptors in experimental settings.[5]

Q2: Why is using (S)-(-)-5-Fluorowillardiine in live animals so challenging?

A2: The primary challenge is its potent excitotoxicity .[1] As a powerful AMPA receptor agonist, systemic or even localized administration can lead to excessive neuronal stimulation, calcium overload, and subsequent neuronal death. This is why it is more commonly used in in vitro preparations where the cellular environment can be controlled.[2] Consequently, in vivo studies are sparse and must be approached with extreme caution.[1]

Q3: What are the potential off-target effects I should be aware of?

A3: While highly selective for AMPA receptors, (S)-(-)-5-Fluorowillardiine can also interact with kainate receptors, another subtype of ionotropic glutamate receptors.[1][3] Studies in cultured cortical neurons have shown that its neurotoxicity at higher concentrations is mediated by both AMPA and kainate receptors.[3] This is a critical consideration for data interpretation, as activation of kainate receptors can produce distinct physiological effects.

Q4: What are the key physicochemical properties I need to consider for formulation?

A4: (S)-(-)-5-Fluorowillardiine hydrochloride has some solubility in water, but achieving high concentrations for systemic administration can be difficult. Its properties are summarized in the table below. Careful formulation is essential for accurate dosing and bioavailability.

Property	Value	Source
Molecular Formula	C₇H₈FN₃O₄	[1]
Molar Mass	217.156 g/mol	[1]
logP	-1.168	[1]
pKa (Acidic)	2.118	[1]
Water Solubility (HCl salt)	~6.67 mg/mL

In-Depth Troubleshooting Guide

Issue 1: Severe Adverse Events or Mortality Observed Post-Administration (Excitotoxicity)

This is the most critical issue researchers face. Symptoms can range from seizures and hyperactivity to lethargy and sudden death, all indicative of excitotoxic shock.

Causality: Over-activation of AMPA receptors throughout the CNS leads to uncontrolled neuronal firing. This massive depolarization and calcium influx triggers apoptotic and necrotic cell death pathways, causing widespread neural damage.

• Dose Reduction is Paramount: The therapeutic window for this compound in vivo is exceptionally narrow. If you observe any adverse effects, the immediate action is to significantly reduce the dose.

  • Recommendation: Start with a micro-dose range (e.g., 0.01-0.1 mg/kg) and perform a meticulous dose-escalation study to find the Maximum Tolerated Dose (MTD). A detailed protocol for an MTD study is provided below.

• Refine Administration Route: Systemic routes (e.g., intravenous [IV], intraperitoneal [IP]) will distribute the compound broadly, increasing the risk of CNS-wide excitotoxicity.

  • Recommendation: Consider localized delivery methods like intracerebroventricular (ICV), intrathecal, or direct microinjection into a specific brain region of interest. This contains the compound's effect, requiring a much lower total dose and minimizing systemic side effects.

• Co-administration with an Antagonist (Advanced): In some paradigms, pre-treatment with a low dose of a competitive, non-selective AMPA/kainate receptor antagonist (e.g., NBQX) can help temper the agonist's effect.

  • Caution: This creates a complex pharmacological interaction. The antagonist dose and timing must be carefully optimized to avoid completely blocking the intended effect of (S)-(-)-5-Fluorowillardiine. This approach requires extensive validation.

• Monitor Animal Welfare Closely: Implement a detailed scoring sheet to monitor for signs of distress, including seizure activity, altered gait, and changes in grooming or feeding behavior. This ensures ethical treatment and provides clear endpoints for your study.

Caption: Troubleshooting workflow for managing excitotoxicity.

Issue 2: Compound Precipitation or Inconsistent Dosing (Formulation & Solubility)

Poor solubility leads to inaccurate dosing, high variability between animals, and potential for embolism if administered intravenously.[6]

Causality: Like many small molecules, (S)-(-)-5-Fluorowillardiine hydrochloride's aqueous solubility is limited, especially at neutral pH. Using inappropriate vehicles can cause the compound to crash out of solution upon preparation or, more dangerously, upon injection into the bloodstream.

• Vehicle Selection is Key: Avoid using water alone unless at very low concentrations. A multi-component vehicle is often necessary.

  • Recommendation: A common starting point for many research compounds is a vehicle containing a small percentage of an organic solvent and a surfactant.[6] Always include a "vehicle-only" control group in your experiments to rule out effects from the formulation itself.[6]

• pH Adjustment: The compound's solubility can be pH-dependent.

  • Recommendation: While the hydrochloride salt improves solubility in acidic conditions, the final formulation for injection should be adjusted to a physiologically compatible pH (typically 7.2-7.4) to prevent injection site irritation.[6] Use dilute NaOH or HCl for adjustment and check for precipitation after adjustment.

• Visual Inspection and Stability Check:

  • Recommendation: Always visually inspect your final formulation in the syringe before injection.[6] If you see any cloudiness or particulates, do not inject. Prepare formulations fresh whenever possible. If storage is necessary, perform a stability test by letting the solution stand at room temperature for the intended storage duration and re-inspecting for precipitation.[6]

Formulation (Order of Addition)	Route	Notes	Source
1. 10% DMSO 2. 40% PEG300 3. 5% Tween 80 4. 45% Saline	IP, SC, IV	A robust formulation for many compounds with low water solubility. Ensure final DMSO concentration is as low as possible.
1. 10% DMSO 2. 90% Corn Oil	IP, SC	Suitable for hydrophobic compounds. Not for IV use. Forms a depot at the injection site for slower release.
1. Aqueous Solution in Saline	All routes	Only viable for very low concentrations where solubility is confirmed (~<1 mg/mL). Ideal to minimize vehicle effects but often not practical.

Issue 3: Ambiguous Results or Unexpected Phenotype (Off-Target Effects)

Your experimental results may not align with known effects of AMPA receptor activation, suggesting other molecular targets are being engaged.

Causality: (S)-(-)-5-Fluorowillardiine can activate kainate receptors, which are also expressed throughout the CNS and mediate excitatory neurotransmission.[3] The functional consequences of activating kainate receptors can differ from AMPA receptors, confounding data interpretation. For example, while AMPA receptors are central to the induction of Long-Term Potentiation (LTP), kainate receptors play a more modulatory role.

• Pharmacological Blockade: Use a selective antagonist to confirm the involvement of the target receptor.

  • AMPA Receptor Confirmation: Pre-treat a cohort of animals with a selective AMPA receptor antagonist (e.g., a quinoxalinedione like NBQX). If the phenotype induced by (S)-(-)-5-Fluorowillardiine is blocked or significantly attenuated, it confirms the effect is AMPA receptor-mediated.

  • Kainate Receptor Investigation: In a separate cohort, use a selective kainate receptor antagonist (e.g., UBP310). If this has no effect, it suggests kainate receptors are not involved at that dose. If it partially blocks the phenotype, it indicates a mixed AMPA/kainate effect.

• Dose-Response Analysis: Off-target effects are often engaged at higher concentrations. A careful dose-response curve may reveal a biphasic effect, where a low-dose phenotype is purely AMPA-mediated, and a different or stronger phenotype at high doses involves kainate receptor activation.[3]

Caption: Agonist binding and activation of the AMPA receptor.

Experimental Protocols

Protocol 1: Preparation of an Injectable Formulation (1 mg/kg dose example)

This protocol describes the preparation of a 100 µL injection volume for a 25g mouse using the vehicle from Table 2, Formulation 1.

Materials:

• (S)-(-)-5-Fluorowillardiine HCl

• Dimethyl sulfoxide (DMSO), sterile

• PEG300, sterile

• Tween 80, sterile

• 0.9% Saline, sterile

• Sterile microcentrifuge tubes

Procedure:

• Calculate Required Mass: For a 1 mg/kg dose in a 25g mouse, you need 0.025 mg of the compound. To make a dosing solution of 0.25 mg/mL (for a 100 µL injection), you will prepare a small batch (e.g., 1 mL). Required mass = 0.25 mg.

• Prepare Stock Solution: Weigh out 2.5 mg of (S)-(-)-5-Fluorowillardiine HCl and dissolve it in 100 µL of DMSO in a sterile tube. Vortex until fully dissolved. This creates a 25 mg/mL stock.

• Prepare Dosing Solution (1 mL): a. In a new sterile tube, add 400 µL of PEG300. b. Add 50 µL of Tween 80 and vortex to mix. c. Add 10 µL of your DMSO stock solution (containing 0.25 mg of compound) to the PEG300/Tween 80 mixture. Vortex thoroughly. d. Slowly add 440 µL of sterile saline while vortexing to prevent precipitation. e. The final concentration will be 0.25 mg/mL in a vehicle of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline.

• Final Check: Visually inspect the final solution for clarity before drawing it into the syringe.

Protocol 2: Pilot Study to Determine Maximum Tolerated Dose (MTD)

Objective: To identify the highest dose that does not cause unacceptable toxicity or mortality.

Methodology:

• Animal Model: Use the same species, strain, and sex of animals as planned for the main study. Use a small number of animals (n=2-3 per group).

• Group Allocation:

  • Group 1: Vehicle control

  • Group 2: 0.01 mg/kg

  • Group 3: 0.1 mg/kg

  • Group 4: 0.5 mg/kg

  • Group 5: 1.0 mg/kg

  • (Doses are examples and should be adjusted based on any prior knowledge).

• Administration: Administer a single dose via the intended route (e.g., IP).

• Observation: Continuously monitor animals for the first 4 hours post-injection. Thereafter, check at 8, 12, and 24 hours. Record observations on a clinical scoring sheet, noting:

  • Seizure activity (score 0-4, from tremors to tonic-clonic seizures)

  • Mobility/Gait (normal, ataxic, immobile)

  • General appearance (grooming, piloerection)

  • Body weight change at 24 hours.

• Endpoint Definition: The MTD is defined as the highest dose at which no mortality occurs and no more than transient, mild clinical signs of toxicity are observed (e.g., slight lethargy that resolves within 4 hours). Any dose causing severe seizures or more than 10% body weight loss is considered above the MTD.

References

• BenchChem Technical Support Team. (2025). Technical Support Center: Troubleshooting FDW028 Solubility for In Vivo Studies. Benchchem.
• BenchChem Technical Support Team. (2025). Technical Support Center: Troubleshooting In Vivo Delivery of PK-10. Benchchem.

• Zagrobelny-Marycz, B., et al. (2023). Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review. MDPI. [Link]

• BenchChem Technical Support Team. (2025). Technical Support Center: Troubleshooting In Vivo Delivery of LAS190792. Benchchem.

• Wikipedia contributors. (n.d.). 5-Fluorowillardiine. Wikipedia. [Link]

• García-Morales, V., et al. (2023). Recent Insights into the Functional Role of AMPA Receptors in the Oligodendrocyte Lineage Cells In Vivo. PubMed Central. [Link]

• Frandsen, A., et al. (1995). AMPA receptor agonists: synthesis, protolytic properties, and pharmacology of 3-isothiazolol bioisosteres of glutamic acid. PubMed. [Link]

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• Sensagent. (n.d.). 5-Fluorowillardiine. Sensagent. [Link]

• Hawkinson, J. E., & Espitia, S. A. (1997). Effects of thiocyanate and AMPA receptor ligands on (S)-5-fluorowillardiine, (S)-AMPA and (R,S)-AMPA binding. PubMed. [Link]

• Larm, J. A., Cheung, N. S., & Beart, P. M. (1996). (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors. PubMed. [Link]

• More, J. C., et al. (2003). Structural requirements for novel willardiine derivatives acting as AMPA and kainate receptor antagonists. British Journal of Pharmacology. [Link]

• Grieco, C., et al. (2022). Willardiine and Its Synthetic Analogues: Biological Aspects and Implications in Peptide Chemistry of This Nucleobase Amino Acid. PubMed Central. [Link]

• Patneau, D. K., et al. (1992). Activation and desensitization of AMPA/kainate receptors by novel derivatives of willardiine. PubMed. [Link]

• Stensbøl, T. B., et al. (2002). The AMPA Receptor Binding Site: Focus on Agonists and Competitive Antagonists. ResearchGate. [Link]

• Chater, T. E., & Goda, Y. (2022). AMPA Receptors in Synaptic Plasticity, Memory Function, and Brain Diseases. Molecular and Cellular Neuroscience. [Link]

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Reference Data & Comparative Studies

Introduction: Delineating the Agonist Landscape of Excitatory Neurotransmission

An In-Depth Comparative Analysis of (S)-(-)-5-Fluorowillardiine, AMPA, and Kainate Potency at Ionotropic Glutamate Receptors

In the intricate landscape of neuroscience research, the precise modulation of excitatory neurotransmission is paramount to understanding the physiological and pathological processes within the central nervous system. The ionotropic glutamate receptors (iGluRs), particularly the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) and kainate receptors, are critical mediators of fast synaptic transmission.[1][2][3] The ability to selectively activate these receptor subtypes is crucial for elucidating their specific roles in synaptic plasticity, learning, and memory, as well as their involvement in neurological disorders.[1][3][4] This guide provides a comparative analysis of three key agonists: the endogenous ligand proxy AMPA, the selective excitotoxin kainate, and the potent synthetic agonist (S)-(-)-5-Fluorowillardiine. We will delve into their differential potencies, the experimental frameworks used to determine these properties, and the underlying molecular mechanisms.

Comparative Potency at AMPA and Kainate Receptors

The functional potency of an agonist is a critical parameter that dictates its utility in experimental settings. This is typically quantified by the half-maximal effective concentration (EC50), which represents the concentration of the agonist that elicits 50% of the maximal response. The following table summarizes the reported EC50 values for (S)-(-)-5-Fluorowillardiine, AMPA, and kainate at both AMPA and kainate receptors, derived from electrophysiological and neurotoxicity studies.

Compound	Receptor Target	EC50 (µM)	Cell Type	Reference
(S)-(-)-5-Fluorowillardiine	AMPA/Kainate Receptors	1.5	Mouse Embryonic Hippocampal Neurons	[5][6]
AMPA Receptors (high-affinity)	0.70	Murine Cortical Neurons	[7]
Kainate Receptors (low-affinity)	170	Murine Cortical Neurons	[7]
Kainate-preferring Receptors	69	Dorsal Root Ganglion (DRG) Neurons	[8]
(R,S)-AMPA	AMPA/Kainate Receptors	11	Mouse Embryonic Hippocampal Neurons	[5][6]
(S)-AMPA	AMPA Receptors	3.1	Murine Cortical Neurons	[7]
Kainate	Kainate Receptors	65	Murine Cortical Neurons	[7]

In-Depth Analysis of Agonist Potency

(S)-(-)-5-Fluorowillardiine: A High-Potency AMPA Receptor Agonist

(S)-(-)-5-Fluorowillardiine stands out as a highly potent and selective agonist for AMPA receptors.[5] In studies using mouse embryonic hippocampal neurons, it was found to be approximately seven times more potent than racemic AMPA, with an EC50 of 1.5 µM compared to 11 µM for AMPA.[5][6] This enhanced potency is attributed to the electron-withdrawing fluorine atom at the 5-position of the uracil ring, which optimizes the interaction with the AMPA receptor's ligand-binding domain.[5] While it is primarily considered an AMPA receptor agonist, (S)-(-)-5-Fluorowillardiine does exhibit some activity at kainate receptors, albeit at significantly higher concentrations, as evidenced by the biphasic dose-dependent neurotoxicity in cortical neurons with a low-affinity EC50 of 170 µM.[7] This separation in potency makes it an invaluable tool for the selective stimulation of AMPA receptors in vitro.[5]

AMPA: The Archetypal Agonist

As the namesake for the AMPA receptor, α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid is the quintessential agonist used to study this receptor class.[1] Its (S)-enantiomer is the biologically active form.[9] While crucial for defining the receptor, its potency is notably lower than that of (S)-(-)-5-Fluorowillardiine.[5][6] The EC50 of (S)-AMPA for inducing neurotoxicity in cortical neurons is 3.1 µM, highlighting a significant, though less potent, activation of AMPA receptors compared to the high-affinity component of (S)-(-)-5-Fluorowillardiine (0.70 µM).[7]

Kainate: The Defining Ligand for a Distinct Receptor Family

Kainate, or kainic acid, is a potent neurotoxin that selectively activates kainate receptors, a distinct family of ionotropic glutamate receptors.[10] While it can also activate AMPA receptors, its primary and most potent effects are mediated through kainate receptors.[7][11] In cultured murine cortical neurons, kainate induced cell death with an EC50 of 65 µM, an effect that was partially blocked by a low-affinity kainate receptor antagonist.[7] The distinct pharmacology and biophysical properties of kainate receptors, such as their slower kinetics compared to AMPA receptors, are central to their unique roles in modulating synaptic transmission and neuronal excitability.[10][12]

Visualizing the Molecular Mechanisms

Signaling Pathway of AMPA and Kainate Receptors

Both AMPA and kainate receptors are ligand-gated ion channels.[1][10] Upon binding of an agonist like glutamate, AMPA, or kainate, the receptor undergoes a conformational change, opening a central pore that is primarily permeable to sodium (Na+) and potassium (K+) ions. The influx of Na+ leads to depolarization of the postsynaptic membrane, generating an excitatory postsynaptic potential (EPSP).

Caption: Agonist binding to AMPA/kainate receptors induces a conformational change, leading to ion influx and membrane depolarization.

Methodologies for Potency Determination

The accurate determination of agonist potency relies on robust and validated experimental protocols. Below are detailed methodologies for two cornerstone techniques in receptor pharmacology.

Experimental Protocol 1: Whole-Cell Patch-Clamp Electrophysiology

This technique directly measures the ion flow through receptor channels in response to agonist application, providing a functional readout of receptor activation.[13][14][15]

Objective: To determine the EC50 of an agonist by measuring the dose-dependent increase in inward current in a voltage-clamped neuron.

Methodology:

• Cell Preparation:

  • Prepare acute brain slices or cultured neurons expressing the target receptors (e.g., hippocampal or cortical neurons).[11]

  • Transfer the slice or coverslip with cultured cells to a recording chamber on the stage of an upright microscope.

  • Continuously perfuse the chamber with artificial cerebrospinal fluid (aCSF) or an appropriate external solution, saturated with 95% O2 / 5% CO2.

• Patch-Clamp Recording:

  • Fabricate patch pipettes from borosilicate glass capillaries with a resistance of 3-5 MΩ when filled with internal solution.

  • The internal solution should contain ions appropriate for recording cationic currents (e.g., Cs-gluconate based) and be buffered to a physiological pH.

  • Under visual guidance (e.g., DIC optics), approach a target neuron with the patch pipette while applying positive pressure.

  • Form a giga-ohm seal between the pipette tip and the cell membrane.

  • Rupture the cell membrane within the pipette tip to achieve the whole-cell configuration.

  • Clamp the neuron's membrane potential at a negative holding potential (e.g., -60 mV or -70 mV) to maximize the inward driving force for Na+.

• Agonist Application and Data Acquisition:

  • Prepare a series of agonist solutions of increasing concentrations.

  • Apply the agonist solutions to the neuron using a fast perfusion system to ensure rapid solution exchange.

  • Record the inward current elicited by each agonist concentration.

  • Ensure a sufficient washout period between applications to allow for receptor recovery from desensitization.

• Data Analysis:

  • Measure the peak amplitude of the inward current for each agonist concentration.

  • Normalize the responses to the maximal response.

  • Plot the normalized current amplitude against the logarithm of the agonist concentration.

  • Fit the data to a sigmoidal dose-response curve (e.g., Hill equation) to determine the EC50 value.

Caption: Workflow for determining agonist EC50 using whole-cell patch-clamp electrophysiology.

Experimental Protocol 2: Radioligand Binding Assay

This technique measures the affinity of a ligand for a receptor by quantifying the displacement of a radiolabeled ligand by an unlabeled test compound.[9][16][17]

Objective: To determine the inhibition constant (Ki) of an unlabeled agonist by its ability to compete with a radiolabeled antagonist or agonist for binding to the receptor.

Methodology:

• Membrane Preparation:

  • Homogenize brain tissue (e.g., cortex or hippocampus) in a cold buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at high speed to pellet the membranes.

  • Wash the membrane pellet multiple times by resuspension and centrifugation to remove endogenous ligands.

  • Resuspend the final membrane preparation in the assay buffer.

• Binding Assay:

  • In a series of tubes, add a fixed concentration of the radiolabeled ligand (e.g., [3H]-AMPA or [3H]-(S)-5-fluorowillardiine).[9][17]

  • Add increasing concentrations of the unlabeled test agonist ((S)-(-)-5-Fluorowillardiine, AMPA, or kainate).

  • Add the membrane preparation to initiate the binding reaction.

  • To determine non-specific binding, include a set of tubes with a high concentration of a non-radioactive ligand.

  • Incubate the mixture at a specific temperature for a time sufficient to reach equilibrium.

• Separation and Quantification:

  • Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters, which traps the membranes.

  • Quickly wash the filters with cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials with scintillation cocktail.

  • Quantify the radioactivity on the filters using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of the unlabeled agonist by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the unlabeled agonist concentration.

  • Fit the data to a one-site competition binding equation to determine the IC50 value (the concentration of unlabeled ligand that inhibits 50% of the specific binding of the radioligand).

  • Convert the IC50 value to a Ki value using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.

Conclusion

The selection of an appropriate agonist is a critical decision in the design of experiments aimed at probing the function of AMPA and kainate receptors. (S)-(-)-5-Fluorowillardiine offers superior potency and selectivity for AMPA receptors compared to AMPA itself, making it an excellent tool for selectively activating this receptor population.[5][6] Kainate remains the agonist of choice for studying kainate receptors, despite some cross-reactivity with AMPA receptors.[7] A thorough understanding of the differential potencies of these compounds, as determined by rigorous experimental techniques such as patch-clamp electrophysiology and radioligand binding assays, is essential for the accurate interpretation of experimental results and the continued advancement of our understanding of glutamatergic neurotransmission.

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A Comparative Guide to (S)-(-)-5-Fluorowillardiine and (S)-5-Iodowillardiine for AMPA/Kainate Receptor Selectivity

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of glutamatergic neurotransmission, the selective modulation of ionotropic receptors is paramount for dissecting neural circuits and developing targeted therapeutics. Among the array of pharmacological tools available, willardiine derivatives have emerged as invaluable probes for differentiating between α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) and kainate receptors. This guide provides an in-depth comparison of two key willardiine analogs, (S)-(-)-5-Fluorowillardiine and (S)-5-Iodowillardiine, focusing on their receptor selectivity, underlying molecular mechanisms, and the experimental protocols essential for their characterization.

At a Glance: Key Differences in Receptor Selectivity

(S)-(-)-5-Fluorowillardiine is a potent and selective agonist of AMPA receptors, displaying significantly lower affinity for kainate receptors.[1][2] Conversely, (S)-5-Iodowillardiine is a highly potent and selective agonist for a subset of kainate receptors, particularly those containing the GluK1 (formerly GluR5) subunit, with minimal activity at AMPA receptors.[3][4] This stark difference in selectivity makes them exceptional tools for isolating and studying the distinct physiological roles of these two crucial classes of glutamate receptors.

Quantitative Comparison of Receptor Affinity and Potency

The selectivity of these compounds is quantitatively demonstrated through their binding affinities (Ki) and functional potencies (EC50) at various AMPA and kainate receptor subtypes. The data below, compiled from multiple studies, highlights the distinct pharmacological profiles of these two agonists.

Compound	Receptor Subtype	Binding Affinity (Ki, nM)	Functional Potency (EC50, µM)
(S)-(-)-5-Fluorowillardiine	hGluA1 (AMPA)	14.7	-
hGluA2 (AMPA)	25.1	-
AMPA (hippocampal neurons)	-	1.5[1][5]
hGluK1 (kainate)	1820	-
Kainate (dorsal root ganglion)	-	69[6]
(S)-5-Iodowillardiine	hGluK1 (kainate)	0.24[4][7]	-
GluK1 (recombinant)	-	Potent agonist[8]
GluK1/GluK2 (recombinant)	-	Partial agonist[3]
AMPA (hippocampal neurons)	-	>100[9]

Note: Ki and EC50 values can vary between different experimental systems (e.g., recombinant vs. native receptors, cell types, and assay conditions).

The Molecular Basis of Selectivity: A Tale of Two Halogens

The dramatic divergence in selectivity between 5-fluorowillardiine and 5-iodowillardiine stems from the nature of the halogen substituent at the 5-position of the uracil ring and its interaction with the ligand-binding domain of AMPA and kainate receptors.

• (S)-(-)-5-Fluorowillardiine's Preference for AMPA Receptors: The small and highly electronegative fluorine atom is well-accommodated within the binding pocket of AMPA receptors.[1] This interaction is primarily governed by polar interactions, where the electron-withdrawing nature of the fluorine enhances the ionization of the uracil ring, a key factor for potent binding to AMPA receptors.[6]

• (S)-5-Iodowillardiine's Affinity for Kainate Receptors: In contrast, the larger, more lipophilic iodine atom is favored by a hydrophobic pocket present in the ligand-binding domain of certain kainate receptor subtypes, such as GluK1.[10] While the electron-withdrawing properties still play a role, the hydrophobic interaction with this specific pocket significantly enhances the binding affinity and potency of 5-iodowillardiine at these receptors.[10] The binding pocket of AMPA receptors lacks this lipophilic site, and the larger size of the iodine atom leads to a decrease in potency compared to the smaller fluorine.[10]

Caption: Molecular basis for willardiine selectivity.

Experimental Workflows for Characterizing Receptor Selectivity

Accurate determination of the pharmacological properties of (S)-(-)-5-Fluorowillardiine and (S)-5-Iodowillardiine relies on robust and well-validated experimental protocols. Below are representative methodologies for radioligand binding assays and whole-cell patch-clamp electrophysiology.

Radioligand Binding Assay: Quantifying Affinity

This technique measures the affinity of a ligand for a receptor by quantifying the displacement of a radiolabeled ligand.

Caption: Workflow for a radioligand binding assay.

Step-by-Step Methodology:

• Membrane Preparation:

  • Culture cells (e.g., HEK293) expressing the human recombinant AMPA or kainate receptor subtype of interest.

  • Harvest cells and homogenize in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed to pellet the membranes.

  • Wash the membrane pellet by resuspension in fresh buffer and repeat the high-speed centrifugation.

  • Resuspend the final membrane pellet in the assay buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, add the prepared membranes to the assay buffer.

  • Add a fixed concentration of a suitable radioligand (e.g., [³H]AMPA for AMPA receptors or a specific [³H]kainate receptor ligand).

  • Add increasing concentrations of the unlabeled competitor ligand ((S)-(-)-5-Fluorowillardiine or (S)-5-Iodowillardiine).

  • For determining non-specific binding, include wells with a high concentration of a known saturating ligand.

  • Incubate the plate at a defined temperature (e.g., 4°C) for a sufficient time to reach equilibrium.

• Separation and Quantification:

  • Rapidly filter the contents of each well through a glass fiber filtermat using a cell harvester to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer to remove unbound radioactivity.

  • Dry the filtermat and place it in a scintillation vial with a scintillation cocktail.

  • Quantify the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding from the total binding to obtain specific binding.

  • Plot the specific binding as a function of the log concentration of the competitor ligand.

  • Fit the data using a non-linear regression model to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.

Whole-Cell Patch-Clamp Electrophysiology: Assessing Functional Potency

This technique measures the ion flow through receptor channels in response to agonist application, providing a direct measure of the functional potency (EC50) and efficacy of the compounds.

Caption: Workflow for whole-cell patch-clamp electrophysiology.

Step-by-Step Methodology:

• Cell Preparation:

  • Use primary cultured neurons (e.g., hippocampal or cortical neurons) or a cell line (e.g., HEK293) expressing the receptor of interest.

  • Plate the cells on coverslips suitable for microscopy.

• Recording Setup:

  • Place a coverslip with cells in a recording chamber on the stage of an inverted microscope.

  • Continuously perfuse the chamber with an external solution (e.g., artificial cerebrospinal fluid).

  • Pull recording pipettes from borosilicate glass capillaries and fill with an internal solution containing ions that mimic the intracellular environment.

• Obtaining a Whole-Cell Recording:

  • Under visual guidance, approach a cell with the recording pipette and apply gentle positive pressure.

  • Form a high-resistance seal (gigaseal) between the pipette tip and the cell membrane.

  • Apply brief, strong suction to rupture the membrane patch, establishing a whole-cell configuration.

• Agonist Application and Data Acquisition:

  • Clamp the cell membrane potential at a fixed voltage (e.g., -60 mV).

  • Use a rapid perfusion system to apply known concentrations of (S)-(-)-5-Fluorowillardiine or (S)-5-Iodowillardiine to the cell.

  • Record the resulting inward currents using an amplifier and digitizer.

  • Wash out the agonist with the external solution between applications.

• Data Analysis:

  • Measure the peak amplitude of the current evoked by each agonist concentration.

  • Normalize the responses to the maximal response.

  • Plot the normalized current amplitude against the log of the agonist concentration to generate a dose-response curve.

  • Fit the curve with a sigmoidal function to determine the EC50 value.

Conclusion: Choosing the Right Tool for the Job

(S)-(-)-5-Fluorowillardiine and (S)-5-Iodowillardiine represent a powerful pair of pharmacological tools for the selective investigation of AMPA and kainate receptor function. The choice between these two compounds is dictated entirely by the research question at hand. For studies focused on the role of AMPA receptors in synaptic transmission and plasticity, (S)-(-)-5-Fluorowillardiine is the agonist of choice. Conversely, when the objective is to elucidate the specific functions of GluK1-containing kainate receptors, (S)-5-Iodowillardiine provides unparalleled selectivity. A thorough understanding of their distinct pharmacological profiles, supported by rigorous experimental characterization, is essential for their effective application in neuroscience research and drug discovery.

References

• Wong, E. H. F., et al. (1994). Willardiines differentiate agonist binding sites for kainate- versus AMPA-preferring glutamate receptors in DRG and hippocampal neurons. Journal of Neuroscience, 14(6), 3881-3897. [Link]

• Patneau, D. K., et al. (1992). Activation and desensitization of AMPA/kainate receptors by novel derivatives of willardiine. Journal of Neuroscience, 12(2), 595-606. [Link]

• 5-Fluorowillardiine. In: Wikipedia. [Link]

• More, J. C., et al. (2003). Structural requirements for novel willardiine derivatives acting as AMPA and kainate receptor antagonists. British Journal of Pharmacology, 138(6), 1093-1102. [Link]

• Patneau, D. K., & Mayer, M. L. (1990). Structure-activity relationships for amino acid transmitter candidates acting at N-methyl-D-aspartate and quisqualate receptors. Journal of Neuroscience, 10(7), 2385-2399. [Link]

• Whole Cell Patch Clamp Protocol. Axol Bioscience. [Link]

• Swanson, G. T., et al. (1998). Kainate receptors exhibit differential sensitivities to (S)-5-iodowillardiine. Molecular Pharmacology, 53(5), 942-949. [Link]

• Wong, E. H., et al. (1994). Willardiines differentiate agonist binding sites for kainate- versus AMPA-preferring glutamate receptors in DRG and hippocampal neurons. Journal of Neuroscience, 14(6), 3881-3897. [Link]

• Whole-cell patch-clamp protocol-final.pdf. protocols.io. [Link]

• Koh, J. Y., et al. (1995). (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors. Neuroscience Letters, 198(2), 155-158. [Link]

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• 4. (S)-(-)-5-Iodowillardiine | Kainate Receptor Agonists: R&D Systems [rndsystems.com]
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Probing Ionotropic Glutamate Receptor Dynamics: A Comparative Guide to Cross-Desensitization Experiments with (S)-(-)-5-Fluorowillardiine and Other Agonists

For researchers, scientists, and drug development professionals navigating the complexities of excitatory neurotransmission, understanding the dynamic properties of ionotropic glutamate receptors (iGluRs) is paramount. Among these properties, desensitization—the process by which a receptor becomes refractory to a sustained agonist presence—plays a crucial role in shaping synaptic responses.[1][2] Cross-desensitization experiments, where the application of one agonist influences the response to a subsequent agonist, offer a powerful tool to dissect the pharmacology and conformational states of these critical receptors.

This guide provides an in-depth comparison of (S)-(-)-5-Fluorowillardiine, a potent and selective AMPA receptor agonist, with other key agonists used in cross-desensitization studies.[3][4] We will delve into the mechanistic underpinnings of AMPA and kainate receptor desensitization, present detailed experimental protocols, and offer insights into the interpretation of cross-desensitization data.

The Principle of Cross-Desensitization

Cross-desensitization hinges on the premise that different agonists, while binding to the same receptor, can stabilize distinct conformational states, including desensitized states with varying affinities.[5][6] For instance, a strongly desensitizing agonist can render the receptor population unresponsive to a subsequent application of a weakly desensitizing agonist. Conversely, a weakly desensitizing agonist may only partially desensitize the receptor population, leaving a fraction of receptors available for activation by a stronger agonist.[5] This experimental paradigm is invaluable for confirming that different agonists act on the same receptor population and for characterizing the nature of their interaction with the receptor's gating machinery.[5][6]

A Comparative Overview of Key Agonists

The choice of agonist is critical in designing informative cross-desensitization experiments. (S)-(-)-5-Fluorowillardiine stands out due to its high potency and selectivity for AMPA receptors over kainate receptors.[3][4] This selectivity is crucial for dissecting the contributions of different iGluR subtypes to synaptic currents. The table below provides a comparative overview of (S)-(-)-5-Fluorowillardiine and other commonly used agonists.

Agonist	Primary Target(s)	Potency (EC50/Ki)	Desensitization Profile	Key Experimental Applications
(S)-(-)-5-Fluorowillardiine	AMPA Receptors	High (EC50 ~1.5 µM) [3][5]	Strongly desensitizing [5]	Selective activation and desensitization of AMPA receptors; cross-desensitization studies to probe AMPA receptor pharmacology.[5][7][8]
(S)-AMPA	AMPA Receptors	Moderate (EC50 ~11 µM)[5]	Strongly desensitizing[1]	Standard agonist for AMPA receptor characterization.
Kainate	Kainate and AMPA Receptors	Varies by receptor subtype	Weakly desensitizing at AMPA receptors , but can induce desensitization at kainate receptors.[9][10][11]	Differentiating AMPA and kainate receptor responses; cross-desensitization with AMPA-selective agonists.[6]
Glutamate	All iGluRs	Endogenous agonist	Strongly desensitizing at AMPA and kainate receptors.[1][12]	Studying physiological receptor responses and desensitization.
(S)-5-Iodowillardiine	Kainate (GluK1/GluR5) Receptors	High selectivity for GluK1	Weakly desensitizing[5]	Selective activation of specific kainate receptor subtypes.[8]
SYM 2081	Kainate Receptors	Potent agonist	Potently desensitizes kainate receptors.[9]	Inducing profound desensitization of kainate receptors to study their contribution to synaptic transmission.[9]

Mechanistic Insights into Receptor Desensitization

The structural basis of desensitization differs between AMPA and kainate receptors, influencing the interpretation of cross-desensitization data.

AMPA Receptor Desensitization

Desensitization of AMPA receptors is thought to involve a rearrangement of the ligand-binding domain (LBD) dimers.[12][13] Upon agonist binding, the LBDs undergo a "clamshell-like" closure, which is coupled to the opening of the ion channel.[1] For strongly desensitizing agonists like AMPA and (S)-(-)-5-Fluorowillardiine, this conformational change can lead to a rearrangement at the dimer interface, uncoupling the LBD from the channel gate and resulting in desensitization.[13] The extent of LBD closure is correlated with agonist efficacy and the degree of desensitization.[1]

Sources

• 1. How AMPA Receptor Desensitization Depends on Receptor Occupancy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Desensitization Properties of AMPA Receptors at the Cerebellar Mossy Fiber–Granule Cell Synapse - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review [mdpi.com]
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• 10. Not All Desensitizations Are Created Equal: Physiological Evidence That AMPA Receptor Desensitization Differs for Kainate and Glutamate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Not all desensitizations are created equal: physiological evidence that AMPA receptor desensitization differs for kainate and glutamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Interface Interactions Modulating Desensitization of the Kainate-Selective Ionotropic Glutamate Receptor Subunit GluR6 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mechanism of glutamate receptor desensitization - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Willardiine Analogs on AMPA Receptor Subtypes: A Guide for Researchers

This guide provides a detailed comparative analysis of willardiine and its analogs, focusing on their differential effects on α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor subtypes. This document is intended for researchers, scientists, and drug development professionals working in the field of neuroscience and pharmacology. We will delve into the structure-activity relationships of these compounds, present key experimental data, and provide detailed methodologies for their characterization, empowering you to make informed decisions in your research.

Introduction: The Significance of Willardiine and AMPA Receptors

AMPA receptors, a class of ionotropic glutamate receptors, are the primary mediators of fast excitatory synaptic transmission in the central nervous system.[1] They are tetrameric protein complexes assembled from four subunits: GluA1, GluA2, GluA3, and GluA4.[1] The specific subunit composition of the receptor dictates its functional properties, including ion permeability, gating kinetics, and pharmacology.[2] This diversity makes AMPA receptors attractive targets for therapeutic intervention in a range of neurological and psychiatric disorders.

Willardiine, a natural product isolated from the seeds of Acacia willardiana, is a partial agonist at AMPA receptors.[3][4] Its unique structure, featuring a uracil moiety, has served as a scaffold for the synthesis of a wide array of analogs.[3][5] These analogs exhibit a fascinating spectrum of activities, from potent and selective agonism to antagonism, depending on the substitutions on the uracil ring.[5][6] This chemical tractability makes the willardiine family an invaluable tool for probing the structure and function of AMPA receptor subtypes.

This guide will compare the effects of key willardiine analogs on different AMPA receptor subtypes, providing a framework for understanding their structure-activity relationships and guiding the selection of appropriate tool compounds for your research.

Comparative Analysis of Willardiine Analogs at AMPA Receptor Subtypes

The pharmacological effects of willardiine analogs are critically dependent on the nature and position of substituents on the uracil ring. Modifications at the 5-position and the N3-position have profound effects on agonist versus antagonist activity and selectivity for AMPA versus kainate receptors.

5-Substituted Willardiine Analogs: Tuning Agonist Potency and Selectivity

Substitution at the 5-position of the uracil ring has been a key strategy for modulating the agonist properties of willardiine. Generally, the introduction of small, electron-withdrawing groups at this position enhances potency and selectivity for AMPA receptors over kainate receptors.[6][7]

Compound	Substitution	GluA1 (Ki, µM)	GluA2 (Ki, µM)	GluA4 (Ki, µM)	Native AMPA Receptors (EC50, µM)	Reference
(S)-Willardiine	H	1.8	2.5	0.8	45	[7][8]
(S)-5-Fluorowillardiine	F	0.04	0.05	0.03	1.5	[3][7]
(S)-5-Chlorowillardiine	Cl	0.2	0.3	0.1	-	[7]
(S)-5-Bromowillardiine	Br	0.3	0.4	0.1	-	[7]
(S)-5-Iodowillardiine	I	1.5	2.1	0.5	-	[7]

(Note: Data for GluA3 is limited in comparative studies. Ki values represent binding affinity, where a lower value indicates higher affinity. EC50 values represent the concentration for half-maximal effective response.)

As the data illustrates, (S)-5-Fluorowillardiine stands out as a particularly potent and selective AMPA receptor agonist, exhibiting significantly higher affinity across the tested subtypes compared to the parent compound, willardiine.[3][7] The small size and high electronegativity of the fluorine atom are thought to be optimal for interaction with the AMPA receptor binding pocket.[3]

N3-Substituted Willardiine Analogs: A Switch from Agonism to Antagonism

A remarkable feature of willardiine pharmacology is that substitution at the N3 position of the uracil ring can convert these agonists into competitive antagonists.[8][9][10] The introduction of a carboxyalkyl or carboxybenzyl group at this position is a key structural modification for achieving antagonism.[8][9]

Compound	N3-Substitution	GluA1 (IC50, µM)	GluA2 (IC50, µM)	GluA3 (IC50, µM)	GluA4 (IC50, µM)	Reference
UBP296	2-carboxybenzyl	>100	>100	>100	>100	[8][9]
UBP304	2-carboxythiophene-3-ylmethyl	>100	>100	>100	>100	[8][9]
UBP310	5-iodo-2-carboxybenzyl	>100	>100	>100	>100	[8][9]

(Note: IC50 values represent the concentration for half-maximal inhibitory concentration. Values >100 µM indicate a lack of significant activity at these homomeric AMPA receptor subtypes.)

While these N3-substituted analogs demonstrate potent antagonism at certain kainate receptor subtypes, they generally exhibit very low affinity for homomeric AMPA receptors.[8][9] This highlights the subtle structural determinants of ligand recognition and function between these closely related receptor families.

Experimental Protocols

To facilitate your research, we provide detailed, step-by-step methodologies for the two primary techniques used to characterize the interaction of willardiine analogs with AMPA receptors: radioligand binding assays and electrophysiological recordings.

Radioligand Binding Assay for AMPA Receptor Subtypes

This protocol describes a competitive binding assay to determine the affinity (Ki) of willardiine analogs for specific AMPA receptor subtypes expressed in a heterologous system.[11][12]

Experimental Workflow Diagram:

Caption: Workflow for a radioligand binding assay.

Step-by-Step Protocol:

• Cell Culture and Membrane Preparation:

  • Culture a suitable cell line (e.g., HEK293 or CHO cells) stably expressing a single human AMPA receptor subunit (GluA1, GluA2, GluA3, or GluA4).

  • Harvest the cells and homogenize them in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed to pellet the cell membranes.

  • Wash the membrane pellet and resuspend it in the assay buffer. Determine the protein concentration of the membrane preparation.

• Binding Assay:

  • In a 96-well plate, add the cell membrane preparation, a fixed concentration of a suitable radioligand (e.g., [³H]AMPA), and a range of concentrations of the unlabeled willardiine analog.

  • To determine non-specific binding, include wells containing the radioligand and a high concentration of a known AMPA receptor agonist (e.g., L-glutamate).

  • Incubate the plate at a controlled temperature (e.g., 4°C) for a sufficient time to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through glass fiber filters, washing with ice-cold buffer to remove unbound radioligand.

• Data Analysis:

  • Quantify the radioactivity retained on the filters using a liquid scintillation counter.

  • Subtract the non-specific binding from the total binding to obtain the specific binding at each concentration of the willardiine analog.

  • Plot the specific binding as a function of the log concentration of the analog and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Electrophysiological Recording of AMPA Receptor Currents

This protocol describes the use of whole-cell patch-clamp electrophysiology to measure the functional effects (e.g., EC50 for agonists) of willardiine analogs on AMPA receptors expressed in oocytes or mammalian cells.[13]

Experimental Workflow Diagram:

Caption: Workflow for an electrophysiological recording experiment.

Step-by-Step Protocol:

• Cell Preparation:

  • Express the desired homomeric or heteromeric AMPA receptor subtypes in a suitable expression system, such as Xenopus oocytes or HEK293 cells.

  • For oocytes, inject cRNA encoding the AMPA receptor subunits. For mammalian cells, transfect with plasmids containing the subunit cDNAs.

  • Allow sufficient time for receptor expression (typically 1-3 days).

• Electrophysiological Recording:

  • Place the prepared cell in a recording chamber continuously perfused with an external solution.

  • Using a glass micropipette filled with an internal solution, establish a whole-cell patch-clamp configuration.

  • Voltage-clamp the cell at a negative holding potential (e.g., -60 mV) to record inward currents.

  • Rapidly apply the willardiine analog at various concentrations to the cell using a fast perfusion system. Record the resulting membrane currents.

• Data Analysis:

  • Measure the peak amplitude of the inward current elicited by each concentration of the willardiine analog.

  • Normalize the current responses to the maximal response observed at a saturating concentration of the agonist.

  • Plot the normalized response as a function of the log concentration of the analog.

  • Fit the data to the Hill equation to determine the EC50 value and the Hill coefficient.

AMPA Receptor Signaling Pathway

Activation of AMPA receptors by agonists like willardiine analogs leads to the influx of cations, primarily Na⁺, which depolarizes the postsynaptic membrane. This depolarization is the fundamental event in fast excitatory neurotransmission.

Caption: Simplified AMPA receptor signaling pathway.

Conclusion and Future Directions

The willardiine family of compounds represents a versatile chemical toolbox for the study of AMPA receptors. The ability to fine-tune agonist and antagonist properties through specific chemical modifications provides researchers with powerful probes to dissect the roles of different AMPA receptor subtypes in health and disease. The comparative data and detailed protocols presented in this guide are intended to support these endeavors.

Future research will likely focus on developing willardiine analogs with even greater subtype selectivity, which will be crucial for elucidating the specific functions of GluA1-4 containing receptors in different neuronal circuits. Furthermore, the exploration of willardiine-based allosteric modulators could open new avenues for therapeutic development. As our understanding of the intricate pharmacology of AMPA receptors continues to grow, so too will the value of willardiine and its remarkable analogs.

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• Dolman, N. P., More, J. C., Alt, A., Knauss, J. L., Troop, H. M., Bleakman, D., ... & Jane, D. E. (2006). Structure-activity relationship studies on N3-substituted willardiine derivatives acting as AMPA or kainate receptor antagonists. Journal of medicinal chemistry, 49(8), 2579-2592. [Link]

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• Jia, W., Larson, E. B., & Higley, M. J. (2014). Whole-cell patch clamp electrophysiology to study ionotropic glutamatergic receptors and their roles in addiction. Journal of visualized experiments: JoVE, (92), e52037. [Link]

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• Iadanza, M. G., & Ciaffara, G. M. (2022). Willardiine and Its Synthetic Analogues: Biological Aspects and Implications in Peptide Chemistry of This Nucleobase Amino Acid. Pharmaceuticals (Basel, Switzerland), 15(10), 1243. [Link]

• 5-Fluorowillardiine. (2023, December 29). In Wikipedia. [Link]

• Hawkins, L. M., Beaver, K. M., Jane, D. E., & Taylor, P. M. (1995). Binding of the new radioligand (S)-[3H]AMPA to rat brain synaptic membranes: effects of a series of structural analogues of the non-NMDA receptor agonist willardiine. Neuropharmacology, 34(4), 405–410. [Link]

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• AMPA receptor. (2024, January 1). In Wikipedia. [Link]

• More, J. C. A., Nistico, R., Dolman, N. P., Clarke, V. R. J., Alt, A. J., Knauss, J. L., Troop, H. M., Bleakman, D., Collingridge, G. L., & Jane, D. E. (2003). Structural requirements for novel willardiine derivatives acting as AMPA and kainate receptor antagonists. British Journal of Pharmacology, 138(6), 1093–1102. [Link]

• Dolman, N. P., More, J. C., Alt, A., Knauss, J. L., Troop, H. M., Bleakman, D., Collingridge, G. L., & Jane, D. E. (2006). Structure-activity relationship studies on N3-substituted willardiine derivatives acting as AMPA or kainate receptor antagonists. Journal of Medicinal Chemistry, 49(8), 2579-2592. [Link]

• Iadanza, M. G., & Ciaffara, G. M. (2022). Willardiine and Its Synthetic Analogues: Biological Aspects and Implications in Peptide Chemistry of This Nucleobase Amino Acid. Pharmaceuticals (Basel, Switzerland), 15(10), 1243. [Link]

• More, J. C., Dolman, N. P., Nistico, R., Clarke, V. R., Alt, A. J., Knauss, J. L., ... & Jane, D. E. (2004). Synthesis and pharmacology of willardiine derivatives acting as antagonists of kainate receptors. Journal of medicinal chemistry, 47(2), 336-348. [Link]

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• Herguedas, B., Watson, J. F., Ho, H., Cais, O., Garcia-Nafria, J., Greger, I. H., & Early, J. O. (2019). Architecture and subunit arrangement of native AMPA receptors elucidated by cryo-EM. Science, 364(6438), eaav9011. [Link]

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• Zaitsev, A. V., Kim, K. K., Fedorov, N. B., & Sobolevsky, A. I. (2023). New Allosteric Modulators of AMPA Receptors: Synthesis and Study of Their Functional Activity by Radioligand-Receptor Binding Analysis. Molecules (Basel, Switzerland), 28(12), 4833. [Link]

• Alt, A., Knauss, J. L., Nisenbaum, E. S., Bleakman, D., & Jane, D. E. (2007). Binding experiments with AMPA and kainate receptor S1S2 ligand-binding cores. Neurochemical research, 32(4-5), 721–731. [Link]

• Selvakumar, B., Jenkins, M. A., Chaffey, P. K., & Roberts, R. C. (2014). S-nitrosylation of AMPA receptor GluA1 regulates phosphorylation, single-channel conductance, and endocytosis. The Journal of neuroscience : the official journal of the Society for Neuroscience, 34(12), 4257–4262. [Link]

• van der Spek, L., Koopmans, F., van der Werf, I. M., & Smit, A. B. (2022). Expression and Interaction Proteomics of GluA1- and GluA3-Subunit-Containing AMPARs Reveal Distinct Protein Composition. International journal of molecular sciences, 23(22), 14227. [Link]

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A Senior Application Scientist's Guide to (S)-(-)-5-Fluorowillardiine as a High-Fidelity Positive Control in AMPA Receptor Research

Introduction: The Imperative for a Reliable Positive Control in AMPA Receptor Interrogation

In the intricate landscape of neuroscience and drug development, the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor stands as a cornerstone of fast excitatory synaptic transmission in the central nervous system.[1][2] Its role in synaptic plasticity, learning, and memory makes it a critical target for therapeutic intervention.[1][3] Rigorous investigation of AMPA receptor function and modulation demands experimental systems that are not only precise but also self-validating. Herein lies the essential role of a positive control—a tool that confirms the integrity of the experimental setup and provides a reliable benchmark against which novel compounds can be measured.

This guide provides an in-depth comparison of (S)-(-)-5-Fluorowillardiine against other common AMPA receptor agonists, establishing its utility as a potent and selective positive control. We will delve into the mechanistic underpinnings of its action, provide objective experimental data, and present detailed protocols to empower researchers to generate robust and reproducible results.

Understanding the Target: AMPA Receptor Activation and Signaling

AMPA receptors are tetrameric ion channels composed of four subunits (GluA1-4).[4][5] The endogenous agonist, glutamate, binds to the ligand-binding domain, inducing a conformational change that opens the ion channel pore.[1] This allows an influx of sodium (Na+) ions and, depending on the subunit composition, calcium (Ca2+) ions, leading to depolarization of the postsynaptic membrane.[1][3]

A key characteristic of AMPA receptors is desensitization, a process where the channel closes despite the continued presence of the agonist, limiting the duration of the ionic current.[6] The kinetics of activation and desensitization are fundamental properties that can be modulated by different agonists and allosteric modulators. Beyond its ion channel function, the AMPA receptor can also initiate intracellular signaling cascades, such as the Lyn-MAPK pathway, influencing gene expression and synaptic plasticity.[7][8]

Caption: AMPA receptor signaling pathways.

(S)-(-)-5-Fluorowillardiine: A Profile in Potency and Selectivity

(S)-(-)-5-Fluorowillardiine is a synthetic derivative of willardiine, a naturally occurring excitatory amino acid.[9] Its pharmacological profile makes it an exceptional tool for selectively interrogating AMPA receptors.

• High Potency: The defining characteristic of (S)-(-)-5-Fluorowillardiine is its superior potency compared to the namesake agonist, AMPA, and the endogenous ligand, glutamate. Studies have shown it to be approximately seven times more potent than AMPA, with an EC50 of 1.5 µM in mouse hippocampal neurons.[9][10] This high potency allows for the use of lower concentrations, minimizing potential off-target effects and ensuring a robust, easily detectable signal. The high affinity is attributed to the electron-withdrawing fluorine atom at the 5-position of the uracil ring, which enhances binding without causing steric hindrance.[10][11]

• AMPA Receptor Selectivity: While it can activate kainate receptors at higher concentrations, (S)-(-)-5-Fluorowillardiine displays a marked preference for AMPA receptors.[12][13] For instance, binding assays have demonstrated significantly higher affinity for AMPA receptor subtypes (Ki = 14.7 nM for hGluR1 and 25.1 nM for hGluR2) compared to the kainate receptor subtype hGluR5 (Ki = 1820 nM). This selectivity is crucial for dissecting the specific contribution of AMPA receptors to synaptic events, without the confounding activation of other ionotropic glutamate receptors.

• Desensitization Dynamics: (S)-(-)-5-Fluorowillardiine is a strongly desensitizing agonist.[9] Upon application, it evokes a rapid, large-amplitude current that quickly decays to a smaller steady-state level. This property is vital for studying the kinetics of desensitization and for screening allosteric modulators that specifically act by reducing desensitization.[14][15][16]

Comparative Analysis: Choosing the Right Agonist for the Job

While (S)-(-)-5-Fluorowillardiine is an excellent positive control, the choice of agonist should always be tailored to the experimental question. Below is a comparison with other commonly used AMPA receptor agonists.

Feature	(S)-(-)-5-Fluorowillardiine	(S)-AMPA	L-Glutamate	Kainate
Receptor Selectivity	High for AMPA over Kainate	High for AMPA	Non-selective (activates NMDA, Kainate, mGluRs)	Primarily Kainate, partial agonist at AMPA
Potency (EC50)	~1.5 µM[9]	~11 µM[9]	~300-600 µM	Partial agonist at AMPA; potent at Kainate
Desensitization	Strong & Rapid[9]	Strong & Rapid[2]	Strong & Rapid	Weak / Low[2][17]
Primary Use Case	Potent, selective positive control; studying desensitization.	Standard AMPA receptor activation.	Mimicking endogenous synaptic transmission.	Studying non-desensitizing states; activating Kainate receptors.

Causality in Agonist Selection:

• For maximal, selective AMPA receptor activation to validate your system: (S)-(-)-5-Fluorowillardiine is the superior choice due to its high potency and selectivity.

• To study the physiological response to the brain's own neurotransmitter: L-Glutamate is necessary, but requires pharmacological blockade of NMDA and kainate receptors for specific analysis of the AMPA receptor component.

• To investigate receptor states that are not desensitized or to screen for certain types of modulators: Kainate's property as a partial, weakly desensitizing agonist is advantageous.[2][17]

Experimental Validation: Protocols for Robust Data Generation

A positive control is only as good as the experiment in which it is used. The following are gold-standard, self-validating protocols for characterizing AMPA receptor agonists.

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology

This technique provides the most direct and highest-resolution measurement of ion channel function.[18][19]

Objective: To measure the current evoked by (S)-(-)-5-Fluorowillardiine in cultured neurons or acute brain slices.

Methodology:

• Preparation: Prepare cultured neurons (e.g., hippocampal, cortical) or acute brain slices.

• Recording Setup: Place the preparation in a recording chamber continuously perfused with artificial cerebrospinal fluid (aCSF).

• Pharmacological Isolation (Trustworthiness Pillar): The aCSF must contain antagonists for other glutamate receptors to ensure the recorded current is mediated solely by AMPA receptors. This is a critical step for data integrity.

  • 100 µM Picrotoxin: To block GABAA receptors.

  • 50 µM D-AP5: To block NMDA receptors.

  • 1 µM Tetrodotoxin (TTX): To block voltage-gated sodium channels and prevent action potentials, isolating the postsynaptic response.

• Whole-Cell Configuration: Achieve a whole-cell patch-clamp configuration on a target neuron. Clamp the membrane potential at -70 mV to maximize the driving force for Na+ and alleviate the Mg2+ block on any residual NMDA receptors.[20][21]

• Agonist Application: Using a fast perfusion system, apply a saturating concentration of (S)-(-)-5-Fluorowillardiine (e.g., 100 µM) for a brief period (1-2 seconds).

• Data Acquisition: Record the resulting inward current. A successful positive control will yield a robust, rapidly activating, and desensitizing inward current, confirming receptor expression and viability of the cell.

• Dose-Response Analysis: To determine potency (EC50), apply increasing concentrations of the agonist and plot the peak current response against the log of the concentration.

Protocol 2: Ratiometric Calcium Imaging

This method offers higher throughput for assessing receptor activation by measuring a key downstream consequence: calcium influx.[22][23] It is particularly useful for identifying cells expressing calcium-permeable AMPA receptors (CP-AMPARs), which typically lack the GluA2 subunit.[5][22]

Objective: To measure the increase in intracellular calcium ([Ca2+]i) following application of (S)-(-)-5-Fluorowillardiine.

Methodology:

• Cell Loading: Incubate cultured neurons with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Pharmacological Isolation: Perfuse the cells with a buffer containing antagonists for NMDA receptors (50 µM D-AP5) and voltage-gated calcium channels (e.g., 10 µM Nifedipine) to ensure the measured calcium signal originates primarily from CP-AMPARs.

• Baseline Measurement: Acquire a stable baseline fluorescence recording.

• Agonist Application: Apply (S)-(-)-5-Fluorowillardiine (e.g., 10-30 µM).

• Signal Detection: Record the change in fluorescence intensity over time. A sharp increase in fluorescence upon agonist application indicates successful activation of CP-AMPARs and serves as a positive control.

• Data Analysis: Quantify the change in fluorescence (e.g., ΔF/F0 for Fluo-4, or the 340/380 nm ratio for Fura-2) to determine the magnitude of the calcium response.

Caption: A self-validating experimental workflow.

Conclusion

(S)-(-)-5-Fluorowillardiine stands out as a first-in-class positive control for AMPA receptor studies. Its combination of high potency, selectivity, and well-defined desensitization kinetics provides a reliable and robust signal for validating experimental systems. By serving as a consistent benchmark, it allows for the confident evaluation of novel agonists, antagonists, and allosteric modulators. Incorporating (S)-(-)-5-Fluorowillardiine into a well-designed, pharmacologically isolated experimental paradigm, as detailed in the protocols above, is a critical step toward generating high-integrity, reproducible data in the pursuit of understanding and modulating AMPA receptor function.

References

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A Head-to-Head Comparison of ³H-5-Fluorowillardiine and [³H]AMPA for AMPA Receptor Binding Assays

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A Senior Application Scientist's Guide to Selecting the Optimal Radioligand

For researchers in neuroscience and drug development, the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor is a critical target. As the workhorse of fast excitatory neurotransmission in the central nervous system, its function and modulation are implicated in learning, memory, and a host of neurological disorders.[1][2] Radioligand binding assays remain a gold standard for quantifying the affinity and density of these receptors.[3][4] Two of the most common agonist radioligands used to label AMPA receptors are [³H]AMPA and the more selective agonist, ³H-5-fluorowillardiine.[5]

While both tools are invaluable, they possess distinct binding characteristics that can significantly influence experimental outcomes and their interpretation. This guide provides an in-depth comparison of their receptor binding properties, supported by experimental data, to help researchers make an informed decision for their specific application.

At a Glance: Key Differences in Binding Properties

The fundamental difference between these two radioligands lies in their binding affinity and complexity. [³H]AMPA often reveals two binding sites, a high-affinity and a low-affinity state, particularly in the absence of chaotropic agents.[6][7] In contrast, ³H-5-fluorowillardiine, a selective AMPA receptor agonist derived from uracil, also identifies two binding sites but with different kinetic properties, which can be modulated by agents that affect receptor desensitization.[5][8][9]

Parameter	³H-5-Fluorowillardiine	[³H]AMPA	Rationale and Implications
Binding Sites	Two sites (high and low affinity) consistently observed.[5][9]	Often two sites (high and low affinity), but can present as a single site in the presence of KSCN.[5][6]	The two-site binding of ³H-5-fluorowillardiine may reflect different conformational or desensitized states of the receptor, offering a tool to study receptor dynamics. [³H]AMPA's behavior can be simplified with KSCN, which is useful for routine competition assays.
High Affinity (Kd1)	~7-23 nM	~5.5 nM	Both ligands exhibit high, nanomolar affinity suitable for receptor characterization.
Low Affinity (Kd2)	~0.4-1.5 µM[9]	~52 nM[6]	The low-affinity site detected by ³H-5-fluorowillardiine is of a much lower affinity than that detected by [³H]AMPA, suggesting they may be reporting on different receptor populations or states.
Selectivity	Highly selective for AMPA receptors with limited effects at kainate receptors.[8][10]	Selective for AMPA receptors, but can be displaced by kainate at higher concentrations.[6][11]	For studies requiring precise targeting of AMPA receptors without potential confounds from kainate receptor interactions, ³H-5-fluorowillardiine is the superior choice.
Effect of KSCN	Increases the affinity of both high and low affinity components and increases receptor density.[5][9]	Increases the proportion of specific binding and often collapses the two binding sites into a single, higher-affinity state.[11][12]	KSCN promotes a desensitized receptor state.[5] The differential effect on the two radioligands suggests they have distinct interactions with the agonist recognition site in its various conformations.[5]

Causality Behind Experimental Choices: Why Protocols Differ

The intrinsic properties of these radioligands dictate the optimal conditions for their use in binding assays. A key decision in assay design is the inclusion of potassium thiocyanate (KSCN), a chaotropic salt that enhances agonist binding, likely by promoting a desensitized state of the AMPA receptor.[5][12]

• For [³H]AMPA assays, the addition of 100 mM KSCN is common practice. This significantly increases the specific-to-nonspecific binding ratio and simplifies data analysis by converting the receptor population to a more homogenous high-affinity state.[11] This is ideal for high-throughput screening of compounds where a robust and simple signal is desired.

• For ³H-5-fluorowillardiine assays, the use of KSCN is more nuanced. While it does increase the affinity of both binding components, it does not cause them to collapse into a single site.[5][9] This makes ³H-5-fluorowillardiine a powerful tool for investigating the different states of the AMPA receptor and how allosteric modulators might differentially affect these states.[8]

Experimental Workflow: A Validating System

A robust radioligand binding protocol is a self-validating system. The workflow below outlines a typical filtration binding assay, highlighting the critical steps for ensuring data integrity.

Caption: Standard workflow for a radioligand binding assay.

Detailed Protocol: Saturation Binding Assay

This protocol is a representative example and should be optimized for specific laboratory conditions.

• Membrane Preparation:

  • Homogenize frozen rat cortical tissue in 20 volumes of ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge at 1,000 x g for 10 minutes to remove nuclei and large debris.

  • Centrifuge the supernatant at 20,000 x g for 20 minutes to pellet the synaptic membranes.

  • Wash the pellet by resuspending in fresh buffer and repeating the centrifugation.

  • Resuspend the final pellet in assay buffer (50 mM Tris-HCl, 100 mM KCl, pH 7.4) and determine the protein concentration.[7]

• Saturation Assay:

  • Set up assay tubes in triplicate for total binding and non-specific binding.

  • Add 150 µL of membrane homogenate (50-120 µg protein) to each tube.[13]

  • For non-specific binding tubes, add 50 µL of a high concentration of unlabeled L-glutamate (e.g., 1 mM final concentration). For total binding, add 50 µL of assay buffer.

  • Add 50 µL of varying concentrations of the radioligand (e.g., 0.2-50 nM for [³H]AMPA; 0.5-100 nM for ³H-5-fluorowillardiine) to achieve a final volume of 250 µL.[13]

  • Incubate for 60 minutes at 4°C with gentle agitation.[13]

• Filtration and Counting:

  • Terminate the assay by rapid vacuum filtration through glass fiber filters (e.g., GF/C) that have been pre-soaked in a solution like 0.3% polyethyleneimine (PEI) to reduce non-specific filter binding.[13]

  • Quickly wash the filters four times with ice-cold wash buffer.[13]

  • Dry the filters and place them in scintillation vials with scintillation cocktail.

  • Count the radioactivity using a beta scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding counts from the total binding counts to get specific binding.

  • Plot specific binding against the concentration of the radioligand and fit the data using non-linear regression to a one-site or two-site binding model to determine Kd and Bmax values.

The AMPA Receptor Signaling Cascade

Understanding the downstream effects of agonist binding is crucial. Activation of the AMPA receptor leads to sodium influx, depolarization, and, if calcium-permeable subunits are present, a rise in intracellular calcium. This initiates a cascade of signaling events critical for synaptic plasticity.[1][2][14]

Caption: Simplified AMPA receptor signaling pathway in synaptic plasticity.

Conclusion: Choosing the Right Tool for the Job

Both ³H-5-fluorowillardiine and [³H]AMPA are effective radioligands for studying AMPA receptors. The choice between them should be driven by the specific research question.

• Choose [³H]AMPA for routine binding assays, high-throughput screening, and when a simplified, single-site binding model (in the presence of KSCN) is advantageous for robustly determining the potency of unknown compounds.

• Choose ³H-5-fluorowillardiine for more detailed pharmacological studies. Its high selectivity and ability to resolve two distinct binding sites make it the superior tool for investigating receptor conformational states, the mechanism of allosteric modulators, and subtle differences in receptor pharmacology across different brain regions or disease models.[9][15]

By understanding the unique binding characteristics of each radioligand, researchers can design more precise experiments, leading to more accurate and insightful data in the complex field of glutamate receptor pharmacology.

References

• Binding of DL-[3H]-alpha-amino-3-hydroxy-5-methyl-isoxazole-4-propionic acid (AMPA) to rat cortex membranes reveals two sites or affinity states. Journal of Receptor Research. Available at: [Link]

• 5-Fluorowillardiine. Wikipedia. Available at: [Link]

• AMPA receptor. Wikipedia. Available at: [Link]

• Binding of the new radioligand (S)-[3H]AMPA to rat brain synaptic membranes: effects of a series of structural analogues of the non-NMDA receptor agonist willardiine. British Journal of Pharmacology. Available at: [Link]

• Physiological significance of high and low affinity agonist binding to neuronal and recombinant AMPA receptors. Neurochemical Research. Available at: [Link]

• Effects of thiocyanate and AMPA receptor ligands on (S)-5-fluorowillardiine, (S)-AMPA and (R,S)-AMPA binding. European Journal of Pharmacology. Available at: [Link]

• Binding of [3H]AMPA to non-chaotrope, non-detergent treated rat synaptic membranes: Characteristics and lack of effect of barbiturates. British Journal of Pharmacology. Available at: [Link]

• 5-Fluorowillardiine. PubChem. Available at: [Link]

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A Senior Application Scientist's Guide to Assessing the Excitotoxic Effects of (S)-(-)-5-Fluorowillardiine versus Kainate

For researchers in neuropharmacology and drug development, understanding the precise mechanisms of excitotoxicity is paramount. The choice of agonist to induce this phenomenon in experimental models can significantly influence outcomes and their interpretation. This guide provides an in-depth comparison of two widely used excitotoxins: (S)-(-)-5-Fluorowillardiine, a potent and selective AMPA receptor agonist, and Kainate, a classical agonist for both AMPA and kainate receptors. We will delve into their distinct receptor activation profiles, the resulting cellular consequences, and provide a robust experimental framework for their direct comparison.

Mechanistic Divergence: Receptor Selectivity and Potency

The fundamental difference between (S)-(-)-5-Fluorowillardiine (5-FW) and kainate lies in their affinity and selectivity for ionotropic glutamate receptor subtypes. This divergence is the primary determinant of their unique excitotoxic profiles.

(S)-(-)-5-Fluorowillardiine (5-FW): A High-Affinity AMPA Receptor Agonist 5-FW is a synthetic derivative of willardiine, a naturally occurring excitatory amino acid.[1] It is recognized for its high potency and selectivity as an agonist for the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor.[2][3][4] Studies have shown its agonist activity at AMPA receptors to be significantly more potent than AMPA itself, with an EC50 value in the low micromolar range.[1][3] While primarily targeting AMPA receptors, it's crucial to note that at higher concentrations, 5-FW can also exert effects through kainate receptors, a factor that contributes to a complex, biphasic neurotoxicity profile.[5][6] The high affinity of 5-FW for AMPA receptors is attributed to the electron-withdrawing fluorine atom at the 5-position of its uracil ring.[3]

Kainate: The Archetypal Broad-Spectrum Agonist Kainic acid, an analog of glutamate, was instrumental in identifying the kainate receptor (KAR) family as a distinct class of ionotropic glutamate receptors.[7][8] However, its action is not confined to KARs; it also potently activates AMPA receptors.[9] KARs are tetrameric structures composed of various subunits (GluK1-5, formerly known as GluR5-7, KA1, and KA2), which can form both homomeric and heteromeric channels.[7][10] Kainate's ability to activate both AMPA and kainate receptor populations leads to robust excitatory neurotransmission and, in excess, profound excitotoxicity.[8][11] This broader activation profile often results in a monophasic and potent neurotoxic effect.[5]

Comparative Receptor Profile

Feature	(S)-(-)-5-Fluorowillardiine	Kainate
Primary Target	AMPA Receptors[2][3]	Kainate and AMPA Receptors[7][9]
Potency (AMPA)	Very High (EC50 ~0.7-1.5 µM)[1][3][5]	High (EC50 ~65 µM for toxicity)[5]
Selectivity	Selective for AMPA receptors at low concentrations; may activate kainate receptors at higher concentrations.[5][12]	Non-selective, activates both AMPA and kainate receptor subtypes.[9]
Toxicity Profile	Biphasic dose-response curve in cortical neurons.[5]	Monophasic dose-response curve.[5]

The Downstream Cascade of Excitotoxicity

Regardless of the initial receptor target, the overstimulation by either 5-FW or kainate converges on a common, destructive intracellular pathway. The excessive activation of AMPA and/or kainate receptors leads to a prolonged influx of cations, primarily Na+ and Ca2+, through the receptor's ion channel.[13]

This triggers a cascade of neurotoxic events:

• Calcium Overload : The massive influx of Ca2+ overwhelms the cell's buffering and extrusion capacities.[11]

• Enzymatic Activation : Elevated intracellular Ca2+ activates numerous enzymes, including proteases (like calpains), phospholipases, and endonucleases, which degrade essential cellular components.

• Mitochondrial Dysfunction : Mitochondria sequester excess Ca2+, which disrupts the mitochondrial membrane potential, impairs ATP synthesis, and increases the production of reactive oxygen species (ROS).[9][11]

• Oxidative Stress : The surge in ROS leads to oxidative damage to lipids, proteins, and DNA.[11]

• Cell Death : The culmination of these processes leads to neuronal death through either necrosis, characterized by cell swelling and membrane rupture, or apoptosis, a programmed cell death pathway involving DNA fragmentation.[9][11]

Caption: General signaling pathway of excitotoxicity.

Experimental Guide: A Comparative Assay in Primary Neuronal Cultures

To empirically assess the distinct excitotoxic profiles of 5-FW and kainate, a well-controlled in vitro experiment is essential. This protocol outlines a robust methodology using primary cortical neurons, a reliable and sensitive model for excitotoxicity studies.[14][15]

Objective

To quantify and compare the dose-dependent neurotoxicity of (S)-(-)-5-Fluorowillardiine and kainate by measuring both necrotic and apoptotic cell death markers.

Caption: Workflow for comparative excitotoxicity assessment.

Detailed Step-by-Step Methodology

Part A: Primary Cortical Neuron Culture

• Dissociation: Isolate cortical tissue from embryonic day 15-18 mouse or rat brains in ice-cold Hank's Balanced Salt Solution (HBSS).

• Plating: Plate dissociated cells onto poly-D-lysine-coated 96-well plates (for LDH assay) or glass coverslips in 24-well plates (for TUNEL staining) at a density of 1.5-2.0 x 10^5 cells/cm².

• Maturation: Culture neurons in a suitable medium (e.g., Neurobasal medium supplemented with B-27 and GlutaMAX) for 12-14 days in vitro (DIV) to allow for the development of mature synaptic connections and glutamate receptor expression.[14][16]

Part B: Agonist Treatment

• Stock Solutions: Prepare concentrated stock solutions of (S)-(-)-5-Fluorowillardiine and kainic acid in sterile water or a suitable buffer.

• Dose-Response: On the day of the experiment, prepare serial dilutions of each agonist in pre-warmed culture medium. A suggested range for 5-FW is 0.1 µM to 500 µM and for kainate is 1 µM to 1 mM.

• Application: Gently replace half of the medium in each well with the agonist-containing medium. Include appropriate controls: untreated cells (negative control) and vehicle-only cells.

• Incubation: Return the plates to the incubator (37°C, 5% CO2) for 24 hours.

Part C: Lactate Dehydrogenase (LDH) Assay (Necrosis Assessment) [17] Causality: This assay quantifies the activity of LDH, a stable cytosolic enzyme that is released into the culture medium upon loss of plasma membrane integrity, a hallmark of necrosis.[17][18]

• Maximum Lysis Control: One hour before the end of the experiment, add the lysis solution provided with the LDH kit to a set of untreated control wells. This represents 100% cytotoxicity.

• Supernatant Collection: After the 24-hour incubation, carefully collect 50 µL of supernatant from each well and transfer to a new 96-well plate.

• Assay Reaction: Add 50 µL of the LDH reaction mixture (containing substrate, cofactor, and dye) to each well of the new plate.[17]

• Incubation: Incubate the plate at room temperature for 20-30 minutes, protected from light.

• Measurement: Add 50 µL of stop solution and measure the absorbance at 490 nm using a microplate reader.

• Calculation:

  • Percent Cytotoxicity = 100 x [(Experimental Value - Negative Control) / (Maximum Lysis Control - Negative Control)]

Part D: TUNEL Staining (Apoptosis Assessment) [19] Causality: The Terminal deoxynucleotidyl transferase dUTP Nick End Labeling (TUNEL) assay identifies DNA fragmentation, a key feature of late-stage apoptosis.[19]

• Fixation: After removing the culture medium, gently wash the cells on coverslips with PBS and fix with 4% paraformaldehyde for 20 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize the cells with 0.25% Triton X-100 in PBS for 15 minutes.

• Labeling: Wash again and incubate the cells with the TUNEL reaction mixture (containing TdT enzyme and fluorescently labeled dUTPs) for 1 hour at 37°C in a humidified chamber, protected from light.

• Counterstaining: Wash and counterstain the nuclei with DAPI (4',6-diamidino-2-phenylindole) to visualize all cells.

• Imaging: Mount the coverslips onto glass slides and visualize using a fluorescence microscope. Apoptotic cells will show bright nuclear fluorescence (from the labeled dUTPs), while all nuclei will be visible with DAPI.

• Quantification: For each condition, count the number of TUNEL-positive nuclei and the total number of DAPI-stained nuclei across several random fields of view.

  • Percent Apoptosis = 100 x (Number of TUNEL-positive cells / Total number of DAPI-positive cells)

Interpreting the Data: Unmasking Distinct Toxic Profiles

The results from this comparative protocol will reveal the nuanced differences in how 5-FW and kainate induce neuronal death.

Expected Outcomes:

• Dose-Response Curves: Plotting percent cytotoxicity (from LDH) against agonist concentration will likely show a classic sigmoidal curve for kainate.[5] In contrast, 5-FW is expected to produce a biphasic curve, with an initial steep phase of toxicity at low concentrations (mediated by high-affinity AMPA receptors) followed by a second phase at much higher concentrations (likely involving lower-affinity kainate receptors).[5]

• Potency (EC50): 5-FW will demonstrate a much lower EC50 value for its initial phase of toxicity compared to kainate, confirming its higher potency.[3][5]

• Mode of Cell Death: Comparing the LDH and TUNEL data can provide insights into the dominant cell death pathway. A high LDH release relative to the percentage of TUNEL-positive cells suggests a predominantly necrotic pathway, while a strong TUNEL signal indicates a significant apoptotic component.

Conclusion for the Field Scientist

The choice between (S)-(-)-5-Fluorowillardiine and kainate is not arbitrary; it is a critical experimental decision that should be guided by the research question.

• (S)-(-)-5-Fluorowillardiine is the superior tool for studies aiming to isolate and investigate excitotoxicity mediated specifically by AMPA receptors . Researchers must, however, be cautious of the biphasic dose-response and utilize concentrations within the initial, high-affinity phase (typically <10 µM) to ensure target selectivity.

• Kainate remains the gold standard for inducing a robust, broad-spectrum excitotoxicity that involves both AMPA and kainate receptors . Its potent and monophasic toxic profile makes it a reliable model for studying general mechanisms of excitotoxic neurodegeneration and for screening neuroprotective compounds that act on these common downstream pathways.

By understanding these fundamental differences and employing rigorous comparative assays as described, researchers can enhance the precision and validity of their findings in the complex field of excitotoxicity.

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A Senior Application Scientist's Guide to the Interaction of (S)-(-)-5-Fluorowillardiine with Allosteric Modulators of AMPA Receptors

This guide provides an in-depth technical comparison of the interactions between the selective AMPA receptor agonist, (S)-(-)-5-Fluorowillardiine, and various allosteric modulators of AMPA receptors. Designed for researchers, scientists, and drug development professionals, this document delves into the mechanistic nuances of these interactions, supported by experimental data and detailed protocols. Our objective is to offer a comprehensive resource that not only presents comparative data but also explains the rationale behind the experimental approaches used to elucidate these complex interactions.

Introduction: The AMPA Receptor and its Modulation

The α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor is a cornerstone of fast excitatory synaptic transmission in the central nervous system.[1] Its activation by glutamate leads to the influx of cations, neuronal depolarization, and the initiation of downstream signaling cascades crucial for synaptic plasticity, learning, and memory.[1] (S)-(-)-5-Fluorowillardiine is a potent and selective agonist for the AMPA receptor, making it an invaluable tool for probing the receptor's function in vitro.[2][3][4]

The activity of AMPA receptors can be finely tuned by allosteric modulators, which bind to sites on the receptor distinct from the agonist-binding site.[5][6] These modulators are broadly categorized as:

• Positive Allosteric Modulators (PAMs): These compounds enhance the receptor's response to an agonist, typically by slowing the rate of deactivation or desensitization.[6][7][8][9][10]

• Negative Allosteric Modulators (NAMs): These molecules reduce the receptor's response to an agonist.[11][12][13]

Understanding the interplay between a potent agonist like (S)-(-)-5-Fluorowillardiine and various allosteric modulators is critical for the development of novel therapeutics targeting AMPA receptor function for a range of neurological and psychiatric disorders.[1][14]

Visualizing the AMPA Receptor Signaling Pathway

The following diagram illustrates the fundamental mechanism of AMPA receptor activation by an agonist and its subsequent modulation by positive and negative allosteric modulators.

Caption: AMPA Receptor Activation and Allosteric Modulation.

Comparative Analysis of Allosteric Modulators with (S)-(-)-5-Fluorowillardiine

The interaction of allosteric modulators with AMPA receptors is highly dependent on the specific modulator, the subunit composition of the receptor, and the presence of an agonist. Here, we compare the effects of representative PAMs and NAMs on AMPA receptor function when activated by (S)-(-)-5-Fluorowillardiine.

Modulator Class	Representative Compound	Primary Mechanism of Action	Effect on (S)-(-)-5-Fluorowillardiine-Mediated Currents
Positive Allosteric Modulator (PAM)	Cyclothiazide	Slows desensitization by stabilizing the ligand-binding domain dimer interface.[6][15]	Potentiates peak current and significantly prolongs the decay time.
Positive Allosteric Modulator (PAM)	Aniracetam & CX-series	Primarily slows deactivation by stabilizing the closed-cleft conformation of the ligand-binding domain.[8][9][10]	Increases the duration of channel opening, leading to a prolonged current response.
Negative Allosteric Modulator (NAM)	Perampanel	Non-competitive antagonist that binds to an allosteric site in the transmembrane domain.[11]	Reduces the amplitude of the current without affecting the agonist's binding affinity.
Negative Allosteric Modulator (NAM)	GYKI-53655	Binds in the linker region between the ligand-binding and transmembrane domains, preventing ion channel opening.[11][16]	Inhibits the receptor response, effectively acting as a non-competitive antagonist.

Experimental Methodologies: A Deeper Dive

The characterization of these interactions relies on a combination of sophisticated experimental techniques. The choice of methodology is dictated by the specific question being addressed, from determining binding affinities to analyzing the kinetics of channel gating.

Radioligand Binding Assays

Radioligand binding assays are the gold standard for determining the affinity of ligands for their receptors.[17][18] These assays are crucial for understanding how allosteric modulators affect the binding of agonists like (S)-(-)-5-Fluorowillardiine.

Workflow for a Competitive Radioligand Binding Assay:

Caption: Competitive Radioligand Binding Assay Workflow.

Protocol: Competitive Radioligand Binding Assay

• Membrane Preparation: Isolate synaptic membranes from a brain region rich in AMPA receptors (e.g., cortex or hippocampus) or from cells recombinantly expressing specific AMPA receptor subunits.

• Incubation: In a multi-well plate, incubate the prepared membranes with a fixed concentration of radiolabeled (S)-(-)-5-Fluorowillardiine (e.g., -5-Fluorowillardiine) and a range of concentrations of the unlabeled allosteric modulator.[19][20]

• Equilibration: Allow the binding reaction to reach equilibrium.

• Separation: Rapidly separate the membrane-bound radioligand from the free radioligand using vacuum filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the modulator concentration. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value, which can then be used to calculate the inhibitory constant (Ki).[17]

Whole-Cell Patch-Clamp Electrophysiology

Whole-cell patch-clamp electrophysiology is a powerful technique that allows for the direct measurement of ion flow through AMPA receptor channels in response to agonist application and modulation.[21][22] This method provides high temporal resolution, enabling the detailed analysis of channel kinetics.[21][22][23]

Workflow for Whole-Cell Patch-Clamp Recording:

Caption: Whole-Cell Patch-Clamp Electrophysiology Workflow.

Protocol: Whole-Cell Patch-Clamp Recording

• Cell Preparation: Use primary neuronal cultures or a heterologous expression system (e.g., HEK293 cells) transfected with the desired AMPA receptor subunits.

• Recording Setup: Place the cells in a recording chamber on an inverted microscope. Use a micromanipulator to approach a cell with a glass micropipette filled with an internal solution.

• Seal Formation: Apply gentle suction to form a high-resistance seal between the pipette tip and the cell membrane.

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the patch of membrane under the pipette, establishing the whole-cell configuration.

• Drug Application: Use a rapid perfusion system to apply (S)-(-)-5-Fluorowillardiine alone and in combination with the allosteric modulator of interest.[24]

• Data Acquisition: Record the resulting currents using a patch-clamp amplifier and appropriate data acquisition software.

• Data Analysis: Analyze the recorded currents to determine the effects of the modulator on the amplitude, deactivation rate (the decay of the current after agonist removal), and desensitization rate (the decay of the current during prolonged agonist application).[25]

Concluding Remarks

The study of the interaction between (S)-(-)-5-Fluorowillardiine and allosteric modulators of AMPA receptors provides a powerful framework for understanding the intricacies of AMPA receptor pharmacology. The combination of radioligand binding assays and electrophysiological recordings offers a comprehensive approach to characterizing these interactions, from the molecular level of binding affinity to the functional consequences on ion channel gating. The insights gained from these studies are instrumental in guiding the rational design of novel therapeutics that can precisely modulate AMPA receptor activity, offering potential treatments for a host of neurological and psychiatric conditions.

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Enantioselectivity in Willardiine Derivatives: A Comparative Guide to AMPA and Kainate Receptor Activity

For Researchers, Scientists, and Drug Development Professionals

In the landscape of neuropharmacology, the stereochemistry of a ligand is a critical determinant of its biological activity. This guide provides an in-depth comparison of the enantioselective differences in the activity of willardiine derivatives, a class of compounds that have proven invaluable in dissecting the pharmacology of ionotropic glutamate receptors (iGluRs), particularly the AMPA and kainate subtypes. As we will explore, the spatial arrangement of substituents dictates not only the potency but also the functional nature—agonist versus antagonist—of these molecules, offering a compelling case study in chiral pharmacology.

The Willardiine Scaffold: A Versatile Probe for Glutamate Receptors

Willardiine, a naturally occurring non-proteinogenic amino acid isolated from the seeds of Acacia willardiana, serves as a foundational structure for a range of synthetic analogues.[1][2][3] Its inherent activity as a partial agonist at AMPA and kainate receptors has spurred extensive research into modifying its structure to generate more potent and selective pharmacological tools.[1][3] The key to this versatility lies in the amenability of the uracil ring and the amino acid side chain to chemical modification. Crucially, the chiral center at the alpha-carbon of the amino acid moiety introduces the element of enantioselectivity, a factor that profoundly influences receptor interaction.

The Decisive Role of Stereochemistry: (S) vs. (R) Enantiomers

A consistent and paramount observation across numerous studies is the pronounced stereoselectivity exhibited by willardiine derivatives in their interaction with AMPA and kainate receptors. The (S)-enantiomer is almost invariably the more potent and biologically active form.[1][2][4][5][6][7] This preference underscores the specific three-dimensional arrangement required for optimal binding within the ligand-binding domain of these receptors.

The significance of the (S)-configuration is highlighted in the case of N3-substituted willardiine derivatives. For instance, the (S)-enantiomer of N3-(2-carboxybenzyl)willardiine is a potent and selective antagonist of kainate receptors containing the GLUK5 subunit, whereas its (R)-enantiomer is virtually inactive.[5][6][7] This stark difference in activity between enantiomers provides compelling evidence for a highly constrained binding pocket.

Comparative Analysis of Enantioselective Activity

The following table summarizes the enantioselective differences in activity for key willardiine derivatives at AMPA and kainate receptors, based on available experimental data.

Compound	Enantiomer	Target Receptor(s)	Activity	Potency (KD, KB, or IC50)	Reference
Willardiine	(S)	AMPA/Kainate	Agonist	AMPA (GluR4), Kainate (GluK5) - Strongest binding affinity	[2]
(R)	AMPA/Kainate	Inactive	-	[8]
5-Fluorowillardiine	(S)	AMPA	Agonist	High affinity for hGluR1 and hGluR2	[9][10]
5-Iodowillardiine	(S)	Kainate (GLUK5)	Selective Agonist	High affinity for hGluR5	[4][9]
N3-(2-Carboxybenzyl)willardiine	(S)	Kainate (GLUK5)	Selective Antagonist	Potent	[5][6][7]
(R)	Kainate (GLUK5)	Almost Inactive	-	[5][6][7]
N3-(4-Carboxybenzyl)willardiine	Racemic	AMPA/Kainate (GLUK5)	Antagonist	Equipotent at both receptors	[5][6][7]
(S)-1-(2-Amino-2-carboxyethyl)-3-(2-carboxythiophene-3-ylmethyl)pyrimidine-2,4-dione (UBP304)	(S)	Kainate (GLUK5)	Selective Antagonist	KD 0.105 µM vs kainate on native GLUK5	[11][12]

From Agonism to Antagonism: The Impact of N3-Substitution

A fascinating aspect of willardiine pharmacology is the ability to convert the intrinsic agonist activity into antagonism through substitution at the N3 position of the uracil ring.[13][14] The introduction of carboxyalkyl or carboxybenzyl groups at this position is a key strategy for developing antagonists.[13][14] This chemical modification, combined with the crucial (S)-stereochemistry, leads to compounds that can effectively block receptor activation.

The differential effects of positional isomers are also noteworthy. For example, the N3-4-carboxybenzyl derivative of willardiine acts as a non-selective antagonist at both AMPA and kainate receptors.[5][6][7] In contrast, the N3-2-carboxybenzyl analogue demonstrates marked selectivity for GLUK5-containing kainate receptors.[1][5][6][7] This illustrates how subtle changes in the spatial relationship of the acidic group on the benzyl ring can fine-tune receptor selectivity.

Experimental Protocols for Assessing Enantioselective Activity

The determination of enantioselective activity relies on robust and well-defined experimental methodologies. Below are step-by-step protocols for two key assays commonly employed in the characterization of willardiine derivatives.

Radioligand Binding Assay

This assay measures the affinity of a test compound for a specific receptor by quantifying the displacement of a radiolabeled ligand.

Protocol:

• Membrane Preparation: Homogenize brain tissue or cells expressing the receptor of interest in a suitable buffer (e.g., Tris-HCl). Centrifuge the homogenate to pellet the membranes and wash several times to remove endogenous ligands.

• Assay Incubation: In a microtiter plate, combine the prepared membranes, a known concentration of a radiolabeled ligand (e.g., [3H]AMPA or [3H]kainate), and varying concentrations of the unlabeled test compound (willardiine derivative enantiomers).

• Incubation: Incubate the mixture at a specific temperature (e.g., 4°C or room temperature) for a defined period to allow binding to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the incubation mixture through glass fiber filters to separate the membrane-bound radioligand from the unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). This value can be converted to an inhibition constant (Ki) to estimate the binding affinity.

Two-Electrode Voltage Clamp (TEVC) Electrophysiology in Xenopus Oocytes

This technique allows for the functional characterization of ligand-gated ion channels expressed in a heterologous system.

Protocol:

• Oocyte Preparation: Surgically remove oocytes from a female Xenopus laevis frog and treat with collagenase to defolliculate.

• cRNA Injection: Inject the oocytes with cRNA encoding the specific AMPA or kainate receptor subunits of interest.

• Incubation: Incubate the injected oocytes for 2-7 days to allow for receptor expression on the cell surface.

• Electrophysiological Recording: Place an oocyte in a recording chamber continuously perfused with a saline solution. Impale the oocyte with two microelectrodes, one for voltage clamping and one for current recording.

• Drug Application: Apply the agonist (e.g., glutamate or a willardiine agonist) to elicit an inward current. To test for antagonism, co-apply the agonist with varying concentrations of the willardiine derivative antagonist.

• Data Analysis: Measure the peak current amplitude in response to the agonist in the absence and presence of the antagonist. Construct concentration-response curves to determine the EC50 for agonists or the IC50 for antagonists.

Visualizing the Structure-Activity Relationship

The following diagrams illustrate the key structural modifications of the willardiine scaffold and the resulting pharmacological profiles.

Figure 1. Structure-Activity Relationships of Willardiine Derivatives

Figure 2. Workflow for Assessing Enantioselective Activity

Implications for Drug Development

The pronounced enantioselective differences in the activity of willardiine derivatives carry significant implications for the design and development of novel therapeutics targeting AMPA and kainate receptors. The key takeaways for drug development professionals are:

• Chiral Synthesis is Essential: The synthesis of single enantiomers is not merely an academic exercise but a critical step in developing selective and potent drug candidates. The "inactive" (R)-enantiomer can contribute to off-target effects or metabolic burden.

• Structure-Based Drug Design: The well-defined structure-activity relationships of willardiine analogues provide a valuable template for computational modeling and structure-based drug design efforts aimed at developing novel iGluR modulators.

• Subtype Selectivity is Achievable: The ability to fine-tune selectivity between AMPA and kainate receptors, and even among kainate receptor subtypes, through subtle structural modifications offers the potential to develop drugs with improved efficacy and reduced side effects for various neurological and psychiatric disorders.

References

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• Dolman, N. P., More, J. C. A., Alt, A., Knauss, J. L., Troop, H. M., Bleakman, D., Collingridge, G. L., & Jane, D. E. (2006). Structure-activity relationship studies on N3-substituted willardiine derivatives acting as AMPA or kainate receptor antagonists. PubMed. [Link]

• Dolman, N. P., More, J. C. A., Alt, A., Knauss, J. L., Troop, H. M., Bleakman, D., Collingridge, G. L., & Jane, D. E. (2006). Structure−Activity Relationship Studies on N3-Substituted Willardiine Derivatives Acting as AMPA or Kainate Receptor Antagonists. Journal of Medicinal Chemistry. [Link]

• Dolman, N. P., More, J. C. A., Alt, A., Knauss, J. L., Troop, H. M., Bleakman, D., Collingridge, G. L., & Jane, D. E. (2006). Structure−Activity Relationship Studies on N3-Substituted Willardiine Derivatives Acting as AMPA or Kainate Receptor Antagonists. Journal of Medicinal Chemistry. [Link]

• Roviello, G. N., & Roviello, V. (2022). Willardiine and Its Synthetic Analogues: Biological Aspects and Implications in Peptide Chemistry of This Nucleobase Amino Acid. MDPI. [Link]

• More, J. C. A., Troop, H. M., Dolman, N. P., Jane, D. E., & Collingridge, G. L. (2003). Structural requirements for novel willardiine derivatives acting as AMPA and kainate receptor antagonists. British Journal of Pharmacology, 138(6), 1093–1100. [Link]

• Dolman, N. P., Troop, H. M., More, J. C. A., Alt, A., Knauss, J. L., Nistico, R., Jack, S., Morley, R. M., Bortolotto, Z. A., Roberts, P. J., Bleakman, D., Collingridge, G. L., & Jane, D. E. (2005). Synthesis and pharmacology of willardiine derivatives acting as antagonists of kainate receptors. PubMed. [Link]

• Jane, D. E., Thomas, N. K., Tse, H.-W., & Watkin, D. J. (1997). Synthesis of Willardiine and 6-azawillardiine Analogs: Pharmacological Characterization on Cloned Homomeric Human AMPA and Kainate Receptor Subtypes. PubMed. [Link]

• Dolman, N. P., Troop, H. M., More, J. C. A., Alt, A., Knauss, J. L., Nistico, R., Jack, S., Morley, R. M., Bortolotto, Z. A., Roberts, P. J., Bleakman, D., Collingridge, G. L., & Jane, D. E. (2005). Synthesis and Pharmacology of Willardiine Derivatives Acting as Antagonists of Kainate Receptors. Journal of Medicinal Chemistry. [Link]

• Patneau, D. K., Mayer, M. L., Jane, D. E., & Watkins, J. C. (1992). Activation and desensitization of AMPA/kainate receptors by novel derivatives of willardiine. Journal of Neuroscience, 12(2), 595–606. [Link]

• Dolman, N. P., Troop, H. M., More, J. C. A., Alt, A., Knauss, J. L., Nistico, R., Jack, S., Morley, R. M., Bortolotto, Z. A., Roberts, P. J., Bleakman, D., Collingridge, G. L., & Jane, D. E. (2005). Synthesis and Pharmacology of Willardiine Derivatives Acting as Antagonists of Kainate Receptors. ResearchGate. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (S)-(-)-5-Fluorowillardiine Hydrochloride

For researchers and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. The proper handling and disposal of potent, research-grade compounds like (S)-(-)-5-Fluorowillardiine hydrochloride is a critical component of responsible laboratory practice. This guide provides a detailed, step-by-step framework for the safe disposal of this compound, grounded in established safety protocols and an understanding of its chemical nature.

(S)-(-)-5-Fluorowillardiine hydrochloride is a potent and specific agonist for the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, exhibiting excitotoxic neurotoxic properties in vivo.[1][2][3] Its classification as a hazardous substance, causing skin and eye irritation and potential respiratory irritation, necessitates a meticulous approach to its disposal to protect laboratory personnel and the environment.[4]

Core Principles of Disposal

The fundamental principle governing the disposal of (S)-(-)-5-Fluorowillardiine hydrochloride is the prevention of its release into the environment. Standard laboratory protocols must be augmented with specific considerations for its high potency and classification as a halogenated organic compound. Disposal must always adhere to local, regional, and national environmental regulations.[4]

Hazard Assessment and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, a thorough risk assessment is mandatory. The Safety Data Sheet (SDS) should be reviewed, noting the compound's hazards.[4][5]

Required Personal Protective Equipment (PPE):

PPE Item	Specification	Rationale
Gloves	Nitrile, double-gloved	Provides a barrier against skin contact, which can cause irritation.[4]
Eye Protection	Chemical splash goggles or a face shield	Protects against accidental splashes of solutions containing the compound, preventing eye irritation.[4]
Lab Coat	Standard laboratory coat	Protects personal clothing from contamination.
Respiratory	Required if handling the powder outside a fume hood	Prevents inhalation of the powdered compound, which may cause respiratory irritation.[4]

Step-by-Step Disposal Procedures

The disposal of (S)-(-)-5-Fluorowillardiine hydrochloride can be approached through a multi-step process that prioritizes containment, segregation, and proper waste stream management.

Diagram: Decision-Making Workflow for Disposal

Caption: Decision workflow for the proper segregation and disposal of different waste streams of (S)-(-)-5-Fluorowillardiine hydrochloride.

Waste Segregation at the Point of Generation

Proper segregation is paramount to ensure safe and compliant disposal.

• Solid Waste: This includes contaminated personal protective equipment (gloves, disposable lab coats), weigh papers, and pipette tips.

  • Procedure: Immediately place all solid waste into a designated, clearly labeled, and sealable hazardous waste container.

• Liquid Waste: This encompasses unused solutions of (S)-(-)-5-Fluorowillardiine hydrochloride and solvent rinses of contaminated glassware.

  • Procedure: Collect all liquid waste in a dedicated, leak-proof, and chemically compatible container. The container must be clearly labeled as "Hazardous Waste," specifying the contents, including the name of the compound and any solvents used.

• Sharps Waste: Any needles or other sharps contaminated with the compound.

  • Procedure: Dispose of all contaminated sharps immediately into a designated, puncture-resistant sharps container that is also labeled for hazardous chemical waste.

Labeling and Storage

All waste containers must be accurately and clearly labeled.

Labeling Requirements:

• The words "Hazardous Waste"

• The full chemical name: "(S)-(-)-5-Fluorowillardiine hydrochloride"

• The specific hazards (e.g., "Toxic," "Irritant")

• The date of waste accumulation

• The name of the principal investigator and laboratory location

Store all waste containers in a designated and secure Satellite Accumulation Area (SAA) within the laboratory, away from general laboratory traffic and incompatible materials.

Final Disposal

The ultimate disposal of (S)-(-)-5-Fluorowillardiine hydrochloride waste must be handled by a licensed hazardous waste disposal company.

• Procedure: Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste. Do not attempt to dispose of this compound through regular trash or down the drain.[4]

Chemical Degradation: A Note of Caution

Potential Degradation Pathways for the Structurally Similar 5-Fluorouracil:

• Alkaline Hydrolysis: 5-fluorouracil has been shown to degrade in alkaline solutions (pH 8.5-9).[6][7][8] This process involves the hydration of the C5-C6 double bond and subsequent ring-opening, which may lead to defluorination.[6][7][9]

• Sodium Hypochlorite: A 0.5% w/v sodium hypochlorite solution has been found to be effective in rapidly breaking down 5-fluorouracil on surfaces.[10]

Important Considerations:

• The presence of the amino acid side chain in (S)-(-)-5-Fluorowillardiine hydrochloride may alter its reactivity compared to 5-fluorouracil.

• Degradation byproducts may also be hazardous and require proper disposal.

• Any chemical degradation procedure should be performed in a chemical fume hood with appropriate PPE.

Decontamination of Laboratory Equipment and Surfaces

All equipment and surfaces that have come into contact with (S)-(-)-5-Fluorowillardiine hydrochloride must be thoroughly decontaminated.

Diagram: Decontamination Protocol

Caption: Step-by-step protocol for the decontamination of laboratory equipment and surfaces.

Decontamination Procedure:

• Gross Decontamination: For visible powder spills, carefully wipe the area with a damp cloth to avoid generating dust.

• Chemical Decontamination: Based on data for the structurally similar 5-fluorouracil, a 0.5% w/v sodium hypochlorite solution can be an effective decontamination agent.[10] Apply the solution to the surface and allow for a sufficient contact time (e.g., 10-15 minutes).

• Rinsing: Thoroughly rinse the surface with water.

• Solvent Rinse: Follow the water rinse with a rinse of an appropriate solvent, such as ethanol or methanol, to remove any remaining organic residues.

• Drying: Allow the equipment or surface to air dry completely in a well-ventilated area or a fume hood.

• Waste Collection: All cleaning materials (wipes, cloths, etc.) must be collected and disposed of as solid hazardous waste.

Conclusion

The responsible disposal of (S)-(-)-5-Fluorowillardiine hydrochloride is a non-negotiable aspect of laboratory safety and environmental stewardship. By adhering to the principles of hazard assessment, proper segregation, and compliant disposal through licensed contractors, researchers can mitigate the risks associated with this potent compound. While chemical degradation methods for the structurally similar 5-fluorouracil offer potential avenues for inactivation, they should be approached with caution and further investigation. Ultimately, a proactive and informed approach to waste management is essential for a safe and sustainable research environment.

References

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• ResearchGate. (2025). Hydrolytic pathway of 5-fluorouracil in aqueous solutions for clinical use. Available at: [Link]

• Mukherjee, K. L., & Heidelberger, C. (1960). Studies on fluorinated pyrimidines. IX. The degradation of 5-fluorouracil-6-C14. The Journal of biological chemistry, 235, 433–437. Available at: [Link]

• Lemaire, L., et al. (2006). Cardiotoxicity of commercial 5-fluorouracil vials stems from the alkaline hydrolysis of this drug. British journal of cancer, 94(1), 119–127. Available at: [Link]

• Szabo-Scandic. (2023). Safety Data Sheet for (S)-(-)-5-Fluorowillardiine. Available at: [Link]

• Wikipedia. (n.d.). 5-Fluorowillardiine. Available at: [Link]

• Larm, J. A., et al. (1996). (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors. European journal of pharmacology, 314(1-2), 249–254. Available at: [Link]

• Wikipedia. (n.d.). 5-Fluorowillardiine. Available at: [Link]

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Personal protective equipment for handling (S)-(-)-5-Fluorowillardiine hydrochloride

Comprehensive Safety & Handling Guide: (S)-(-)-5-Fluorowillardiine Hydrochloride

As a potent neuroexcitatory compound, (S)-(-)-5-Fluorowillardiine hydrochloride demands meticulous handling and a comprehensive understanding of its toxicological profile to ensure the safety of laboratory personnel. This guide provides an in-depth operational plan, detailing the essential personal protective equipment (PPE), procedural workflows, and disposal protocols necessary for its safe management in a research setting. Our focus is on providing the causal reasoning behind each safety recommendation, empowering researchers to work with confidence and security.

Hazard Analysis: Understanding the Risk Profile

(S)-(-)-5-Fluorowillardiine is a highly selective and potent agonist for the AMPA receptor, with some activity at the kainate receptor.[1][2][3] Its primary hazard stems from its function: it is an excitotoxic neurotoxin.[1][2] In-vitro studies have demonstrated its ability to induce neuronal cell death at micromolar concentrations.[1][4] The hydrochloride salt is typically a solid powder, which presents an inhalation hazard.

The Globally Harmonized System (GHS) provides a clear classification of its immediate hazards, which form the basis for our PPE and handling recommendations.

GHS Hazard Statements:

• H315: Causes skin irritation.[5]

• H319: Causes serious eye irritation.[5]

• H335: May cause respiratory irritation.[5]

These classifications, combined with its potent neurotoxic activity, necessitate the use of multiple layers of protection, including engineering controls and a stringent PPE regimen.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not merely a checklist; it is a system designed to create multiple barriers between the researcher and the chemical hazard. Given the compound's irritant properties and potent bioactivity, a multi-faceted approach is mandatory.

PPE Category	Specification	Rationale & Causality
Eye & Face Protection	Chemical splash goggles meeting ANSI Z.87.1 or equivalent standards. A face shield worn over goggles is required for splash risks.[6][7]	Primary Hazard: H319 (Causes serious eye irritation).[5] The solid powder can easily become airborne and contact the eyes. Solutions pose a significant splash risk. A face shield provides a secondary barrier for the entire face.[7][8]
Hand Protection	Double-gloving with nitrile gloves.[6][7]	Primary Hazard: H315 (Causes skin irritation)[5] and potential for systemic absorption. Double-gloving minimizes exposure from undetected pinholes and allows for safe removal of the outer, contaminated glove without compromising the inner layer.
Body Protection	Fully-buttoned laboratory coat. A chemical-resistant apron over the lab coat is recommended when handling stock solutions.[9][10]	Primary Hazard: H315 (Causes skin irritation).[5] Protects skin and personal clothing from contamination by dust or accidental spills. The apron adds a layer of impermeability against liquid splashes.
Respiratory Protection	A NIOSH-approved N95 (or higher) respirator is mandatory when handling the solid powder outside of a certified fume hood or glove box.[7][9]	Primary Hazard: H335 (May cause respiratory irritation).[5] The fine powder can be easily inhaled, causing irritation and providing a direct route for this potent neurotoxin to enter the body.

Operational Plan: From Receipt to Disposal

Safe handling is a procedural workflow. Adherence to a standardized process minimizes the risk of exposure at every stage. All operations involving the solid form of (S)-(-)-5-Fluorowillardiine hydrochloride or concentrated solutions should be performed within a certified chemical fume hood or glove box.[11]

The following diagram outlines the critical control points in the handling lifecycle of (S)-(-)-5-Fluorowillardiine hydrochloride.

Caption: Workflow for handling (S)-(-)-5-Fluorowillardiine hydrochloride.

• Assemble Materials: Gather the vial of (S)-(-)-5-Fluorowillardiine hydrochloride, required solvent, calibrated pipettes, and a pre-labeled, sealable container for the final solution.

• Verify Engineering Controls: Ensure the chemical fume hood is functioning correctly with adequate airflow.

• Don PPE: Put on your lab coat, safety goggles, and the inner pair of nitrile gloves. Before handling the powder, don your N95 respirator and the outer pair of nitrile gloves.

• Tare the Balance: Inside the fume hood, place a weigh boat on the analytical balance and tare it.

• Weigh the Compound: Carefully transfer the desired amount of the solid powder to the weigh boat. Minimize any dust generation. Close the primary container immediately.

• Dissolution: Transfer the weighed powder to your pre-labeled vessel. Using a calibrated pipette, add the appropriate volume of solvent. Swirl or vortex gently within the fume hood to ensure complete dissolution.

• Storage: Securely seal the stock solution container. Store as recommended by the supplier, typically at -20°C or -80°C for long-term stability.[12]

• Initial Cleanup: Dispose of the weigh boat and any contaminated pipette tips into a designated hazardous waste container within the fume hood.

Logistical & Disposal Plan

Proper disposal is critical to prevent environmental contamination and accidental exposure.

• Waste Segregation: All materials that have come into direct contact with (S)-(-)-5-Fluorowillardiine hydrochloride—including gloves, pipette tips, weigh boats, and empty vials—must be treated as hazardous chemical waste.

• Waste Containers: Collect all contaminated solid waste in a clearly labeled, sealed, and puncture-proof container.

• Liquid Waste: Unused or waste solutions should be collected in a separate, labeled hazardous liquid waste container. Do not dispose of this material down the drain.[5]

• Decontamination: Wipe down all surfaces within the fume hood and any equipment used with an appropriate decontaminating solution (e.g., 70% ethanol), followed by water. Dispose of the wipes as hazardous waste.

• Regulatory Compliance: All waste disposal must be carried out in accordance with local, state, and federal environmental regulations.[5]

By implementing this comprehensive safety and handling framework, research professionals can effectively mitigate the risks associated with the potent neurotoxin (S)-(-)-5-Fluorowillardiine hydrochloride, ensuring a secure laboratory environment.

References

• 5-Fluorowillardiine - Wikipedia . Wikipedia. [Link]

• Safety Data Sheet - (S)-(−)-5-Fluorowillardiine . Szabo-Scandic. (2023-08-09). [Link]

• 5-Fluorowillardiine . Revolvy. [Link]

• ** (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors**. PubMed. [Link]

• Chemical Safety: Personal Protective Equipment . University of California, Santa Cruz. [Link]

• Personal protective equipment for preparing toxic drugs . GERPAC. (2013-10-03). [Link]

• Essential Chemical PPE . Trimaco. (2023-09-08). [Link]

• Discover the Various Types of PPE for Optimal Chemical Safety . Aliport. (2024-04-25). [Link]

• 5 Types of PPE for Hazardous Chemicals . Hazmat School. (2022-12-07). [Link]

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• 4. (S)-5-fluorowillardiine-mediated neurotoxicity in cultured murine cortical neurones occurs via AMPA and kainate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. szabo-scandic.com [szabo-scandic.com]
• 6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
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• 8. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
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• 10. hazmatschool.com [hazmatschool.com]
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• 12. medchemexpress.com [medchemexpress.com]